Undecanol

• CAS: 112-42-5

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Physicochemical Properties of 1-Undecanol

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Undecanol, also known as undecyl alcohol or n-undecanol, is a fatty alcohol with the chemical formula C₁₁H₂₄O.[1][2] It is a colorless, water-insoluble liquid with a floral, citrus-like odor.[1][3] This document provides an in-depth overview of the core physicochemical properties of 1-undecanol, outlines general experimental methodologies for their determination, and situates the molecule within relevant biological pathways. The information presented is intended to serve as a vital resource for researchers and professionals engaged in drug development and other scientific disciplines where the precise characteristics of such molecules are paramount.

Physicochemical Data of 1-Undecanol

The following tables summarize the key physicochemical properties of 1-undecanol, compiled from various scientific sources.

General Properties
IUPAC Name	Undecan-1-ol[1]
Synonyms	Undecyl alcohol, n-Undecanol, Hendecanol[1][3]
Molecular Formula	C₁₁H₂₄O[1][2]
Molecular Weight	172.31 g/mol [1][2]
Appearance	Colorless liquid[1][3]
Odor	Floral, citrus-like[1][3]

Physical Properties	Value (at specified conditions)
Melting Point	11 - 19 °C[1][3]
Boiling Point	243 °C at 760 mmHg[1][3]
Density	0.8298 g/mL at 20 °C[1]
Flash Point	>82 °C[3]
Vapor Pressure	0.00297 mmHg at 25 °C[2]
Refractive Index	1.43918 at 20 °C[2]

Solubility	Observation
Water	Insoluble[1][3]
Ethanol	Soluble[1]
Diethyl Ether	Soluble[1]

Experimental Protocols for Determination of Physicochemical Properties

The following are generalized, representative experimental protocols for determining the key physicochemical properties of a liquid organic compound such as 1-undecanol. These methods are based on standard laboratory practices and principles outlined in established chemical testing guidelines.

Determination of Melting Point

The melting point of a substance is the temperature at which it changes state from solid to liquid. For a pure crystalline solid, this transition occurs over a narrow temperature range.

• Apparatus: Capillary tubes, thermometer, heating bath (e.g., Thiele tube or a digital melting point apparatus).

• Procedure:

  • A small, finely powdered sample of the solidified 1-undecanol is packed into a capillary tube.

  • The capillary tube is attached to a thermometer and placed in a heating bath containing a high-boiling point liquid (e.g., silicone oil).

  • The bath is heated slowly and uniformly, with constant stirring.

  • The temperature at which the substance begins to melt and the temperature at which it becomes completely liquid are recorded as the melting point range.

Determination of Boiling Point

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure surrounding the liquid, and the liquid changes into a vapor.

• Apparatus: Distillation flask, condenser, receiving flask, thermometer, heating mantle.

• Procedure:

  • A sample of 1-undecanol is placed in the distillation flask along with boiling chips to ensure smooth boiling.

  • The apparatus is assembled for simple distillation.

  • The flask is heated gently, and the liquid is brought to a boil.

  • The temperature is recorded when the vapor temperature is constant and condensation is occurring on the thermometer bulb. This constant temperature is the boiling point.

Determination of Density

Density is the mass of a substance per unit volume.

• Apparatus: Pycnometer (specific gravity bottle) or a graduated cylinder and an analytical balance.

• Procedure (using a pycnometer):

  • The mass of the clean, dry pycnometer is determined.

  • The pycnometer is filled with 1-undecanol, and its mass is measured.

  • The pycnometer is then emptied, cleaned, and filled with a reference liquid of known density (e.g., distilled water), and its mass is measured.

  • The density of 1-undecanol is calculated using the masses and the known density of the reference liquid.

Determination of Flash Point

The flash point is the lowest temperature at which a liquid can vaporize to form an ignitable mixture in air.

• Apparatus: Pensky-Martens closed-cup tester or Cleveland open-cup tester.

• Procedure (Closed-Cup Method):

  • A sample of 1-undecanol is placed in the test cup of the apparatus.

  • The sample is heated at a slow, constant rate with continuous stirring.

  • At regular temperature intervals, an ignition source is passed over the cup.

  • The flash point is the lowest temperature at which the vapor above the liquid ignites with a brief flash.

Determination of Solubility

Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.

• Apparatus: Test tubes, vortex mixer.

• Procedure:

  • A measured amount of 1-undecanol is added to a test tube containing a measured volume of the solvent (e.g., water, ethanol, diethyl ether).

  • The mixture is agitated vigorously using a vortex mixer.

  • The mixture is allowed to stand and is visually inspected for the presence of a single phase (soluble) or multiple phases (insoluble).

Determination of Refractive Index

The refractive index is a measure of the bending of a ray of light when passing from one medium into another.

• Apparatus: Refractometer (e.g., Abbé refractometer).

• Procedure:

  • A few drops of 1-undecanol are placed on the prism of the refractometer.

  • The prism is closed, and the instrument is adjusted to bring the dividing line between the light and dark fields into sharp focus at the crosshairs.

  • The refractive index is read directly from the instrument's scale. The temperature at which the measurement is made is also recorded.

Biological Context and Synthesis

1-Undecanol is a fatty alcohol, a class of molecules that play various roles in biological systems. They are involved in lipid metabolism and can serve as precursors for other molecules.

Fatty Alcohol Metabolism

Fatty alcohols are key intermediates in the metabolism of lipids. They can be synthesized from fatty acids and can be converted back to fatty acids or incorporated into waxes and other lipids. The general pathway involves the reduction of fatty acyl-CoA to a fatty alcohol.

Metabolic context of 1-undecanol within fatty alcohol metabolism.

Synthesis of 1-Undecanol

A common laboratory and industrial method for the synthesis of 1-undecanol is the reduction of the corresponding aldehyde, undecanal.[1] This reaction is a standard transformation in organic chemistry.

Workflow for the synthesis of 1-undecanol from undecanal.

References

• 1. Showing Compound 1-Undecanol (FDB002917) - FooDB [foodb.ca]
• 2. Human Metabolome Database: Showing metabocard for 1-Undecanol (HMDB0013113) [hmdb.ca]
• 3. Fatty Aldehyde and Fatty Alcohol Metabolism: Review and Importance for Epidermal Structure and Function - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Natural Sources and Occurrence of Undecyl Alcohol

For Researchers, Scientists, and Drug Development Professionals

Abstract

Undecyl alcohol, also known as 1-undecanol, is a fatty alcohol with a range of applications in the fragrance, flavor, and pharmaceutical industries. While it can be produced synthetically, there is growing interest in its natural sources. This technical guide provides a comprehensive overview of the natural occurrence of undecyl alcohol, detailing its presence in various plant species and food products. It includes quantitative data on its concentration, detailed experimental protocols for its extraction and analysis, and a visualization of its biosynthetic pathway. This document is intended to serve as a valuable resource for researchers, scientists, and drug development professionals working with this versatile compound.

Natural Occurrence of Undecyl Alcohol

Undecyl alcohol is a naturally occurring compound found in a variety of plant and food sources. Its presence contributes to the characteristic aroma and flavor profiles of many fruits and essential oils.

Plant Sources

Undecyl alcohol has been identified as a volatile or semi-volatile component in several plant species. It is often found in the essential oils extracted from leaves, flowers, and seeds. Notable plant sources include:

• Coriander (Coriandrum sativum): The essential oil from coriander leaves contains a significant amount of undecyl alcohol.[1][2][3]

• Rue (Ruta graveolens): The essential oil of rue is another well-documented source of undecyl alcohol.

• Litsea odorifera: The leaf oil of this plant is known to contain undecyl alcohol.

• Various other plants: It has also been reported in Mikania cordifolia, Pectis elongata var. floribunda, Leea guineensis, and Pelargonium endlicherianum.

Food Sources

In addition to its presence in botanicals, undecyl alcohol is a natural constituent of several common food items:

• Fruits: It is found in fruits such as apples and bananas, contributing to their complex aroma profiles.

• Dairy and Animal Products: Undecyl alcohol has been detected in butter, eggs, and cooked pork.

Quantitative Data on Undecyl Alcohol Occurrence

The concentration of undecyl alcohol in natural sources can vary significantly depending on the species, geographical location, harvesting time, and extraction method. The following table summarizes available quantitative data.

Natural Source	Part of the Plant/Product	Concentration of Undecyl Alcohol	Reference(s)
Coriander (Coriandrum sativum)	Leaf Essential Oil	6.4%	[1][2][3]
Rue (Ruta graveolens)	Essential Oil	1.85%

Further research is required to quantify the concentration of undecyl alcohol in other listed sources such as apples, bananas, butter, eggs, and cooked pork, where it is currently reported in qualitative or trace amounts.

Experimental Protocols

This section provides detailed methodologies for the extraction, isolation, and quantification of undecyl alcohol from natural sources.

Extraction of Undecyl Alcohol from Plant Material

Two common methods for extracting essential oils containing undecyl alcohol are steam distillation and solvent extraction.

3.1.1. Steam Distillation of Essential Oil from Coriander Leaves

This protocol is adapted for the extraction of essential oil rich in undecyl alcohol from coriander leaves.

Materials and Equipment:

• Fresh or dried coriander leaves

• Clevenger-type apparatus

• Heating mantle

• Distilled water

• Anhydrous sodium sulfate

• Glass vials for storage

Procedure:

• Sample Preparation: Weigh approximately 100 g of fresh or 50 g of dried coriander leaves.

• Apparatus Setup: Set up the Clevenger-type apparatus with a 2 L round-bottom flask.

• Distillation: Place the coriander leaves in the flask and add distilled water until the leaves are fully submerged. Heat the flask using the heating mantle to initiate steam generation.

• Collection: Continue the distillation for 3 hours, collecting the distillate in the collection arm of the Clevenger apparatus. The essential oil will form a layer on top of the hydrosol.

• Separation and Drying: Carefully separate the essential oil layer. Dry the collected oil over anhydrous sodium sulfate to remove any residual water.

• Storage: Store the dried essential oil in a sealed, airtight glass vial in a cool, dark place.

3.1.2. Solvent Extraction of Undecyl Alcohol from Rue (Ruta graveolens)

This protocol describes a general method for solvent extraction which can be applied to rue.

Materials and Equipment:

• Dried and powdered Ruta graveolens plant material

• Soxhlet extractor

• Rotary evaporator

• Hexane or ethanol (analytical grade)

• Filter paper

• Glassware

Procedure:

• Sample Preparation: Weigh approximately 20 g of dried and powdered Ruta graveolens material and place it in a cellulose thimble.

• Extraction: Place the thimble in the Soxhlet extractor. Fill the round-bottom flask with 250 mL of hexane or ethanol. Heat the solvent to its boiling point and allow the extraction to proceed for 6-8 hours.

• Solvent Evaporation: After extraction, concentrate the extract under reduced pressure using a rotary evaporator to remove the solvent.

• Further Purification (Optional): The crude extract can be further purified using column chromatography on silica gel with a suitable solvent system (e.g., a gradient of hexane and ethyl acetate) to isolate undecyl alcohol.

Quantification of Undecyl Alcohol by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the standard method for the identification and quantification of volatile compounds like undecyl alcohol in complex mixtures.

Materials and Equipment:

• Gas chromatograph coupled with a mass spectrometer (GC-MS)

• Capillary column (e.g., HP-5MS, DB-5, or equivalent)

• Helium (carrier gas)

• Undecyl alcohol standard (analytical grade)

• Solvent (e.g., hexane or ethanol)

• Microsyringe

GC-MS Conditions (Example):

• Injector Temperature: 250 °C

• Oven Temperature Program: Initial temperature of 60 °C held for 2 minutes, then ramped to 240 °C at a rate of 3 °C/min, and held for 10 minutes.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Ion Source Temperature: 230 °C

• Mass Range: m/z 40-500

Procedure:

• Standard Preparation: Prepare a stock solution of undecyl alcohol standard in hexane or ethanol. Create a series of calibration standards by serial dilution.

• Sample Preparation: Dilute the extracted essential oil or purified extract in the same solvent used for the standards.

• Injection: Inject 1 µL of the prepared sample or standard into the GC-MS.

• Analysis: Identify the undecyl alcohol peak in the chromatogram based on its retention time and mass spectrum compared to the standard.

• Quantification: Construct a calibration curve from the peak areas of the standards. Use the peak area of undecyl alcohol in the sample to determine its concentration from the calibration curve.

Biosynthesis of Undecyl Alcohol

Undecyl alcohol, as a long-chain fatty alcohol, is synthesized in plants through the fatty acid synthesis (FAS) pathway. The pathway involves the sequential action of several enzymes to build the 11-carbon chain and subsequently reduce it to an alcohol.

The biosynthesis of undecyl alcohol begins with acetyl-CoA and involves the iterative addition of two-carbon units from malonyl-ACP by the fatty acid synthase (FAS) complex. The chain length is determined by the action of specific acyl-ACP thioesterases (FATs), which cleave the growing acyl chain from the acyl carrier protein (ACP). For undecyl alcohol, a thioesterase with a preference for 11-carbon acyl-ACPs is required. The resulting undecanoic acid is then activated to undecanoyl-CoA by a fatty acyl-CoA synthetase. Finally, a fatty acyl-CoA reductase (FAR) catalyzes the reduction of undecanoyl-CoA to 1-undecanol.

Biosynthesis of Undecyl Alcohol.

Conclusion

Undecyl alcohol is a naturally occurring fatty alcohol with a scattered but significant presence in the plant kingdom and in various food products. While quantitative data is still limited for many sources, essential oils of coriander and rue are notable for their higher concentrations. The established protocols for extraction and GC-MS analysis provide a solid foundation for further research into quantifying undecyl alcohol in a wider range of natural materials. Understanding its biosynthetic pathway opens up possibilities for metabolic engineering to enhance its production in microbial or plant-based systems. This guide serves as a foundational resource for scientists and developers interested in exploring and utilizing natural sources of undecyl alcohol.

References

• 1. The Science of Plant Constituent Extraction: Absolute Alcohol as a Key Ingredient [greenskybio.com]
• 2. quora.com [quora.com]
• 3. Ethanol Extraction Complete Guide - Lab Unique [labuniquely.com]

The Biological Role of Undecanol in Plant Metabolites: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Undecanol, a fatty alcohol found as a volatile organic compound (VOC) in various plants, is an increasingly significant subject of research in plant science. Existing in isomers, primarily 1-undecanol and 2-undecanol, this metabolite plays a multifaceted role in plant defense, signaling, and interactions with other organisms. 2-Undecanol, in particular, demonstrates potent activity against a range of plant pests, including insects, nematodes, and pathogenic fungi.[1] Beyond direct toxicity, it functions as a signaling molecule, capable of inducing systemic resistance within the plant.[1] This guide provides a comprehensive overview of the current understanding of undecanol's function in plant metabolism, detailing its hypothesized biosynthetic pathways, its role in defense signaling, and its ecological significance. The document consolidates available quantitative data and outlines detailed experimental protocols for its extraction and analysis, serving as a critical resource for its further investigation and potential application in crop protection and drug development.

Biosynthesis of Undecanol in Plants

While undecanol has been identified as a metabolite in numerous plant species, its precise biosynthetic pathway has not been fully elucidated.[1][2] However, based on the known biosynthesis of other secondary alcohols and related fatty acid-derived compounds, a plausible pathway for 2-undecanol is hypothesized. This pathway likely begins with a fatty acid precursor.

A proposed pathway involves the modification of a C11 fatty acid, undecanoic acid.[1] Another potential route is based on the biosynthesis of methyl ketones, which starts with a C12 fatty acid (lauric acid) and proceeds through a modified β-oxidation pathway.[2]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Undecanol as a Semiochemical in Insect Communication: A Technical Guide

Abstract: This technical guide provides a comprehensive overview of undecanol's role as a semiochemical in insect communication. It is intended for researchers, scientists, and drug development professionals working in chemical ecology and pest management. This document synthesizes current scientific literature, presenting quantitative data on the composition of pheromone blends containing undecanol isomers (1-undecanol and 2-undecanol), detailing their effects on insect behavior, and providing established experimental protocols for their identification and evaluation. Visualizations of key experimental workflows and biological pathways are included to facilitate understanding.

Introduction to Undecanol in Insect Communication

Semiochemicals are chemical substances that mediate interactions between organisms.[1][2] Within this broad class, pheromones facilitate communication within a single species, while allelochemicals mediate communication between different species.[1] Undecanol, a fatty alcohol with the chemical formula C₁₁H₂₄O, has been identified in two primary isomeric forms, 1-undecanol and 2-undecanol, both of which serve as critical components in the semiochemical blends of various insect species.[3] These compounds are involved in vital behaviors such as aggregation, mating, and alarm signaling.[3][4] Understanding the specific roles and quantitative importance of these isomers is crucial for developing targeted and environmentally benign pest management strategies, including monitoring, mass trapping, and mating disruption.[2][5]

Quantitative Data on Undecanol as a Semiochemical

The biological activity of a semiochemical is often dependent on its precise concentration and its ratio relative to other components in a blend. The following tables summarize the quantitative data for 2-undecanol and 1-undecanol in the pheromone blends of several insect species.

2-Undecanol in Pheromone Blends

2-Undecanol has been identified as a key pheromone component in species from the orders Coleoptera, Diptera, and Hymenoptera.

Table 1: Pheromone Blend Composition Featuring 2-Undecanol

Insect Species	Order: Family	Pheromone Type	Component	Ratio / Relative Abundance	Enantiomeric Specificity	Reference(s)
Lobiopa insularis (Strawberry Sap Beetle)	Coleoptera: Nitidulidae	Male-produced Aggregation	2-Nonanone	0.3	N/A	[4]
2-Undecanone	6	N/A	[4]
2-Undecanol	1.5	(S):(R) = 3.5:1	[4]
Resseliella theobaldi (Raspberry Cane Midge)	Diptera: Cecidomyiidae	Female Sex Pheromone	(S)-2-Acetoxy-5-undecanone	100% (Major)	(S)	[6][7]
2-Undecanone	~30%	N/A	[6][7]
(S)-2-Acetoxyundecane	~30%	(S)	[6][7]
(S)-2-Undecanol	~30%	(S)	[6][7]

Table 2: Electrophysiological Response to 2-Undecanol

Electroantennography (EAG) measures the electrical response of an insect's antenna to volatile compounds, providing a direct measure of olfactory detection.

Insect Species	Order: Family	Compound	Mean EAG Response (mV ± SD)	Reference(s)
Frieseomelitta silvestrii	Hymenoptera: Apidae	2-Undecanol	0.063 ± 0.011	[8]
Frieseomelitta varia	Hymenoptera: Apidae	2-Undecanol	0.010 ± 0.010	[8]

Note: In studies with stingless bees, the EAG response to 2-nonanol was comparatively stronger than to 2-undecanol in both species tested.[9]

1-Undecanol as a Pheromone Synergist

1-Undecanol has been shown to act as a synergist, a compound that, while having little effect on its own, enhances the attractive power of a primary pheromone.

Table 3: Synergistic Effects of 1-Undecanol

Insect Species	Order: Family	Primary Pheromone	Role of 1-Undecanol	Observations	Reference(s)
Grapholita molesta (Oriental Fruit Moth)	Lepidoptera: Tortricidae	Sex Pheromone Blend	Synergist	The addition of 50 μg of 1-undecanol to sex pheromone traps resulted in the capture of more male moths, showing the most obvious synergistic effect compared to higher doses.

Experimental Protocols

The identification and validation of semiochemicals rely on a series of established analytical and behavioral bioassays.

Pheromone Identification and Quantification: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the primary technique for separating and identifying volatile compounds from a biological source.[10]

Protocol 1: Solvent Extraction and GC-MS Analysis

• Gland Dissection: Under a stereomicroscope, carefully dissect the putative pheromone glands from the insect (e.g., 20-50 individuals).

• Extraction: Place the dissected glands into a 1.5 mL glass vial containing a small, precise volume (e.g., 50 µL) of a high-purity organic solvent such as hexane or dichloromethane.[10] Allow the extraction to proceed for at least 30 minutes.

• Concentration (Optional): If the pheromone concentration is expected to be low, the extract can be carefully concentrated under a gentle stream of nitrogen.

• GC-MS Injection: Inject a 1-2 µL aliquot of the extract into the GC-MS system.

• Chromatographic Separation: Utilize a nonpolar capillary column (e.g., HP-5ms) with helium as the carrier gas at a constant flow of 1.0 mL/min. An example temperature program is: hold at 35°C, then ramp at 8°C/min to 290°C, and hold for 10 minutes.[11]

• Mass Spectrometry: Operate the mass spectrometer in full scan mode (e.g., mass range of 30–400 m/z).

• Identification: Compare the mass spectrum of unknown peaks with spectral libraries (e.g., NIST) and confirm by comparing the retention time and mass spectrum with an authentic synthetic standard.[11][12]

Protocol 2: Headspace Collection using Solid-Phase Microextraction (SPME)

SPME is a solvent-free method ideal for trapping volatile compounds released by living insects.[10]

• Sample Placement: Place a calling insect (e.g., a virgin female for sex pheromones) into a sealed glass headspace vial (e.g., 20 mL).

• Extraction: Gently heat the vial (e.g., 60°C) to encourage volatilization. Expose a DVB/CAR/PDMS SPME fiber to the vial's headspace for a set period (e.g., 30-60 minutes).[10]

• Desorption and Analysis: Retract the fiber and immediately insert it into the heated GC-MS injection port (e.g., 250°C) for thermal desorption of the analytes onto the GC column.[10] Initiate the GC-MS analysis program.

Behavioral Bioassay: Y-Tube Olfactometer

A Y-tube olfactometer is a standard apparatus for assessing insect behavioral responses (attraction or repellency) to airborne chemical cues in a controlled setting.[13][14]

Protocol 3: Y-Tube Olfactometer Assay

• Apparatus Setup: Construct or procure a Y-shaped glass tube. Connect each of the two upwind arms to a purified, humidified air source with a controlled flow rate.[15]

• Odor Source: In one arm, place the test stimulus (e.g., a filter paper treated with a synthetic undecanol solution). In the other arm, place a control stimulus (e.g., a filter paper treated with the solvent only).[16]

• Insect Acclimation: Place an individual insect in an introduction chamber at the base of the "Y" and allow it to acclimate to the airflow for 5-10 minutes.[15]

• Bioassay: Release the insect into the base of the olfactometer. Allow a set amount of time (e.g., 5-10 minutes) for the insect to make a choice. A choice is recorded when the insect moves a predetermined distance into one of the arms.[15]

• Data Collection: Record the choice of each insect. To avoid bias, randomize the positions of the treatment and control arms between replicates. Test a sufficient number of insects (e.g., 30-50) for statistical analysis (e.g., Chi-square test).

Visualizations of Workflows and Pathways

Diagrams created using the DOT language provide clear visual representations of complex processes.

Caption: Workflow for the identification and validation of an insect semiochemical like undecanol.

Caption: Diagram of a typical Y-Tube Olfactometer experimental setup for behavioral assays.

Caption: Simplified signaling pathway of an insect olfactory response to a semiochemical.

Conclusion and Future Directions

The identification of 1-undecanol and 2-undecanol as functional semiochemicals in multiple insect orders highlights their importance in chemical communication. The quantitative data presented demonstrate that the behavioral effect is often contingent on specific ratios and enantiomeric forms, underscoring the specificity of insect olfactory systems. The protocols detailed in this guide provide a standardized framework for the discovery and evaluation of these and other semiochemicals.

Future research should focus on several key areas. Firstly, elucidating the specific olfactory receptors (ORs) and odorant-binding proteins (OBPs) involved in undecanol detection will provide a deeper molecular understanding of this signaling system. Secondly, further field trials are necessary to optimize lure formulations for different target species, potentially incorporating synergists like 1-undecanol to enhance efficacy. Finally, investigating the biosynthetic pathways of undecanol in these insects could reveal novel targets for disrupting pheromone production as a pest control strategy. Continued exploration in these areas will undoubtedly lead to the development of more sophisticated and sustainable pest management technologies.

References

• 1. plantprotection.pl [plantprotection.pl]
• 2. Semiochemicals: Different types and uses | CABI BPP [bioprotectionportal.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. entomologyjournals.com [entomologyjournals.com]
• 6. (S)-2-acetoxy-5-undecanone, female sex pheromone of the raspberry cane midge, Resseliella theobaldi (Barnes) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. scielo.br [scielo.br]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. benchchem.com [benchchem.com]
• 13. microbe-investigations.com [microbe-investigations.com]
• 14. Insect Olfactometers | Yashika Solutions [labitems.co.in]
• 15. schal-lab.cals.ncsu.edu [schal-lab.cals.ncsu.edu]
• 16. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Fatty Alcohol Metabolism of Undecanol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Undecanol, a long-chain fatty alcohol, plays a role in various biological processes and is a subject of interest in fields ranging from toxicology to drug development. Understanding its metabolic fate is crucial for evaluating its safety profile and potential therapeutic applications. This technical guide provides a comprehensive overview of the metabolism of undecanol, detailing the core enzymatic pathways, experimental protocols for its study, and its potential interactions with cellular signaling pathways.

Core Metabolic Pathways

The metabolism of undecanol, like other long-chain fatty alcohols, primarily involves oxidation and subsequent degradation through beta-oxidation. Conjugation reactions, such as glucuronidation, may also play a role in its elimination.

Oxidation of Undecanol

The initial and rate-limiting step in undecanol metabolism is its oxidation to undecanal, the corresponding aldehyde. This is primarily catalyzed by alcohol dehydrogenases (ADHs) , a family of cytosolic enzymes. Subsequently, aldehyde dehydrogenases (ALDHs) rapidly oxidize undecanal to undecanoic acid, a fatty acid.

In addition to the canonical ADH/ALDH pathway, cytochrome P450 (CYP) enzymes, particularly CYP2E1 , located in the endoplasmic reticulum, can also contribute to the oxidation of fatty alcohols, including undecanol, especially at higher concentrations.

Beta-Oxidation of Undecanoic Acid

Once formed, undecanoic acid enters the mitochondrial matrix where it undergoes beta-oxidation . This process involves a cyclical series of four enzymatic reactions that sequentially shorten the fatty acid chain by two carbons, producing acetyl-CoA, NADH, and FADH2 with each cycle. As an odd-chain fatty acid, the final cycle of beta-oxidation of undecanoic acid yields one molecule of acetyl-CoA and one molecule of propionyl-CoA. Propionyl-CoA can then be converted to succinyl-CoA and enter the citric acid cycle. The rate-limiting step of beta-oxidation is the transport of the fatty acyl-CoA into the mitochondria, a process mediated by the carnitine shuttle, with carnitine palmitoyltransferase I (CPT1) being the key regulatory enzyme.[1][2]

Conjugation Pathways: Glucuronidation

Undecanol itself can undergo phase II metabolism through conjugation reactions. The most prominent of these is glucuronidation , catalyzed by UDP-glucuronosyltransferases (UGTs). This reaction involves the transfer of glucuronic acid from UDP-glucuronic acid (UDPGA) to the hydroxyl group of undecanol, forming a more water-soluble undecanol-glucuronide that can be readily excreted. Studies have shown that the glucuronidation rate of aliphatic alcohols is influenced by the length of their alkyl chain.[3]

Quantitative Data on Undecanol Metabolism

Quantitative data on the metabolism of undecanol are limited in the scientific literature. The following tables summarize the expected kinetic parameters for the key enzymes involved, based on data for similar long-chain fatty alcohols. These values should be considered estimates and may vary depending on the specific experimental conditions.

Enzyme	Substrate	Km (µM)	Vmax (nmol/min/mg protein)	Source/Comment
Alcohol Dehydrogenase (ADH)	Undecanol	10 - 100	5 - 20	Estimated based on data for other long-chain alcohols.
Aldehyde Dehydrogenase (ALDH)	Undecanal	1 - 20	50 - 200	Generally high affinity and velocity for fatty aldehydes.
Cytochrome P450 2E1 (CYP2E1)	Undecanol	50 - 500	1 - 10	Higher Km suggests a role at higher substrate concentrations.
UDP-Glucuronosyltransferase (UGT)	Undecanol	20 - 200	0.5 - 5	Varies depending on the specific UGT isoform.

Table 1: Estimated Michaelis-Menten Kinetic Parameters for Undecanol Metabolizing Enzymes.

Metabolite	Formation Pathway	Typical Abundance (%)	Analytical Method
Undecanoic Acid	Oxidation	70 - 90	GC-MS, LC-MS
Undecanol-Glucuronide	Glucuronidation	5 - 15	LC-MS/MS
Other Conjugates (e.g., Sulfates)	Sulfation	< 5	LC-MS/MS

Table 2: Estimated Proportions of Undecanol Metabolites.

Signaling Pathway Interactions: Peroxisome Proliferator-Activated Receptors (PPARs)

The primary metabolite of undecanol, undecanoic acid, as a fatty acid, is a potential ligand for Peroxisome Proliferator-Activated Receptors (PPARs) . PPARs are nuclear receptors that function as transcription factors to regulate the expression of genes involved in lipid and glucose metabolism.[4][5] There are three main isoforms: PPARα, PPARγ, and PPARβ/δ.

• PPARα: Primarily expressed in the liver, kidney, heart, and muscle, PPARα is a key regulator of fatty acid catabolism. Activation of PPARα by fatty acids leads to the upregulation of genes encoding enzymes involved in beta-oxidation.[6]

• PPARγ: Highly expressed in adipose tissue, PPARγ is a master regulator of adipogenesis and is involved in insulin sensitization.

Activation of PPARs by undecanoic acid could therefore influence a wide range of cellular processes related to lipid metabolism and energy homeostasis.

Experimental Protocols

In Vitro Metabolism of Undecanol using Liver Microsomes

This protocol describes a general procedure for assessing the metabolism of undecanol in a liver microsomal fraction, which is enriched in CYP and UGT enzymes.[7]

Materials:

• Human or animal liver microsomes

• Undecanol stock solution (in a suitable organic solvent, e.g., methanol)

• NADPH regenerating system (e.g., glucose-6-phosphate, glucose-6-phosphate dehydrogenase, and NADP+)

• UDPGA (for glucuronidation assays)

• Phosphate buffer (pH 7.4)

• Acetonitrile (for reaction termination)

• Internal standard (e.g., a structurally similar alcohol not present in the sample)

Procedure:

• Incubation Mixture Preparation: In a microcentrifuge tube, combine liver microsomes, phosphate buffer, and the NADPH regenerating system. For glucuronidation assays, also add UDPGA.

• Pre-incubation: Pre-incubate the mixture at 37°C for 5 minutes to allow the components to equilibrate.

• Initiation of Reaction: Add undecanol stock solution to the pre-incubated mixture to initiate the reaction. The final concentration of the organic solvent should be kept low (typically <1%) to avoid inhibiting enzyme activity.

• Incubation: Incubate the reaction mixture at 37°C for various time points (e.g., 0, 5, 15, 30, 60 minutes).

• Reaction Termination: At each time point, terminate the reaction by adding a cold organic solvent, such as acetonitrile, containing an internal standard.

• Sample Processing: Centrifuge the terminated reaction mixtures to pellet the precipitated proteins.

• Analysis: Transfer the supernatant to an autosampler vial for analysis by GC-MS or LC-MS/MS to quantify the remaining undecanol and the formation of its metabolites.

GC-MS Analysis of Undecanol and its Metabolites

Gas chromatography-mass spectrometry (GC-MS) is a robust technique for the separation and quantification of volatile and semi-volatile compounds like undecanol and its primary oxidative metabolite, undecanoic acid.[8][9]

Sample Preparation (Derivatization):

To improve the volatility and chromatographic properties of undecanoic acid, a derivatization step is necessary. A common method is silylation using reagents like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).

• Evaporate the sample extract to dryness under a gentle stream of nitrogen.

• Add the silylating reagent to the dried residue.

• Heat the mixture at 60-70°C for 30-60 minutes.

• The derivatized sample is then ready for injection into the GC-MS.

GC-MS Conditions (Typical):

• Column: A non-polar capillary column, such as a DB-5ms or equivalent (30 m x 0.25 mm i.d., 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Injector Temperature: 250°C.

• Oven Temperature Program:

  • Initial temperature: 80°C, hold for 2 minutes.

  • Ramp to 280°C at a rate of 10°C/min.

  • Hold at 280°C for 5 minutes.

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: m/z 40-500.

  • Ion Source Temperature: 230°C.

  • Transfer Line Temperature: 280°C.

Data Analysis:

• Quantification: Use a calibration curve generated from standards of undecanol and undecanoic acid. The concentration of the analytes in the samples is determined by comparing their peak areas (normalized to the internal standard) to the calibration curve.

• Identification: Confirm the identity of the compounds by comparing their retention times and mass spectra to those of authentic standards or reference libraries (e.g., NIST).

Mandatory Visualizations

Caption: Core metabolic pathways of undecanol.

Caption: In vitro metabolism experimental workflow.

Caption: Undecanoic acid interaction with PPAR signaling.

References

• 1. REACTION KINETICS OF ALCOHOL DEHYDROGENASE | Austin Tommy [austintommy.com.ng]
• 2. Mechanisms of peroxisome proliferation by perfluorooctanoic acid and endogenous fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. In vitro analysis of human drug glucuronidation and prediction of in vivo metabolic clearance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. trans-activation of PPARalpha and induction of PPARalpha target genes by perfluorooctane-based chemicals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Measurement of Fatty Acid β-Oxidation in a Suspension of Freshly Isolated Mouse Hepatocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Critical Role of PPAR-α in Perfluorooctanoic Acid– and Perfluorodecanoic Acid–Induced Downregulation of Oatp Uptake Transporters in Mouse Livers - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Metabolomics by Gas Chromatography-Mass Spectrometry: the combination of targeted and untargeted profiling - PMC [pmc.ncbi.nlm.nih.gov]
• 8. PPARα-independent transcriptional targets of perfluoroalkyl acids revealed by transcript profiling - PMC [pmc.ncbi.nlm.nih.gov]
• 9. CYP2E1-catalyzed alcohol metabolism: role of oxidant generation in interferon signaling, antigen presentation and autophagy - PubMed [pubmed.ncbi.nlm.nih.gov]

The Occurrence and Analysis of Undecanol in Plant Essential Oils: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Undecanol, a fatty alcohol with the chemical formula C₁₁H₂₄O, is a naturally occurring compound found in a variety of plant essential oils. It contributes to the aromatic profile of these oils, often imparting a mild, floral-citrus scent. Beyond its use as a fragrance and flavoring agent, the presence of undecanol in essential oils has prompted interest in its potential biological activities. This technical guide provides a comprehensive overview of the discovery of undecanol in essential oils, detailing its quantitative analysis, the experimental protocols for its identification, and a discussion of its potential mechanisms of action at the cellular level.

Introduction

Undecanol, also known as 1-undecanol or undecyl alcohol, is a straight-chain fatty alcohol. It is a colorless, water-insoluble liquid with a characteristic floral and citrus-like aroma. Naturally occurring in various fruits and essential oils, undecanol is a subject of interest for its contribution to the fragrance and flavor profiles of these natural products. This guide focuses on the identification and quantification of undecanol in essential oils, providing detailed methodologies for researchers in phytochemistry, pharmacology, and drug development.

Quantitative Presence of Undecanol in Essential Oils

The concentration of undecanol in essential oils can vary significantly depending on the plant species, geographical origin, harvesting time, and the specific part of the plant used for extraction. Gas Chromatography-Mass Spectrometry (GC-MS) is the gold-standard analytical technique for the precise quantification of volatile compounds like undecanol in complex mixtures such as essential oils.

The following table summarizes the quantitative data for undecanol found in the essential oils of Ruta graveolens (Rue) and Coriandrum sativum (Coriander).

Plant Species	Common Name	Plant Part	Undecanol Isomer	Concentration (%)	Reference
Ruta graveolens	Rue	Aerial Parts	2-Undecanol	1.85	[1][2]
Ruta graveolens	Rue	Herb	2-Undecanol	0.073 (733.9 mg/kg)	[3]
Coriandrum sativum	Coriander	Leaves	1-Undecanol	2.28	[4]

Note: While undecanol has been reported in citrus essential oils and the essential oil of Litsea odorifera, specific quantitative data from the searched literature was not available.

Experimental Protocols

The accurate identification and quantification of undecanol in essential oils rely on meticulous extraction and analytical procedures. The following sections detail the standard methodologies.

Essential Oil Extraction

The choice of extraction method is critical as it can influence the final chemical composition of the essential oil.

This is the most common method for extracting essential oils.

• Principle: Pressurized steam is passed through the plant material. The steam ruptures the plant's oil glands, releasing the volatile essential oil components, which are then carried away with the steam.

• Apparatus: A still (distillation unit), a condenser, and a separator.

• Procedure:

  • The plant material is placed in the still.

  • Steam is introduced into the still, and the temperature is maintained between 140°F and 212°F (60°C and 100°C).[1]

  • The steam, now carrying the volatile essential oil molecules, passes into the condenser.

  • The condenser cools the steam, turning it back into a liquid mixture of water and essential oil.

  • The mixture is collected in a separator, where the less dense essential oil naturally separates from the water (hydrosol).

  • The essential oil is then collected.

This method is suitable for delicate plant materials that cannot withstand the heat of steam distillation.

• Principle: An organic solvent is used to dissolve the essential oil from the plant material.

• Apparatus: Extraction vessel, filtration system, and a vacuum distillation unit.

• Procedure:

  • The plant material is placed in an extraction vessel and washed with a solvent (e.g., hexane, ethanol).

  • The solvent dissolves the aromatic compounds, along with waxes and pigments, to form a waxy substance called a "concrete".

  • The concrete is then mixed with alcohol to release the oil particles.

  • The mixture is filtered to remove the plant material.

  • The solvent is removed by vacuum distillation, leaving the concentrated essential oil.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS is the definitive method for separating and identifying the individual chemical components of an essential oil.

• Principle: The essential oil sample is vaporized and injected into a gas chromatograph. The components are separated based on their boiling points and polarity as they travel through a capillary column. The separated components then enter a mass spectrometer, which ionizes and fragments them, creating a unique mass spectrum for each compound that acts as a chemical "fingerprint."

• Typical GC-MS Parameters for Essential Oil Analysis:

  • Chromatograph: Agilent 6890 series or similar.

  • Column: HP-5MS capillary column (30 m x 0.25 mm i.d. x 0.25 µm film thickness).

  • Carrier Gas: Helium at a constant pressure.

  • Injection Volume: 1 µL of a diluted essential oil sample (e.g., 1:100 in methanol).

  • Injector Temperature: 250 °C.

  • Oven Temperature Program: An initial temperature of 50-60°C, held for a few minutes, followed by a ramp of 3-5°C per minute up to 220-250°C, and then held for a final period.

  • Mass Spectrometer: Operated in electron impact (EI) mode at 70 eV.

  • Compound Identification: Comparison of the obtained mass spectra and retention indices with those in spectral libraries such as NIST and Wiley.

Potential Mechanism of Action and Signaling Pathways

While specific signaling pathways for undecanol have not been extensively elucidated, the biological activity of long-chain alcohols is generally attributed to their interaction with cell membranes.

Membrane Disruption

As an amphipathic molecule, undecanol can insert itself into the lipid bilayer of cell membranes. This intercalation can disrupt the membrane's fluidity and integrity, leading to increased permeability.[5] This disruption of the cell membrane is a primary mechanism of the antimicrobial activity of many alcohols.[6] For instance, undecanol has been shown to inhibit the plasma membrane H+-ATPase in fungi, a key enzyme for maintaining cellular homeostasis.[7]

Interaction with Membrane Proteins

The alteration of the lipid environment by undecanol can indirectly affect the function of integral membrane proteins, such as receptors and ion channels. This is a proposed mechanism for the action of various alcohols on cellular signaling.

Fatty Alcohols as Signaling Molecules

Fatty acids, the metabolic precursors to fatty alcohols, are known to act as second messengers in various signaling cascades.[8] While direct evidence for undecanol acting as a signaling molecule is limited, it is plausible that it or its metabolites could modulate the activity of intracellular signaling proteins.

Visualizations

Experimental Workflow

Workflow for the extraction and analysis of undecanol from plant sources.

Proposed Mechanism of Action

Proposed mechanism of undecanol's interaction with the cell membrane.

Conclusion

Undecanol is a confirmed constituent of the essential oils of Ruta graveolens and Coriandrum sativum, with its presence in other essential oils such as those from citrus species and Litsea odorifera also reported. Standardized methods of steam distillation and solvent extraction, followed by GC-MS analysis, provide a robust framework for the identification and quantification of this fatty alcohol. While the precise signaling pathways modulated by undecanol are a subject for future research, its interaction with and disruption of the cell membrane provide a foundational understanding of its potential biological activities. This guide serves as a technical resource for researchers aiming to explore the phytochemical and pharmacological properties of undecanol in essential oils.

References

• 1. mdpi.com [mdpi.com]
• 2. Chemical Profile of <i>Ruta graveolens</i>, Evaluation of the Antioxidant and Antibacterial Potential of Its Essential Oil, and Molecular Docking Simulations [agris.fao.org]
• 3. thepharmajournal.com [thepharmajournal.com]
• 4. Composition of the essential oil constituents from leaves and stems of Korean Coriandrum sativum and their immunotoxicity activity on the Aedes aegypti L - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Alcohol's Effects on Lipid Bilayer Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Ethanol - Wikipedia [en.wikipedia.org]
• 7. 1-Undecanol | C11H24O | CID 8184 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Fatty acids and cell signal transduction - PubMed [pubmed.ncbi.nlm.nih.gov]

Toxicological Profile of Undecan-1-ol: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Undecan-1-ol, a fatty alcohol with the chemical formula CH3(CH2)10OH, sees application in various industries, including as a flavoring agent and in perfumery.[1] A comprehensive understanding of its toxicological profile is paramount for ensuring its safe use in consumer products and for professionals handling the substance. This technical guide provides a detailed overview of the toxicological data for undecan-1-ol, with a focus on acute toxicity, skin and eye irritation, sensitization, mutagenicity, and repeated dose toxicity. All quantitative data is presented in structured tables for ease of reference, and detailed experimental protocols for key studies are described. Additionally, a diagrammatic representation of the general mechanism of skin irritation by fatty alcohols is provided.

Acute Toxicity

Undecan-1-ol exhibits low acute toxicity via oral and dermal routes of exposure.

Table 1: Acute Toxicity of Undecan-1-ol

Endpoint	Species	Route	Value	Reference
LD50	Rat	Oral	3,000 mg/kg	[2]
LD50	Rabbit	Dermal	3,960 mg/kg	[2]
LD50	Guinea pig	Dermal	>20 g/kg	[3]

Experimental Protocols

The acute oral toxicity of undecan-1-ol is typically assessed using the Fixed Dose Procedure.[4][5][6][7][8] This method aims to identify a dose that produces clear signs of toxicity without causing mortality.

• Test Animals: Healthy, young adult rats of a single sex (typically females) are used.[7]

• Housing and Acclimatization: Animals are housed in appropriate conditions with controlled temperature, humidity, and light cycle, and are acclimatized to the laboratory environment before the study.

• Sighting Study: A sighting study is first conducted to determine the appropriate starting dose for the main study.[5] Single animals are dosed sequentially at fixed dose levels (e.g., 5, 50, 300, 2000 mg/kg).[5]

• Main Study: Based on the sighting study, groups of at least 5 animals are dosed at a selected fixed dose level.[5] The substance is administered as a single oral dose via gavage.

• Observations: Animals are observed for mortality, clinical signs of toxicity, and body weight changes for at least 14 days post-dosing.[5]

• Pathology: At the end of the observation period, all animals are subjected to a gross necropsy.

The potential for acute toxicity from dermal exposure to undecan-1-ol is evaluated according to this guideline.[9][10][11][12][13]

• Test Animals: Young adult rats (or rabbits) are typically used.[9][13]

• Preparation of Skin: Approximately 24 hours before the test, the fur is removed from the dorsal area of the trunk of the test animals.

• Application of Test Substance: The test substance is applied uniformly over an area of at least 10% of the total body surface area. The area is then covered with a semi-occlusive dressing.

• Exposure Duration: The exposure period is 24 hours.[9]

• Observations: Animals are observed for mortality, clinical signs, and body weight changes for 14 days. The application site is also examined for any local skin reactions.[9]

• Pathology: All animals undergo a gross necropsy at the end of the study.[9]

Irritation and Sensitization

Undecan-1-ol is considered to be a mild to moderate skin irritant and mildly irritating to the eyes.[1][3][14][15] Current data suggests it is not a skin sensitizer.[14]

Table 2: Skin and Eye Irritation of Undecan-1-ol

Endpoint	Species	Result	Reference
Skin Irritation	Rabbit	Irritating (24h exposure)	[2]
Eye Irritation	-	Mildly irritating	[1][3][15]

Experimental Protocols

This in vivo test assesses the potential of a substance to cause skin irritation or corrosion.[16][17][18][19][20]

• Test Animals: Healthy young adult albino rabbits are used.[16]

• Application: A 0.5 mL (for liquids) or 0.5 g (for solids and semi-solids) amount of the test substance is applied to a small area of shaved skin and covered with a gauze patch.[16]

• Exposure: The exposure duration is typically 4 hours.[16]

• Observation: The skin is examined for erythema and edema at 1, 24, 48, and 72 hours after patch removal.[16] Scoring of these reactions is performed according to a standardized scale.

This in vitro method provides an alternative to animal testing for skin irritation.[21][22][23][24][25]

• Test System: A reconstructed human epidermis model, which mimics the properties of the upper layers of human skin, is used.[21][25]

• Procedure: The test chemical is applied topically to the tissue surface. Following a defined exposure and post-exposure incubation period, the viability of the tissue is measured.

• Endpoint: Cell viability is typically assessed using the MTT assay. A reduction in tissue viability below a certain threshold (e.g., 50%) indicates that the substance is an irritant.[21]

This study evaluates the potential for a substance to cause damage to the eye.[1][15][26][27][28]

• Test Animals: Albino rabbits are the recommended species.[15]

• Procedure: A single dose of the test substance is applied into the conjunctival sac of one eye of the animal. The other eye remains untreated and serves as a control.[26]

• Observation: The eyes are examined at 1, 24, 48, and 72 hours after application for effects on the cornea, iris, and conjunctiva.[15] The severity of the lesions is scored.

Mutagenicity

Specific mutagenicity data for undecan-1-ol is limited. Read-across from structurally similar alcohols suggests that it is not expected to be mutagenic. For a comprehensive assessment, direct testing of undecan-1-ol is recommended.

Experimental Protocol

The Ames test is a widely used in vitro assay to assess the mutagenic potential of a substance.[29][30][31][32][33]

• Test System: Strains of Salmonella typhimurium and Escherichia coli that are auxotrophic for a specific amino acid (e.g., histidine for Salmonella) are used.[31]

• Procedure: The tester strains are exposed to the test substance with and without an exogenous metabolic activation system (S9 mix).[30]

• Endpoint: The mutagenic potential is evaluated by counting the number of revertant colonies (colonies that have regained the ability to synthesize the required amino acid). A substance is considered mutagenic if it causes a dose-related increase in the number of revertants.[29]

Repeated Dose Toxicity

Experimental Protocol

This study provides information on the potential adverse effects of a substance following prolonged oral exposure.[2][14][34][35][36]

• Test Animals: Rats are the preferred species.[2]

• Dosing: The test substance is administered orally via gavage or in the diet/drinking water daily for 90 days to several groups of animals at different dose levels.[2]

• Observations: Animals are monitored daily for clinical signs of toxicity. Body weight and food/water consumption are measured weekly. Hematology, clinical biochemistry, and urinalysis are performed at the end of the study.[2]

• Pathology: All animals undergo a detailed gross necropsy and histopathological examination of organs and tissues.[2]

• Endpoint: The No-Observed-Adverse-Effect Level (NOAEL) is determined, which is the highest dose at which no adverse effects are observed.

Signaling Pathways and Mechanisms of Toxicity

Mechanism of Skin Irritation

While a specific signaling pathway for undecan-1-ol-induced skin irritation has not been deeply characterized, the general mechanism for irritant contact dermatitis by fatty alcohols is understood to involve the disruption of the stratum corneum, the outermost layer of the skin.[3] This disruption leads to increased transepidermal water loss and allows the substance to penetrate deeper into the epidermis, triggering an inflammatory response from keratinocytes. This response involves the release of pro-inflammatory mediators such as cytokines and chemokines, leading to the clinical signs of irritation like erythema (redness) and edema (swelling).

Caption: General mechanism of skin irritation by undecan-1-ol.

Conclusion

Undecan-1-ol possesses a toxicological profile characterized by low acute toxicity. It is a mild to moderate skin irritant and mildly irritating to the eyes, but is not considered a skin sensitizer. While specific data on mutagenicity and repeated dose toxicity for undecan-1-ol are not extensive, read-across from similar fatty alcohols suggests a low potential for these effects. However, for a definitive risk assessment, further testing on undecan-1-ol for these endpoints would be beneficial. The primary mechanism of its skin irritation involves the disruption of the stratum corneum barrier function, leading to an inflammatory response. The information presented in this guide, including the detailed experimental protocols, provides a valuable resource for researchers, scientists, and drug development professionals in the safe handling and formulation of products containing undecan-1-ol.

References

• 1. oecd.org [oecd.org]
• 2. Repeated dose 90-days oral toxicity study in rodents (OECD 408: 2018). - IVAMI [ivami.com]
• 3. benchchem.com [benchchem.com]
• 4. catalog.labcorp.com [catalog.labcorp.com]
• 5. Acute Oral Toxicity test – Fixed Dose Procedure (OECD 420: 2001). - IVAMI [ivami.com]
• 6. researchgate.net [researchgate.net]
• 7. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 8. oecd.org [oecd.org]
• 9. downloads.regulations.gov [downloads.regulations.gov]
• 10. oecd.org [oecd.org]
• 11. Acute Dermal Toxicity OECD 402 - Altogen Labs [altogenlabs.com]
• 12. oecd.org [oecd.org]
• 13. nucro-technics.com [nucro-technics.com]
• 14. oecd.org [oecd.org]
• 15. oecd.org [oecd.org]
• 16. downloads.regulations.gov [downloads.regulations.gov]
• 17. Acute Dermal Irritation OECD 404 - Altogen Labs [altogenlabs.com]
• 18. oecd.org [oecd.org]
• 19. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 20. oecd.org [oecd.org]
• 21. iivs.org [iivs.org]
• 22. oecd.org [oecd.org]
• 23. oecd.org [oecd.org]
• 24. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 25. nucro-technics.com [nucro-technics.com]
• 26. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 27. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 28. flashpointsrl.com [flashpointsrl.com]
• 29. nib.si [nib.si]
• 30. bulldog-bio.com [bulldog-bio.com]
• 31. enamine.net [enamine.net]
• 32. The Ames Test or Bacterial Reverse Mutation Test - Eurofins Scientific [eurofins.com.au]
• 33. nucro-technics.com [nucro-technics.com]
• 34. oecd.org [oecd.org]
• 35. ask-force.org [ask-force.org]
• 36. Short-term toxicity – 90-day oral (rodent) | Pesticide Registration Toolkit | Food and Agriculture Organization of the United Nations [fao.org]

Protocols & Analytical Methods

Application Notes and Protocols: Undecanol as a Versatile Solvent in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of 1-undecanol as a sustainable and effective solvent in various organic synthesis applications. Its high boiling point, low volatility, and ability to dissolve a range of organic compounds make it a suitable medium for reactions requiring elevated temperatures. This document details experimental protocols for its use in esterification reactions, palladium-catalyzed cross-coupling reactions, and nanoparticle synthesis.

Physicochemical Properties of 1-Undecanol

A thorough understanding of a solvent's properties is crucial for its effective application in synthesis. The key physicochemical properties of 1-undecanol are summarized below.

Property	Value
Molecular Formula	C₁₁H₂₄O
Molecular Weight	172.31 g/mol
Boiling Point	243 °C
Melting Point	19 °C
Density	0.829 g/mL at 25 °C
Flash Point	113 °C
Water Solubility	Insoluble
Solubility in Organic Solvents	Soluble in ethanol, ether, chloroform

Safety and Handling: 1-Undecanol is a combustible liquid and may cause skin and eye irritation. Appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat, should be worn at all times. All procedures should be conducted in a well-ventilated fume hood. For detailed safety information, refer to the Material Safety Data Sheet (MSDS).

Application 1: Esterification Reactions

Undecanol can serve as both a reactant and a solvent in esterification reactions, particularly in Fischer esterification. Its high boiling point facilitates the removal of water, driving the reaction equilibrium towards the product.

Protocol: Synthesis of Undecyl Acetate

This protocol describes the synthesis of undecyl acetate using 1-undecanol as both the reactant and the solvent.

Materials:

• 1-Undecanol

• Acetic acid

• Sulfuric acid (concentrated)

• Sodium bicarbonate (saturated aqueous solution)

• Brine (saturated aqueous solution)

• Anhydrous magnesium sulfate

• Round-bottom flask

• Dean-Stark apparatus or a simple distillation setup

• Heating mantle with a stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• To a 100 mL round-bottom flask equipped with a magnetic stir bar and a Dean-Stark apparatus, add 1-undecanol (50 mL, excess) and acetic acid (10 mL).

• Slowly add concentrated sulfuric acid (0.5 mL) as a catalyst.

• Heat the reaction mixture to reflux (approximately 120-140 °C) and collect the water generated in the Dean-Stark trap.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Once the reaction is complete (typically after 3-5 hours), cool the mixture to room temperature.

• Transfer the mixture to a separatory funnel and wash with a saturated sodium bicarbonate solution (2 x 50 mL) to neutralize the excess acid.

• Wash with brine (50 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator to obtain the crude undecyl acetate.

• Purify the product by vacuum distillation if necessary.

An esterification of acetic acid with 1-undecanol under solvent-free conditions at 70°C has been reported to yield 98% of 1-acetylundecanol in 3 hours.[1]

Workflow for Esterification:

A simplified workflow for the synthesis of undecyl acetate.

Application 2: Palladium-Catalyzed Cross-Coupling Reactions

The high boiling point and non-polar nature of undecanol make it a potential green solvent for various palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura, Mizoroki-Heck, and Sonogashira couplings. These reactions are fundamental for the formation of carbon-carbon bonds.

Protocol: Suzuki-Miyaura Coupling

This protocol describes a general procedure for the Suzuki-Miyaura coupling of an aryl halide with a boronic acid using undecanol as the solvent.

Materials:

• Aryl halide (e.g., 4-bromotoluene)

• Arylboronic acid (e.g., phenylboronic acid)

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Potassium carbonate (K₂CO₃)

• 1-Undecanol (anhydrous)

• Toluene

• Water

• Anhydrous magnesium sulfate

• Schlenk flask

• Magnetic stir bar

• Condenser

• Inert gas supply (Argon or Nitrogen)

Procedure:

• To a flame-dried Schlenk flask equipped with a magnetic stir bar and a condenser, add palladium(II) acetate (2 mol%) and triphenylphosphine (4 mol%).

• Evacuate and backfill the flask with an inert gas three times.

• Under a positive pressure of inert gas, add anhydrous 1-undecanol (10 mL), the aryl halide (1.0 mmol), the arylboronic acid (1.2 mmol), and potassium carbonate (2.0 mmol).

• Heat the reaction mixture to 120 °C and stir for 12-24 hours.

• Monitor the reaction by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and dilute with toluene (20 mL).

• Wash the organic mixture with water (3 x 15 mL) and brine (15 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Catalytic Cycle for Suzuki-Miyaura Coupling:

The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Protocol: Mizoroki-Heck Coupling

This protocol provides a general method for the Mizoroki-Heck reaction between an aryl halide and an alkene in undecanol.

Materials:

• Aryl halide (e.g., iodobenzene)

• Alkene (e.g., styrene)

• Palladium(II) acetate (Pd(OAc)₂)

• Tri(o-tolyl)phosphine (P(o-tol)₃)

• Triethylamine (Et₃N)

• 1-Undecanol (anhydrous)

• Diethyl ether

• Water

• Anhydrous sodium sulfate

• Schlenk flask

• Magnetic stir bar

• Condenser

• Inert gas supply (Argon or Nitrogen)

Procedure:

• In a Schlenk flask, combine palladium(II) acetate (1 mol%) and tri(o-tolyl)phosphine (2 mol%).

• Evacuate and backfill the flask with inert gas three times.

• Add anhydrous 1-undecanol (10 mL), the aryl halide (1.0 mmol), the alkene (1.2 mmol), and triethylamine (1.5 mmol).

• Heat the mixture to 100-120 °C for 16-24 hours.

• Monitor the reaction's progress using TLC or GC-MS.

• After completion, cool the mixture and dilute it with diethyl ether (20 mL).

• Wash the solution with water (3 x 15 mL) and brine (15 mL).

• Dry the organic phase over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.

• Purify the residue by column chromatography.

Application 3: Nanoparticle Synthesis

The high boiling point and coordinating ability of the hydroxyl group in undecanol make it a suitable medium for the synthesis of various nanoparticles, where it can act as a solvent, reducing agent, and/or capping agent.

Protocol: Surfactant-Free Synthesis of Gold Nanoparticles (AuNPs)

This protocol describes a surfactant-free method for synthesizing gold nanoparticles using undecanol as the solvent and reducing agent.

Materials:

• Gold(III) chloride trihydrate (HAuCl₄·3H₂O)

• 1-Undecanol

• Ethanol

• Round-bottom flask

• Condenser

• Heating mantle with a stirrer

• Centrifuge

Procedure:

• In a 50 mL three-necked round-bottom flask, dissolve gold(III) chloride trihydrate (0.02 mmol) in 1-undecanol (20 mL).

• Heat the solution to 180 °C under vigorous stirring. The color of the solution will gradually change from yellow to ruby red, indicating the formation of gold nanoparticles.

• Maintain the temperature for 1-2 hours to ensure complete reaction and stabilization of the nanoparticles.

• Cool the solution to room temperature.

• Add ethanol (40 mL) to precipitate the gold nanoparticles.

• Centrifuge the mixture at 8000 rpm for 15 minutes.

• Discard the supernatant and redisperse the nanoparticles in a suitable solvent like ethanol or chloroform for further characterization.

Workflow for Nanoparticle Synthesis:

A general workflow for the synthesis of gold nanoparticles in undecanol.

This document provides a foundational guide for utilizing undecanol in various synthetic applications. Researchers are encouraged to optimize the reaction conditions for their specific substrates and desired outcomes.

References

• 1. researchgate.net [researchgate.net]

Application Note and Protocol: Analysis of Undecanol using Gas Chromatography-Mass Spectrometry (GC-MS)

Audience: Researchers, scientists, and drug development professionals.

Introduction

Undecanol, a fatty alcohol, finds applications in various industries, including flavors, fragrances, and as a potential biomarker.[1][2] Accurate and reliable quantification of undecanol is crucial for quality control, research, and safety assessments. Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique that offers high-resolution separation and unambiguous identification of volatile and semi-volatile compounds like undecanol.[3] This document provides a detailed protocol for the analysis of undecanol using GC-MS.

Quantitative Data Summary

The following table summarizes typical quantitative performance data for the analysis of 1-undecanol using GC-MS. These values are representative and may vary depending on the specific instrumentation and experimental conditions. Method validation is recommended to determine instrument-specific performance characteristics.[1]

Parameter	Typical Value
Linearity (R²)	≥ 0.998[1]
Limit of Detection (LOD)	0.05 - 0.5 µg/mL[1]
Limit of Quantification (LOQ)	0.2 - 2 µg/mL[1]
Retention Time	Instrument and method dependent
Characteristic m/z ions	41, 43, 55, 56, 69, 70, 83

Experimental Protocol

This protocol is designed for the identification and quantification of undecanol in a liquid sample.

1. Sample Preparation

• Standard Preparation:

  • Prepare a stock solution of 1-undecanol at a concentration of 1 mg/mL in a high-purity volatile solvent such as hexane, dichloromethane, or ethyl acetate.[1][3]

  • Perform serial dilutions of the stock solution to prepare a series of calibration standards covering the desired concentration range (e.g., 0.5 µg/mL to 100 µg/mL).[1]

  • An internal standard, such as 1-dodecanol, can be added to all calibration standards and samples at a constant concentration (e.g., 10 µg/mL) for improved quantitative accuracy.[1]

• Sample Preparation:

  • Accurately weigh or measure the sample containing undecanol.[1]

  • Dissolve or dilute the sample in a known volume of the chosen solvent to bring the expected undecanol concentration within the calibration range.[1]

  • If an internal standard is used, add it to the sample solution at the same concentration as in the calibration standards.[1]

  • Vortex the solution to ensure homogeneity.[1]

  • If particulates are present, filter the sample through a 0.45 µm syringe filter.[1]

  • Transfer the final solution to a 2 mL GC autosampler vial.[3]

2. GC-MS Instrumentation and Conditions

• Gas Chromatograph (GC): Agilent 8890 GC system or equivalent.[1]

• Mass Spectrometer (MS): Agilent 5977B MSD or equivalent.[1]

• Column: A non-polar or mid-polar capillary column is recommended. An Agilent J&W DB-5ms Ultra Inert column (30 m x 0.25 mm, 0.25 µm) is a suitable choice.[1][3]

• Injector:

  • Type: Split/Splitless[1]

  • Temperature: 250°C[1]

  • Injection Volume: 1 µL[1]

  • Split Ratio: 20:1 (can be adjusted based on sample concentration)[1]

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.[1]

• Oven Temperature Program:

  • Initial Temperature: 80°C, hold for 1 minute.[1]

  • Ramp: 10°C/min to 250°C.[1]

  • Hold: 5 minutes at 250°C.[1]

• MS Transfer Line Temperature: 280°C[1]

• Ion Source Temperature: 230°C[1]

• Ionization Mode: Electron Ionization (EI) at 70 eV.[1]

• Acquisition Mode:

  • Full Scan: For qualitative analysis and identification, scan from m/z 40 to 300.[1]

  • Selected Ion Monitoring (SIM): For enhanced sensitivity and quantitative analysis, monitor characteristic ions of undecanol (e.g., m/z 41, 43, 55, 70, 83).

3. Data Analysis

• Qualitative Analysis: Identify undecanol in the sample by comparing its retention time and mass spectrum to that of a known standard. The mass spectrum of 1-undecanol is characterized by a series of hydrocarbon fragments.[4]

• Quantitative Analysis:

  • Integrate the peak areas for undecanol and the internal standard (if used).

  • Construct a calibration curve by plotting the peak area ratio (undecanol/internal standard) against the concentration of the calibration standards.

  • Determine the concentration of undecanol in the samples using the calibration curve.

Experimental Workflow

Caption: Workflow for the GC-MS analysis of undecanol.

Signaling Pathway (Logical Relationship)

Caption: Key components of the GC-MS analytical method.

References

• 1. benchchem.com [benchchem.com]
• 2. UNDECYL ALCOHOL (1-UNDECANOL, UNDECANOL, HENDECANOL) - Ataman Kimya [atamanchemicals.com]
• 3. benchchem.com [benchchem.com]
• 4. 1-Undecanol [webbook.nist.gov]

Application of Undecanol in the Synthesis of Insect Pheromones: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the synthesis of insect pheromones utilizing undecanol derivatives as starting materials. The focus is on providing practical, step-by-step methodologies for key chemical transformations and presenting quantitative data in a clear, accessible format.

Introduction

10-Undecen-1-ol, a readily available eleven-carbon bifunctional molecule, serves as a versatile precursor for the synthesis of various long-chain insect pheromones.[1] Its structure, featuring a primary alcohol and a terminal double bond, allows for straightforward chemical modifications.[1] The primary alcohol can be oxidized to an aldehyde or acetylated to form an acetate, while the terminal alkene is suitable for carbon chain extension through methods like the Wittig reaction or olefin metathesis.[1] These transformations are fundamental in constructing the C12-C16 unsaturated alcohols, acetates, and aldehydes that are characteristic of many lepidopteran sex pheromones.[1] The synthetic pheromones produced are vital for the development of environmentally benign pest management strategies, such as mating disruption and population monitoring.[1]

Data Presentation

The following tables summarize the key transformations and expected yields for the synthesis of insect pheromones starting from 10-undecen-1-ol.

Table 1: Synthesis of 10-Undecenal from 10-Undecen-1-ol
Reaction	Oxidation
Starting Material	10-Undecen-1-ol
Product	10-Undecenal
Key Reagents	Pyridinium chlorochromate (PCC), Dichloromethane (DCM)
Typical Yield	High
Purity Analysis	Column Chromatography on silica gel

Table 2: Synthesis of (Z)-9-Dodecen-1-ol from 10-Undecenal
Reaction	Wittig Reaction
Starting Material	10-Undecenal
Product	(Z)-9-Dodecen-1-ol
Key Reagents	Methyltriphenylphosphonium bromide, Potassium tert-butoxide, Anhydrous Tetrahydrofuran (THF)
Stereoselectivity	Favors (Z)-alkene formation with non-stabilized ylides[1]
Typical Yield	Moderate to Good
Purification	Extraction and Column Chromatography

Table 3: Synthesis of (Z)-9-Dodecenyl Acetate from (Z)-9-Dodecen-1-ol
Reaction	Acetylation
Starting Material	(Z)-9-Dodecen-1-ol
Product	(Z)-9-Dodecenyl Acetate
Key Reagents	Acetic anhydride, Pyridine, Dichloromethane (DCM)
Typical Yield	High
Purification	Extraction and concentration under reduced pressure

Table 4: Synthesis of 10-Undecenyl Acetate from 10-Undecen-1-ol
Reaction	Acetylation
Starting Material	10-Undecen-1-ol
Product	10-Undecenyl Acetate
Key Reagents	Acetic acid, Sulfuric acid (catalytic)
Typical Yield	Good
Purification	Extraction and concentration under reduced pressure

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the general synthetic pathways from 10-undecen-1-ol and the specific experimental workflow for the synthesis of (Z)-9-Dodecenyl Acetate.

References

• 1. benchchem.com [benchchem.com]

Application Notes and Protocols for Antimicrobial Activity Assay of 1-Undecanol Against Bacteria

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the antimicrobial properties of 1-undecanol, a long-chain fatty alcohol, against various bacteria. This document includes a summary of its activity, proposed mechanism of action, and detailed protocols for in vitro antimicrobial susceptibility testing.

Application Notes

1-Undecanol has demonstrated notable antimicrobial activity, particularly against Gram-positive bacteria such as Staphylococcus aureus.[1] Its efficacy against Gram-negative bacteria is also reported, though it may be less potent. The primary mechanism of its antibacterial action is the disruption of the bacterial cell membrane's integrity, leading to leakage of cellular components and ultimately cell death.[1]

Mechanism of Action:

1-Undecanol, being an amphipathic molecule, is believed to intercalate into the lipid bilayer of the bacterial cell membrane. This insertion disrupts the membrane's fluidity and structural organization. The consequences of this disruption include:

• Increased Membrane Permeability: The altered membrane structure leads to the leakage of essential intracellular components, such as potassium ions (K⁺).[1]

• Dissipation of Membrane Potential: The electrochemical gradient across the bacterial membrane, which is crucial for processes like ATP synthesis and transport, is dissipated.

• Inhibition of Membrane-Bound Enzymes: The changes in the membrane environment can inhibit the function of essential membrane-bound proteins, including enzymes involved in cellular respiration and cell wall synthesis.

Unlike some other long-chain fatty alcohols, 1-undecanol's primary mode of action appears to be directly causing membrane damage, leading to bactericidal effects.[1]

Data Presentation

The following table summarizes the reported Minimum Inhibitory Concentrations (MICs) and Minimum Bactericidal Concentrations (MBCs) of 1-undecanol against various bacterial species.

Bacterium	Strain	MIC (µg/mL)	MBC (µg/mL)	Reference
Staphylococcus aureus	FDA209P	16	32	[1]
Escherichia coli	Not Specified	> 30 µL/mL (for Undecan-2-one)	Not Reported	[2]
Pseudomonas aeruginosa	Not Specified	Not Reported	Not Reported
Klebsiella pneumoniae	Not Specified	Not Reported	Not Reported
Acinetobacter baumannii	Not Specified	Not Reported	Not Reported

Note: Data on the antimicrobial activity of 1-undecanol against many Gram-negative bacteria is limited in publicly available literature. Further research is required to establish specific MIC and MBC values for a wider range of bacterial strains.

Experimental Protocols

Broth Microdilution Assay for Minimum Inhibitory Concentration (MIC) Determination

This protocol outlines the steps for determining the MIC of 1-undecanol against a target bacterium using the broth microdilution method.

Materials:

• 96-well microtiter plates (sterile)

• Mueller-Hinton Broth (MHB) or other appropriate sterile culture broth

• Target bacterial culture in the mid-logarithmic growth phase

• 1-Undecanol (stock solution)

• Solvent for 1-undecanol (e.g., Dimethyl sulfoxide - DMSO, ethanol)

• Positive control (a known antibiotic)

• Negative control (broth with solvent)

• Sterile pipette tips and multichannel pipette

• Incubator

Procedure:

• Preparation of 1-Undecanol Dilutions:

  • Prepare a stock solution of 1-undecanol in a suitable solvent.

  • Perform serial two-fold dilutions of the stock solution in the culture broth directly in the 96-well plate to achieve a range of desired concentrations.

• Preparation of Bacterial Inoculum:

  • Grow the target bacterium in the appropriate broth to the mid-logarithmic phase.

  • Adjust the turbidity of the culture to a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).

  • Dilute the standardized inoculum in the culture broth to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

• Inoculation:

  • Add the diluted inoculum to each well of the microtiter plate containing the 1-undecanol dilutions, positive control, and negative control.

• Incubation:

  • Incubate the microtiter plate at 35-37°C for 18-24 hours.

• Determination of MIC:

  • After incubation, visually inspect the wells for turbidity, which indicates microbial growth.

  • The MIC is the lowest concentration of 1-undecanol at which there is no visible growth.

Determination of Minimum Bactericidal Concentration (MBC)

The MBC is the lowest concentration of an antimicrobial agent that results in a ≥99.9% reduction in the initial bacterial inoculum.

Procedure:

• Following the MIC determination, take a small aliquot (e.g., 10 µL) from each well that showed no visible growth.

• Spread the aliquot onto a fresh, sterile agar plate (e.g., Mueller-Hinton Agar).

• Incubate the agar plates at 35-37°C for 18-24 hours.

• The MBC is the lowest concentration of 1-undecanol that results in no colony formation on the agar plate.

Time-Kill Kinetics Assay

This assay evaluates the rate at which 1-undecanol kills a bacterial population over time.

Materials:

• Flasks with sterile culture broth

• Target bacterial culture

• 1-Undecanol solution

• Sterile saline or phosphate-buffered saline (PBS)

• Sterile agar plates

• Incubator and shaking incubator

• Spectrophotometer

Procedure:

• Inoculum Preparation: Prepare a bacterial suspension in the appropriate broth and adjust the concentration to a predetermined level (e.g., 1 x 10⁶ CFU/mL).

• Exposure to 1-Undecanol: Add 1-undecanol to the bacterial suspension at desired concentrations (e.g., 1x MIC, 2x MIC, 4x MIC). Include a growth control flask without 1-undecanol.

• Incubation: Incubate the flasks at 37°C with constant agitation.

• Sampling: At various time points (e.g., 0, 2, 4, 6, 8, and 24 hours), withdraw an aliquot from each flask.

• Viable Cell Count: Perform serial ten-fold dilutions of each aliquot in sterile saline or PBS. Plate the dilutions onto sterile agar plates.

• Incubation and Colony Counting: Incubate the plates at 37°C for 18-24 hours and then count the number of colony-forming units (CFUs).

• Data Analysis: Plot the log₁₀ CFU/mL against time for each concentration of 1-undecanol and the control. A ≥3-log₁₀ reduction in CFU/mL is typically considered bactericidal activity.

Visualizations

Caption: Workflow for MIC and MBC Determination.

Caption: Mechanism of 1-Undecanol on Bacteria.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]

Application Notes and Protocols: Nematicidal Effects of Undecanol on Plant-Parasitic Nematodes

For Researchers, Scientists, and Drug Development Professionals

Introduction

Plant-parasitic nematodes (PPNs) represent a significant and persistent threat to global agriculture, inflicting substantial economic losses across a wide variety of crops. The growing demand for sustainable and environmentally benign pest management solutions has catalyzed research into naturally derived biocontrol agents. Among these, undecanol, particularly 2-undecanol, a volatile organic compound (VOC) produced by microorganisms like Paenibacillus polymyxa, has emerged as a promising nematicide with potent and multifaceted activity against PPNs such as the root-knot nematode Meloidogyne incognita.[1][2] This document provides a comprehensive overview of the nematicidal properties of undecanol, detailed protocols for its evaluation, and insights into its mechanisms of action.

Data Presentation: Nematicidal Efficacy of 2-Undecanol

The following tables summarize the quantitative data on the efficacy of 2-undecanol against Meloidogyne incognita, providing a clear basis for comparison and experimental design.

Table 1: In Vitro Nematicidal Activity of 2-Undecanol against M. incognita

Activity Type	Parameter	Value (mg/L)	Exposure Time	Target Stage	Reference
Contact Toxicity	LC₅₀	34.5	48 hours	J2s	[1][2][3][4]
Fumigant Toxicity	LC₅₀	191.6	72 hours	J2s	[1][2][3][4]
Locomotion Inhibition	-	40	-	J2s	[1][2][4]
↳ Head Thrash Frequency	Reduction	84.0%	-	J2s	[1][2][4]
↳ Body Bend Frequency	Reduction	97.0%	-	J2s	[1][2][4]
Egg Hatching Inhibition	-	10	7 days	Eggs	[2][3][4]
↳ Inhibition Rate	-	23.8%	7 days	Eggs	[2][3][4]
↳ Inhibition Rate	-	20	7 days	Eggs	[2][3][4]
↳ Inhibition Rate	-	52.4%	7 days	Eggs	[2][3][4]
↳ Inhibition Rate	-	40	7 days	Eggs	[2][3][4]
↳ Inhibition Rate	-	84.5%	7 days	Eggs	[2][3][4]
↳ Inhibition Rate	-	80	7 days	Eggs	[2][3][4]
↳ Inhibition Rate	-	98.5%	7 days	Eggs	[1][2][3][4]

Table 2: In Vivo Bio-fumigant Efficacy of 2-Undecanol in Pot Trials (Tomato vs. M. incognita)

Application Rate (mg/pot)	Control Efficacy (% reduction in root galls)	Plant Growth Effect	Reference
1	Less effective than 5 mg	No significant effect on plant height, stem thickness, or fresh weight.	[4]
5	60.8%	No significant effect on plant height, stem thickness, or fresh weight.	[1][2][4]
35	Not specified	Inhibitory effect on plant growth.	[4]

Mechanisms of Action

2-Undecanol exhibits a multi-pronged mechanism of action against plant-parasitic nematodes, encompassing direct toxicity and indirect effects mediated by the host plant.

Direct Effects on Nematodes

2-Undecanol functions as both a contact and a fumigant nematicide.[4] Direct contact with the compound leads to mortality, while its volatile nature allows it to diffuse through soil pores, exerting its lethal effects without direct physical contact.[4] Research on the structurally similar compound 2-undecanone suggests a sophisticated dual-action mechanism that is likely shared by 2-undecanol.[1] This includes:

• Repellent Action: At higher concentrations, it is detected by olfactory sensory neurons, triggering a repellent behavior through a cGMP signaling pathway.[1][4][5]

• Contact Toxicity: At lower concentrations, it can induce intracellular calcium accumulation and lysosomal membrane rupture, leading to cell death.[5] This process may involve the disruption of sphingomyelin metabolism by targeting proteins such as Hsp70 A and V-ATPase A.[3][5]

Indirect Effects via Host Plant

Beyond its direct nematicidal activity, 2-undecanol can induce a defense response in the host plant.[1] Application of 2-undecanol to tomato plants has been shown to alter the composition of their root exudates.[1][2] This leads to the increased secretion of other compounds, such as 10-undecenal and cyclohexylamine, which themselves possess nematode-attractant and nematicidal properties.[1][2] This indirect mechanism enhances the plant's own ability to resist nematode infection.[4]

Experimental Protocols

The following protocols provide standardized methods for evaluating the nematicidal efficacy of undecanol.

Protocol 1: In Vitro Contact Toxicity Assay

Objective: To determine the direct lethal effect of undecanol on second-stage juveniles (J2s) of M. incognita.

Materials:

• 96-well microtiter plates

• Micropipettes

• M. incognita J2 suspension

• Undecanol (analytical grade)

• Suitable solvent (e.g., ethanol or DMSO)

• Sterile distilled water

• Surfactant (e.g., Pluronic F-127 or Tween 20)

• Stereomicroscope

• Fine needle or probe

Procedure:

• Nematode Preparation: Collect M. incognita J2s from infected tomato roots using standard extraction methods (e.g., Baermann funnel technique). Suspend the J2s in sterile distilled water and adjust the concentration to approximately 1500-2500 J2s/mL.

• Preparation of Test Solutions: Prepare a stock solution of undecanol in a suitable solvent. Create a serial dilution in sterile water containing 0.1% surfactant to achieve the desired final concentrations (e.g., 10, 30, 50, 70, 90 mg/L). The control should be sterile water with the same concentration of solvent and surfactant.[3][4]

• Assay Setup: Add 180 µL of each test solution to the wells of a 96-well plate.[3]

• Nematode Addition: Add 20 µL of the J2 suspension (containing approximately 30-50 J2s) to each well.[3]

• Incubation: Seal the plate with parafilm to prevent evaporation and incubate at 25°C for 48 hours.[3][4]

• Mortality Assessment: After incubation, observe the nematodes under a stereomicroscope. Nematodes that are straight and unresponsive to probing with a fine needle are considered dead.[3]

• Data Analysis: Calculate the mortality rate for each concentration, correcting for any mortality in the control group using Abbott's formula. Determine the LC₅₀ value using probit analysis.

Protocol 2: In Vitro Fumigant Toxicity Assay

Objective: To assess the nematicidal effect of undecanol vapors on M. incognita J2s.

Materials:

• 24-well plates or 60 mm Petri dishes

• Small glass vials or sterile filter paper discs

• M. incognita J2 suspension

• Undecanol

• Solvent for control

• Stereomicroscope

Procedure:

• Assay Setup (Petri Dish Method): In a 60 mm Petri dish, place 1 mL of a J2 suspension (approximately 100-200 J2s) in the center.[4]

• Fumigant Application: Place a sterile filter paper disc on the inside of the Petri dish lid. Pipette a specific volume of undecanol onto the disc to achieve a target concentration in the air volume of the dish (e.g., corresponding to 50, 100, 200, 400 mg/L). The control dish should receive only the solvent on the filter paper.[2][4]

• Incubation: Immediately seal the Petri dish with a double layer of parafilm to create an airtight environment. Incubate at 25°C for 72 hours.[4]

• Mortality Assessment: Count the number of dead and live nematodes as described in the contact toxicity assay.

• Data Analysis: Calculate the mortality rate and determine the fumigant LC₅₀.

Protocol 3: Egg Hatching Inhibition Assay

Objective: To evaluate the effect of undecanol on the hatching of M. incognita eggs.

Materials:

• 96-well microtiter plates

• M. incognita egg masses

• 0.5% Sodium hypochlorite (NaOCl) solution

• Undecanol test solutions

• Stereomicroscope

Procedure:

• Egg Extraction: Collect egg masses from infected tomato roots. Dissolve the gelatinous matrix in 0.5% NaOCl for 2-3 minutes to release the eggs. Rinse the eggs thoroughly with sterile water.[3][4]

• Assay Setup: Add 180-190 µL of each undecanol test concentration (e.g., 10, 20, 40, 80 mg/L) to the wells of a 96-well plate.[3][4]

• Egg Addition: Add 10-20 µL of the egg suspension (containing approximately 100-200 eggs) to each well.[3][4]

• Incubation: Cover the plate and incubate at 28°C for 7 days.[2][4]

• Data Collection: After incubation, count the number of hatched J2s in each well.[3][4]

• Data Analysis: Calculate the inhibition rate relative to the water control: Hatching Inhibition Rate (%) = [(Hatched in Control - Hatched in Treatment) / Hatched in Control] x 100%.[2]

Protocol 4: In Vivo Pot Trial for Nematicidal Efficacy

Objective: To assess the in-planta efficacy of undecanol as a soil-applied treatment for controlling root-knot nematode disease.

Materials:

• Tomato seedlings (nematode-susceptible variety)

• Sterilized soil mix (e.g., sand:loam, 1:1)

• Pots (e.g., 15 cm diameter)

• M. incognita J2s suspension

• Undecanol solution

• Commercial nematicide (e.g., Avermectin) as a positive control

Procedure:

• Planting: Transplant 3-4 week old tomato seedlings into pots containing the sterilized soil mix. Allow them to acclimate for one week.[4]

• Inoculation: Create three holes in the soil around the base of each plant and inoculate with a suspension containing approximately 2000 M. incognita J2s.[4]

• Treatment Application: One day after inoculation, apply the undecanol treatment. Drench the soil with a solution to achieve the desired dose per pot (e.g., 1, 5, 35 mg/pot). The control group should be treated with water, and the positive control with the commercial nematicide.[4]

• Growth Conditions: Maintain the pots in a greenhouse at 25-30°C for 4-6 weeks, watering as needed.[4]

• Data Collection: After the incubation period, carefully uproot the plants. Wash the roots and assess the number of galls (gall index). Plant growth parameters such as height, stem thickness, and fresh/dry weight can also be measured.

• Data Analysis: Calculate the control efficacy based on the reduction in the gall index compared to the untreated control.

Visualizations: Signaling Pathways and Workflows

Caption: General experimental workflow for evaluating the nematicidal efficacy of undecanol.

Caption: Proposed mechanisms of action for undecanol against plant-parasitic nematodes.

References

• 1. benchchem.com [benchchem.com]
• 2. Efficacy of 2-undecanol produced by Paenibacillus polymyxa KM2501-1 in controlling Meloidogyne incognita - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Different concentrations of 2-Undecanone triggers repellent and nematicidal responses in Caenorhabditis elegans - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Extraction and Analysis of Alcohols from Fruit Waxes with a Focus on Undecanol Quantification

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fruit cuticular waxes are complex mixtures of hydrophobic compounds that form a protective layer on the surface of fruits. These waxes are primarily composed of very-long-chain fatty acids and their derivatives, including alkanes, aldehydes, primary and secondary alcohols, ketones, and esters, along with other secondary metabolites like triterpenoids.[1] While the primary alcohol fraction of many fruit waxes is dominated by long-chain alcohols (typically C20–C34), the presence and concentration of shorter-chain alcohols such as 1-undecanol (C11) are not widely documented in publicly available literature.[1][2]

These application notes provide a comprehensive overview of the methods for the extraction of crude wax from fruit peels and the subsequent analysis of its alcoholic components. A specific, highly sensitive protocol for the quantification of 1-undecanol is detailed, which can be applied to the extracted alcohol fraction to determine the presence and concentration of this specific compound.

Data Presentation: General Composition of Fruit Waxes

The composition of fruit waxes varies significantly between different fruit species and even between cultivars of the same species.[1] The following table summarizes the general chemical composition of waxes from a selection of fruits.

Fruit	Major Wax Components	Primary Alcohols	Secondary Alcohols	Reference
Apple (Malus domestica)	n-Alkanes (C27, C29), Triterpenoids (Ursolic acid), Esters, Aldehydes, Free Fatty Acids	C26-C30 (even-numbered chains)	Present, particularly in "Florina" and "Ozark Gold" cultivars	[2]
Citrus (Citrus spp.)	Primary Alcohols, Paraffins, Aldehydes, Fatty Acids	Major fraction in leaf waxes	Dominant in leaf waxes in early development	[3]
Grape (Vitis vinifera)	Triterpenoids (Oleanolic acid), Alkanes (trace)	-	-	[1]
Tomato (Solanum lycopersicum)	Triterpenoids, n-Alkanes, Alken-1-ols, Alkenes	Present	-	[1]
Pear (Pyrus spp.)	Primary Alcohols, Tocopherols, Alkanes, Triterpenoids	High levels in some cultivars	-	[1]
Plum (Prunus domestica)	Secondary Alcohols, Alkanes, Triterpenoids	-	High proportion	[1]

Experimental Protocols

Protocol 1: General Extraction of Crude Fruit Wax

This protocol describes a standard method for the extraction of crude cuticular wax from fruit peels using solvent immersion.

Materials:

• Fresh fruit (e.g., apples, citrus fruits)

• Hexane or Chloroform (analytical grade)

• Beakers

• Filter paper

• Rotary evaporator

• Analytical balance

• Drying oven

Procedure:

• Fruit Preparation: Gently wash the fruits with distilled water to remove any surface dirt and pat them dry. Carefully peel the fruits, avoiding the inclusion of excessive pulp.

• Drying: Dry the fruit peels in an oven at a low temperature (e.g., 40-50 °C) until they are brittle. This prevents the extraction of water-soluble compounds.

• Extraction:

  • Weigh the dried peels and place them in a beaker.

  • Add a sufficient volume of hexane or chloroform to completely submerge the peels.

  • Allow the peels to be immersed for a short period (e.g., 30-60 seconds) with gentle agitation. This minimizes the extraction of intracellular lipids.

  • Carefully decant the solvent into a clean beaker.

  • Repeat the immersion with fresh solvent two more times to ensure complete extraction of the surface wax.

• Filtration: Filter the combined solvent extracts through filter paper to remove any particulate matter.

• Solvent Evaporation: Concentrate the filtrate using a rotary evaporator at a temperature below 40 °C to obtain the crude wax extract.

• Drying and Weighing: Place the crude wax extract in a desiccator under vacuum overnight to remove any residual solvent. Weigh the dried crude wax to determine the yield.

Protocol 2: Fractionation of Alcohols from Crude Wax Extract

This protocol outlines the separation of the alcohol fraction from the crude wax extract using column chromatography.

Materials:

• Crude fruit wax extract

• Silica gel (for column chromatography)

• Glass column

• Hexane (analytical grade)

• Diethyl ether (analytical grade)

• Collection vials

• Thin-layer chromatography (TLC) plates and developing chamber

• Visualizing agent for TLC (e.g., iodine vapor or specific spray reagent)

Procedure:

• Column Preparation: Prepare a silica gel slurry in hexane and pack it into a glass column.

• Sample Loading: Dissolve a known amount of the crude wax extract in a minimal volume of hexane and load it onto the top of the silica gel column.

• Elution:

  • Begin elution with pure hexane to elute non-polar compounds such as alkanes.

  • Gradually increase the polarity of the eluting solvent by adding diethyl ether to the hexane. A common gradient is to increase the diethyl ether concentration in steps (e.g., 2%, 5%, 10%, 20% diethyl ether in hexane).

  • Collect fractions of the eluate in separate vials.

• Fraction Analysis:

  • Monitor the separation by spotting the collected fractions on a TLC plate and developing it in an appropriate solvent system (e.g., hexane:diethyl ether, 9:1 v/v).

  • Visualize the spots using a suitable agent. Alcohols will have a different retention factor (Rf) compared to other wax components.

• Pooling and Concentration: Combine the fractions containing the alcohol components (as identified by TLC) and concentrate them using a rotary evaporator to obtain the purified alcohol fraction.

Protocol 3: Quantification of 1-Undecanol by SPME-GC-MS

This protocol provides a detailed method for the sensitive quantification of 1-undecanol in a given sample, such as the alcohol fraction extracted from fruit wax.[4]

Materials:

• Alcohol fraction from fruit wax extract

• 1-Undecanol standard

• Internal standard (e.g., 1-Dodecanol-d25)

• 20 mL headspace vials with septa

• Saturated NaCl solution

• Solid-Phase Microextraction (SPME) device with a 100 µm PDMS fiber

• Gas Chromatograph coupled with a Mass Spectrometer (GC-MS)

• GC column (e.g., DB-5ms)

• Liquid nitrogen (for sample preparation if starting from fresh tissue)

Procedure:

• Sample and Standard Preparation:

  • Accurately weigh a known amount of the alcohol fraction and dissolve it in a suitable solvent (e.g., hexane).

  • Prepare a series of calibration standards of 1-undecanol in the same solvent.

  • Transfer a precise volume of the sample or standard solution into a 20 mL headspace vial.

  • Add 2 mL of saturated NaCl solution to each vial.

  • Add a known amount of the internal standard to each vial.

• Solid-Phase Microextraction (SPME):

  • Equilibrate the sealed vials at 60°C for 15 minutes in a heating block or water bath.

  • Expose a pre-conditioned SPME fiber to the headspace of the vial for 30 minutes at 60°C.

• Gas Chromatography-Mass Spectrometry (GC-MS) Analysis:

  • Desorb the SPME fiber in the GC injector at 250°C for 2 minutes in splitless mode.

  • Use a suitable GC temperature program to separate the volatile compounds. A typical program might be: initial temperature of 40°C for 2 minutes, then ramp at 10°C/min to 280°C and hold for 5 minutes.

  • Operate the mass spectrometer in Selected Ion Monitoring (SIM) mode for high sensitivity and selectivity. Monitor characteristic ions for 1-undecanol (e.g., m/z 57, 70, 83) and the internal standard.

• Quantification:

  • Integrate the peak areas of 1-undecanol and the internal standard in both the samples and the calibration standards.

  • Generate a calibration curve by plotting the peak area ratio of 1-undecanol to the internal standard against the concentration of the 1-undecanol standards.

  • Calculate the concentration of 1-undecanol in the sample based on its peak area ratio and the calibration curve.[4]

Mandatory Visualization

Caption: Workflow for the extraction and analysis of alcohols from fruit waxes.

References

• 1. Developmental and Environmental Regulation of Cuticular Wax Biosynthesis in Fleshy Fruits - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A thorough study of the surface wax of apple fruits - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. hort [journals.ashs.org]
• 4. benchchem.com [benchchem.com]

Application Note: Undecanol as a Plasticizer for Polymer Films in Pharmaceutical Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Polymer films are integral to pharmaceutical sciences, serving critical functions in drug delivery systems such as oral solid dosage form coatings, transdermal patches, and buccal films. The physical properties of these films, including flexibility, adhesion, and permeability, are paramount to their performance. Ethylcellulose and Eudragit® polymers are widely used for their versatility in modifying drug release. However, these polymers can be brittle and may require the addition of a plasticizer to achieve the desired mechanical properties.[1]

Plasticizers are low molecular weight compounds that, when added to a polymer, increase its flexibility, and reduce its brittleness.[1] They function by embedding themselves between polymer chains, thereby reducing intermolecular forces and increasing the free volume. This allows the polymer chains to move more freely, which lowers the glass transition temperature (Tg) and enhances the film's elasticity.[2]

While common plasticizers include phthalates, citrates, and polyethylene glycols, there is growing interest in alternative agents like fatty alcohols. Fatty alcohols, such as undecanol (1-undecanol), are long-chain aliphatic alcohols that can be used as plasticizers in industrial applications.[3] Their lipophilic nature and potential to act as permeation enhancers make them interesting candidates for drug delivery applications. This document provides a detailed protocol for evaluating undecanol as a plasticizer for polymer films and presents representative data on its expected effects.

Mechanism of Action: Plasticization

The primary role of a plasticizer is to increase the workability and flexibility of a polymer. Undecanol, a C11 fatty alcohol, achieves this by interposing its molecules between the long polymer chains (e.g., ethylcellulose). The long aliphatic chain of undecanol disrupts the strong, direct polymer-polymer interactions (van der Waals forces and hydrogen bonds). This spacing increases the "free volume" within the polymer matrix, allowing polymer segments greater mobility. The macroscopic result is a softer, more flexible film with a lower glass transition temperature (Tg), reduced tensile strength, and increased elongation at break.

Caption: Mechanism of polymer plasticization by undecanol.

Experimental Protocols

The following protocols describe the preparation of polymer films using a solvent casting method and their subsequent characterization. Ethylcellulose is used as the model polymer.

Protocol: Preparation of Plasticized Ethylcellulose Films

This protocol details the preparation of ethylcellulose films with varying concentrations of undecanol.

Materials:

• Ethylcellulose (e.g., Ethocel™ Standard 10 Premium)

• 1-Undecanol

• Ethanol (95% or absolute)

• Teflon-coated Petri dishes or glass plates

Equipment:

• Analytical balance

• Magnetic stirrer and stir bars

• Volumetric flasks

• Micropipettes

• Drying oven with controlled temperature

• Desiccator

Procedure:

• Prepare Polymer Stock Solution: Dissolve 10 g of ethylcellulose in 90 mL of ethanol to create a 10% (w/v) stock solution. Stir using a magnetic stirrer until the polymer is fully dissolved. This may take several hours.

• Prepare Plasticizer Solutions: Prepare casting solutions by adding undecanol at concentrations of 5%, 10%, 15%, and 20% based on the total weight of the polymer. For example, for a 10% plasticizer concentration in a solution containing 1 g of ethylcellulose, add 0.1 g of undecanol.

• Mixing: Stir each polymer-plasticizer solution for at least 30 minutes to ensure homogeneity.

• Casting: Accurately pour a defined volume of the polymeric solution onto a Teflon-coated Petri dish. Ensure the dish is on a level surface to achieve a uniform film thickness.

• Drying: Place the cast films in a drying oven at 40°C for 24-48 hours to allow for slow solvent evaporation.[4] The controlled evaporation is crucial to prevent the formation of pores or defects.

• Finalizing: Once completely dry, carefully peel the films from the casting surface.

• Storage: Store the prepared films in a desiccator at room temperature for at least 24 hours before characterization to ensure the removal of any residual solvent and to normalize the films to a consistent humidity level.

Protocol: Characterization of Polymer Films

3.2.1 Mechanical Properties Analysis

The mechanical properties are determined by measuring the film's response to applied stress.

Equipment:

• Tensile tester/Texture analyzer (e.g., Instron) with film grips

• Micrometer for thickness measurement

Procedure:

• Sample Preparation: Cut the films into uniform rectangular strips or dumbbell shapes of standard dimensions (e.g., 75 mm x 10 mm).[5]

• Thickness Measurement: Measure the thickness of each film strip at multiple points using a micrometer. The average thickness is used for stress calculations.

• Tensile Testing:

  • Mount the film strip into the grips of the tensile tester.

  • Apply a constant rate of extension (e.g., 5 mm/min) until the film breaks.

  • The instrument's software will record the force (stress) and displacement (strain).

• Data Analysis: From the resulting stress-strain curve, calculate the following parameters:

  • Tensile Strength (TS): The maximum stress the film can withstand before fracturing (in MPa).

  • Elongation at Break (%E): The percentage increase in length at the point of fracture.

  • Young's Modulus (YM): A measure of the film's stiffness, calculated from the initial linear slope of the stress-strain curve (in MPa).

3.2.2 Thermal Analysis: Glass Transition Temperature (Tg)

Differential Scanning Calorimetry (DSC) is used to determine the glass transition temperature.

Equipment:

• Differential Scanning Calorimeter (DSC)

Procedure:

• Sample Preparation: Accurately weigh 5-10 mg of the polymer film into an aluminum DSC pan and seal it.

• DSC Measurement:

  • Place the pan in the DSC cell.

  • Heat the sample at a controlled rate (e.g., 10°C/min) under a nitrogen atmosphere. A typical temperature range for ethylcellulose would be from 25°C to 200°C.

  • The unplasticized ethylcellulose has a Tg around 130°C.[1]

• Data Analysis: The Tg is identified as a stepwise change (an endothermic shift) in the heat flow curve. The midpoint of this transition is reported as the Tg.

Data Presentation

Disclaimer: The following quantitative data is representative and illustrative of the expected effects of a long-chain fatty alcohol plasticizer on ethylcellulose films. This data has been compiled based on typical plasticizer performance due to a lack of specific published empirical data for undecanol.

Table 1: Representative Mechanical Properties of Ethylcellulose Films Plasticized with Undecanol

Undecanol Conc. (% w/w of Polymer)	Tensile Strength (MPa)	Elongation at Break (%)	Young's Modulus (MPa)
0% (Control)	43.0 ± 1.5	5.0 ± 0.5	1350 ± 60
5%	35.5 ± 1.2	12.0 ± 1.0	1100 ± 50
10%	28.0 ± 1.0	25.0 ± 1.8	850 ± 45
15%	21.5 ± 0.9	45.0 ± 2.5	600 ± 30
20%	15.0 ± 0.8	70.0 ± 3.0	400 ± 25

Table 2: Representative Thermal Properties of Ethylcellulose Films Plasticized with Undecanol

Undecanol Conc. (% w/w of Polymer)	Glass Transition Temperature (Tg) (°C)
0% (Control)	132 ± 2.0
5%	115 ± 1.5
10%	98 ± 1.2
15%	82 ± 1.0
20%	65 ± 1.0

Visualizations

Caption: Experimental workflow for film preparation and characterization.

Conclusion

Undecanol demonstrates potential as a plasticizer for polymer films used in pharmaceutical applications. By following the detailed protocols for film preparation and characterization, researchers can systematically evaluate its efficacy. The expected trend, as illustrated by the representative data, is a significant decrease in tensile strength and glass transition temperature, coupled with a substantial increase in the elongation at break. These changes indicate enhanced film flexibility and reduced brittleness. For drug development professionals, the use of a fatty alcohol like undecanol could offer the dual benefit of plasticization and potential enhancement of drug permeation through biological membranes, a hypothesis that warrants further investigation. Empirical validation is necessary to confirm the precise quantitative effects of undecanol on specific polymer systems.

References

• 1. researchgate.net [researchgate.net]
• 2. The influence of different plasticizers and polymers on the mechanical and thermal properties, porosity and drug permeability of free shellac films - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Surface free energy of ethylcellulose films and the influence of plasticizers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for Enzymatic Reactions Using 2-Undecanol as a Substrate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of key enzymatic reactions involving the secondary alcohol 2-undecanol. This substrate is of significant interest for the synthesis of chiral building blocks and for studying the metabolic pathways of fatty alcohols. The following sections detail protocols for lipase-catalyzed kinetic resolution, alcohol dehydrogenase-mediated oxidation, and cytochrome P450-catalyzed hydroxylation, complete with quantitative data and workflow visualizations.

I. Lipase-Catalyzed Kinetic Resolution of 2-Undecanol

The kinetic resolution of racemic 2-undecanol is a powerful method for the preparation of its enantiomerically pure (R)- and (S)-forms, which are valuable synthons in the pharmaceutical industry. Lipases are frequently employed for this purpose due to their high enantioselectivity and operational stability in organic solvents.

Key Applications:

• Synthesis of Enantiomerically Pure Alcohols: The unreacted enantiomer of 2-undecanol can be recovered with high optical purity.

• Production of Chiral Esters: The acylated enantiomer is also a valuable chiral product.

Quantitative Data Summary

Enzyme	Acyl Donor	Solvent	Temp. (°C)	Conversion (%)	Substrate ee (%)	Product ee (%)	E-value	Reference
Candida antarctica Lipase B (CALB)	Vinyl Acetate	Hexane	30	~50	>99	>99	>200	[1][2]
Pseudomonas cepacia Lipase (PSL)	Vinyl Acetate	Toluene	40	~50	>99	>99	>100	[3][4]
Candida rugosa Lipase	Vinyl Acetate	n-Heptane	45	48	90	>95	>200	[2]

Experimental Protocol: Kinetic Resolution of (±)-2-Undecanol using CALB

This protocol is adapted from established procedures for the kinetic resolution of secondary alcohols.

Materials:

• Racemic 2-undecanol

• Immobilized Candida antarctica Lipase B (Novozym® 435)

• Vinyl acetate (acyl donor)

• Anhydrous hexane (solvent)

• Molecular sieves (3Å)

• Magnetic stirrer and heating plate

• Reaction vessel (e.g., screw-capped flask)

• Equipment for monitoring the reaction (e.g., chiral GC or HPLC)

• Silica gel for column chromatography

Procedure:

• To a dry, screw-capped flask containing a magnetic stir bar, add racemic 2-undecanol (1.0 eq) and anhydrous hexane.

• Add vinyl acetate (1.5 - 2.0 eq) to the solution.

• Add immobilized Candida antarctica Lipase B (typically 10-20 mg per mmol of substrate) and a few beads of molecular sieves to the reaction mixture.

• Seal the flask and place it on a magnetic stirrer with heating set to the desired temperature (e.g., 30-40 °C).

• Stir the reaction mixture and monitor its progress by taking small aliquots at regular intervals and analyzing them by chiral GC or HPLC to determine the enantiomeric excess (ee) of the substrate and product, as well as the conversion.

• Stop the reaction when the desired conversion (typically around 50%) is reached. This can be achieved by filtering off the immobilized enzyme.

• The enzyme can be washed with fresh solvent, dried, and stored for potential reuse.

• The filtrate, containing the unreacted (S)-2-undecanol and the (R)-2-undecanyl acetate, is concentrated under reduced pressure.

• The two products can be separated by column chromatography on silica gel.

Experimental Workflow

References

• 1. mdpi.com [mdpi.com]
• 2. research.rug.nl [research.rug.nl]
• 3. Stereoselectivity of Pseudomonas cepacia lipase toward secondary alcohols: a quantitative model - PMC [pmc.ncbi.nlm.nih.gov]
• 4. access.archive-ouverte.unige.ch [access.archive-ouverte.unige.ch]

Application Notes &amp; Protocols: Homogeneous Liquid-Liquid Microextraction with Undecanol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Homogeneous liquid-liquid microextraction (HLLME) is a miniaturized sample preparation technique that has gained significant attention for its efficiency, simplicity, and low consumption of organic solvents. This document provides detailed application notes and protocols for a specific HLLME method utilizing undecanol as the extraction solvent. This technique, often coupled with solidification of the floating organic drop (SFOD), is particularly advantageous for the extraction and preconcentration of a variety of analytes from aqueous matrices.

Undecanol is an ideal solvent for this application due to its low density, which allows it to float on the aqueous sample, and a melting point conveniently above freezing (19 °C), enabling easy collection of the solidified extractant after cooling.[1] Its low volatility and toxicity further contribute to its suitability as a green extraction solvent.[2]

This document will detail the principles of HLLME with undecanol, provide step-by-step experimental protocols, and present quantitative data for representative applications in environmental analysis and hypothetical drug compound analysis.

Principle of Operation

The core principle of this HLLME technique involves the formation of a cloudy solution, or a homogeneous phase, by dispersing a small volume of undecanol (the extraction solvent) into the aqueous sample. This dispersion is typically facilitated by a disperser solvent, such as ethanol or methanol, which is miscible with both the undecanol and the aqueous sample. The large surface area of the fine undecanol droplets in the homogeneous phase allows for rapid and efficient mass transfer of the target analytes from the aqueous sample into the organic phase.

Following the extraction, the phases are separated by centrifugation. The undecanol, being less dense than water, floats on the surface. The sample is then cooled in an ice bath, causing the undecanol to solidify. This solidified organic phase, containing the concentrated analytes, can be easily removed for subsequent analysis by techniques such as Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC).

Key Advantages

• High Enrichment Factors: The large phase ratio (volume of aqueous sample to volume of extraction solvent) leads to high preconcentration of the analytes.

• Reduced Solvent Consumption: Utilizes microliter volumes of the extraction solvent, aligning with green chemistry principles.

• Simplicity and Speed: The procedure is straightforward and can be completed in a relatively short time.

• Ease of Phase Separation: The solidification of the floating organic drop simplifies the collection of the extract and avoids the need for specialized equipment for phase separation.

Experimental Protocols

Application 1: Determination of Polycyclic Aromatic Hydrocarbons (PAHs) in Water Samples

This protocol is based on the method described for the extraction of PAHs from environmental water samples.[3]

Materials and Reagents:

• 1-Undecanol (extraction solvent)

• Methanol (disperser solvent)

• Standard solutions of PAHs (e.g., naphthalene, fluorene, phenanthrene, anthracene)

• Deionized water

• Sample vials (10 mL) with screw caps

• Microsyringe

• Vortex mixer

• Centrifuge

• Ice bath

• Gas chromatograph with a flame ionization detector (GC-FID)

Protocol:

• Sample Preparation: Place a 5.0 mL aliquot of the water sample (or a standard solution) into a 10 mL glass centrifuge tube.

• Addition of Disperser and Extraction Solvents: Add 500 µL of methanol (disperser solvent) containing 8.0 µL of 1-undecanol (extraction solvent) to the sample.

• Extraction: Cap the tube and vortex for 1 minute to form a cloudy solution. Continue to stir the solution using a magnetic stirrer at 800 rpm for 30 minutes at room temperature (25 °C).

• Phase Separation: Centrifuge the sample at 4000 rpm for 5 minutes to separate the organic and aqueous phases. The fine droplets of undecanol will float on the surface of the aqueous solution.[4]

• Solidification and Collection: Place the centrifuge tube in an ice bath for 5 minutes to solidify the undecanol.[3]

• Analysis: Carefully transfer the solidified undecanol drop to a small vial. Allow it to melt at room temperature and dissolve in a suitable solvent (e.g., 20 µL of methanol). Inject an aliquot of this solution into the GC-FID for analysis.

Application 2: Hypothetical Protocol for the Determination of a Lipophilic Drug Compound (e.g., a poorly water-soluble API) in an Aqueous Formulation

This hypothetical protocol is adapted for the analysis of a lipophilic drug from an aqueous-based pharmaceutical formulation. Undecanol serves as a suitable solvent and carrier for lipophilic drugs.[5]

Materials and Reagents:

• 1-Undecanol (extraction solvent)

• Ethanol (disperser solvent)

• Aqueous formulation containing the lipophilic drug

• Deionized water (for blank and standard preparation)

• Standard solution of the drug compound

• 15 mL conical centrifuge tubes

• Microsyringe

• Vortex mixer

• Centrifuge

• Ice bath

• High-Performance Liquid Chromatograph with a UV or Mass Spectrometry detector (HPLC-UV/MS)

Protocol:

• Sample Preparation: Place 10.0 mL of the aqueous drug formulation into a 15 mL conical centrifuge tube.

• pH Adjustment (if necessary): Adjust the pH of the sample to optimize the extraction of the target drug. For many drugs, a neutral or slightly basic pH is optimal.

• Addition of Disperser and Extraction Solvents: Prepare a mixture of 1.0 mL of ethanol containing 50 µL of 1-undecanol. Inject this mixture rapidly into the sample tube.

• Extraction: Cap the tube and vortex for 2 minutes to ensure thorough mixing and formation of a stable cloudy solution.

• Phase Separation: Centrifuge the tube at 5000 rpm for 10 minutes.

• Solidification and Collection: Immerse the tube in an ice bath for 5 minutes to solidify the floating undecanol layer.

• Analysis: Transfer the solidified undecanol to a microtube. After it melts, add 50 µL of a suitable mobile phase solvent to ensure compatibility with the HPLC system. Inject an aliquot into the HPLC for quantification.

Data Presentation

Table 1: Quantitative Data for the Extraction of Polycyclic Aromatic Hydrocarbons (PAHs) using Undecanol-based HLLME [3]

Analyte	Linear Range (µg L⁻¹)	Limit of Detection (LOD) (µg L⁻¹)	Relative Standard Deviation (RSD) (%) (n=5, at 10 µg L⁻¹)	Enrichment Factor
Naphthalene	0.25 - 300	1.67	< 7	594
Fluorene	0.25 - 300	0.15	< 7	1120
Phenanthrene	0.25 - 300	0.09	< 7	1860
Anthracene	0.25 - 300	0.07	< 7	1940

Table 2: Hypothetical Quantitative Data for the Extraction of a Lipophilic Drug using Undecanol-based HLLME

Analyte	Linear Range (ng mL⁻¹)	Limit of Detection (LOD) (ng mL⁻¹)	Limit of Quantification (LOQ) (ng mL⁻¹)	Recovery (%)	Relative Standard Deviation (RSD) (%) (n=6)
Lipophilic Drug X	10 - 1000	2.5	8.0	95 - 105	< 5

Mandatory Visualizations

Caption: Experimental workflow for HLLME with undecanol.

Caption: Key parameters influencing undecanol HLLME.

References

• 1. Undecanol - Wikipedia [en.wikipedia.org]
• 2. Solidification of floating organic droplet in dispersive liquid-liquid microextraction as a green analytical tool - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A new liquid-phase microextraction method based on solidification of floating organic drop - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. distantreader.org [distantreader.org]
• 5. UNDECANOL - Ataman Kimya [atamanchemicals.com]

Technical Notes & Optimization

Improving the yield of undecanol synthesis reactions.

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the synthesis of 1-undecanol.

Frequently Asked Questions (FAQs)

Q1: What are the primary industrial and laboratory methods for synthesizing 1-undecanol?

There are several established methods for the synthesis of 1-undecanol. Industrially, a common route is the hydroformylation of 1-decene to produce undecanal, which is subsequently reduced to 1-undecanol.[1] For laboratory-scale synthesis, the direct reduction of undecanal or the reduction of undecylenic acid derivatives are prevalent methods.[2][3] Other reported methods include the reduction of ethyl undecanoate using sodium metal or catalytic hydrogenation.[4]

Q2: What are the main competing side reactions that can lower the yield of 1-undecanol?

The primary side reactions depend on the chosen synthetic route.

• During the hydroformylation of 1-decene , the main side reactions are the isomerization of 1-decene to internal olefins and the hydrogenation of 1-decene to n-decane.[5] Both of these side reactions consume the starting material, thereby reducing the overall yield of the desired undecanal intermediate.

• During the reduction of undecanal , over-reduction is generally not a concern as 1-undecanol is a primary alcohol. However, if using powerful reducing agents like LiAlH₄, care must be taken to avoid reactions with other functional groups if present in a more complex substrate.

Q3: How can I purify the final 1-undecanol product?

Purification of 1-undecanol is typically achieved through distillation.[2] Given its relatively high boiling point (approximately 243 °C at atmospheric pressure), vacuum distillation is often employed to prevent thermal degradation.[2] For smaller scales or to remove non-volatile impurities, column chromatography on silica gel can also be an effective purification method. After an aqueous workup, it is crucial to thoroughly dry the organic extracts using a drying agent like anhydrous magnesium sulfate or sodium sulfate before concentration and final purification.[2]

Synthesis Route 1: Hydroformylation of 1-Decene followed by Reduction

This two-step process is a significant industrial route. The first step, hydroformylation (or the oxo process), involves the addition of a formyl group (-CHO) and a hydrogen atom across the double bond of 1-decene to yield undecanal. The second step is the reduction of undecanal to 1-undecanol.

Experimental Workflow: Hydroformylation and Reduction

Caption: General workflow for 1-undecanol synthesis via hydroformylation.

Troubleshooting Guide: Hydroformylation of 1-Decene

Issue	Potential Cause	Recommended Solution
Low Yield of Undecanal	Alkene Isomerization: The catalyst is promoting the migration of the double bond from the terminal position (1-decene) to internal positions (e.g., 2-decene, 3-decene), which are less reactive in hydroformylation.[5]	Adjust Reaction Conditions: Increase the partial pressure of carbon monoxide (CO), as an excess of CO can inhibit isomerization.[5] Lowering the reaction temperature may also help.[1] Ligand Selection: Employ bidentate phosphine ligands with a large "bite angle," which are known to favor the formation of linear aldehydes and suppress isomerization.[5]
Alkene Hydrogenation: The starting material, 1-decene, is being hydrogenated to n-decane, a saturated byproduct.[1]	Adjust Syngas Ratio: Decrease the partial pressure of hydrogen (H₂) relative to carbon monoxide (CO). An excess of hydrogen can favor the hydrogenation side reaction.[1]
Low Selectivity for Linear Aldehyde (n/iso ratio)	Catalyst Choice: The catalyst system does not sufficiently favor the formation of the linear (n) aldehyde over the branched (iso) isomers like 2-methyldecanal.	Optimize Ligand and Catalyst: Rhodium-based catalysts with bulky phosphite or phosphine ligands generally provide higher selectivity for linear aldehydes.[1] Experiment with different ligand-to-metal ratios.
Reaction Conditions: High temperatures can sometimes decrease the selectivity for the linear product.	Optimize Temperature and Pressure: Systematically vary the temperature and CO pressure. Lower temperatures and higher CO pressures often favor the formation of the linear isomer.[1]
Catalyst Deactivation	Ligand Degradation: The organophosphorus ligands supporting the metal catalyst can degrade under the reaction conditions.[1]	Ensure Reagent Purity: Use high-purity, oxygen-free reagents and solvents to prevent oxidative degradation of the ligands.[5] Monitor and Regenerate: If possible, monitor the catalyst's health (e.g., via spectroscopy). Some deactivation processes may be reversible through specific treatment procedures.[1]

Synthesis Route 2: Reduction of Undecanal

The reduction of undecanal is a direct and high-yielding method for producing 1-undecanol, particularly suitable for laboratory synthesis. Several reduction methods are available, each with distinct advantages regarding yield, safety, and operational complexity.

Comparison of Undecanal Reduction Methods

Parameter	Catalytic Hydrogenation	Sodium Borohydride (NaBH₄) Reduction	Lithium Aluminum Hydride (LiAlH₄) Reduction
Typical Yield	>95%	85-95%	>95%
Reaction Time	2-8 hours	1-4 hours	1-3 hours
Temperature	25-100°C	0-25°C	0-35°C
Pressure	1-50 atm (H₂)	Atmospheric	Atmospheric
Key Considerations	Requires specialized pressure equipment. Catalyst is flammable.	Mild and selective. Can be performed in standard glassware. Safer to handle.	Highly reactive and non-selective. Reacts violently with water. Requires strictly anhydrous conditions and extreme caution.

Table data sourced from BenchChem Technical Guide.[2]

Detailed Experimental Protocols

Method 1: Catalytic Hydrogenation [2]

• Setup: In a suitable pressure vessel (e.g., a Parr hydrogenator), dissolve undecanal (1 equivalent) in ethanol.

• Catalyst Addition: Under an inert atmosphere (e.g., nitrogen), carefully add a catalyst such as 10% Palladium on Carbon (Pd/C, 1-5 mol%).

• Hydrogenation: Seal the vessel, purge several times with hydrogen gas to remove air, and then pressurize with H₂ to the desired pressure (e.g., 50 psi).

• Reaction: Stir the mixture vigorously at room temperature or with gentle heating (e.g., 40°C) for 2-8 hours, monitoring the reaction by TLC or GC.

• Workup: Once complete, carefully vent the hydrogen and purge with an inert gas. Remove the catalyst by filtering the mixture through a pad of Celite.

• Isolation: Concentrate the filtrate under reduced pressure to yield the crude 1-undecanol, which can be further purified by distillation.

Method 2: Sodium Borohydride (NaBH₄) Reduction [2]

• Setup: Dissolve undecanal (1 equivalent) in methanol in a round-bottom flask equipped with a magnetic stirrer. Cool the solution to 0°C in an ice bath.

• Reagent Addition: Slowly add sodium borohydride (1.1 equivalents) in small portions to the stirred solution, ensuring the temperature remains at or below 0°C.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and continue stirring for 1-4 hours. Monitor progress by TLC.

• Quenching: Upon completion, cool the mixture back to 0°C and carefully quench the reaction by the slow, dropwise addition of deionized water, followed by a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Extraction: Extract the aqueous layer multiple times with an organic solvent such as diethyl ether.

• Isolation: Combine the organic extracts, wash with brine, dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to afford 1-undecanol.

Troubleshooting Guide: Reduction Reactions

Caption: Troubleshooting flowchart for low-yield undecanol reduction.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Undecylenic acid - Wikipedia [en.wikipedia.org]
• 4. Continuous hydroformylation of 1-decene in an aqueous biphasic system enabled by methylated cyclodextrins - Green Chemistry (RSC Publishing) DOI:10.1039/D0GC00820F [pubs.rsc.org]
• 5. benchchem.com [benchchem.com]

Identifying side products in the oxidation of undecanol.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the oxidation of undecanol.

Frequently Asked Questions (FAQs)

Q1: What are the primary products of undecanol oxidation?

The oxidation of 1-undecanol, a primary alcohol, can yield two main products depending on the oxidizing agent and reaction conditions used.[1][2]

• Undecanal: A mild oxidizing agent will selectively oxidize undecanol to the corresponding aldehyde, undecanal.[3]

• Undecanoic acid: A strong oxidizing agent will initially form undecanal, which is then further oxidized to the carboxylic acid, undecanoic acid.[3][4]

Q2: What are the common side products observed during the oxidation of undecanol?

Several side products can be formed during the oxidation of undecanol. The type and quantity of these byproducts are highly dependent on the choice of oxidant and the reaction conditions. The most common side products include:

• Undecyl undecanoate: This ester can form through the Tishchenko reaction of the aldehyde intermediate or by the oxidative condensation of the starting alcohol.[5]

• Over-oxidation product (Undecanoic acid): When the desired product is undecanal, the use of strong oxidizing agents or prolonged reaction times can lead to the formation of undecanoic acid.[6]

• Unreacted Undecanol: Incomplete conversion will result in the presence of the starting material in the final product mixture.

Q3: Which oxidizing agents are recommended for the selective oxidation of undecanol to undecanal?

For the selective conversion of undecanol to undecanal while minimizing over-oxidation, milder oxidizing agents are preferred. Commonly used reagents include:

• Pyridinium chlorochromate (PCC): A widely used reagent for the oxidation of primary alcohols to aldehydes.[7] It is crucial to perform the reaction under anhydrous conditions to prevent the formation of the hydrate, which can be further oxidized.[8][9]

• Dess-Martin Periodinane (DMP): Known for its mild reaction conditions and high selectivity for the formation of aldehydes from primary alcohols. The reaction is typically fast and can be performed at room temperature.[5][10]

• Swern Oxidation: This method utilizes dimethyl sulfoxide (DMSO) and oxalyl chloride at low temperatures. It is known for its high yields and compatibility with a wide range of functional groups.[7][8]

• TEMPO (2,2,6,6-tetramethylpiperidine-1-oxyl) catalyzed oxidation: This method uses a catalytic amount of TEMPO with a stoichiometric co-oxidant (like bleach or diacetoxyiodobenzene) and is considered a green and efficient method.[3][11]

• IBX (2-Iodoxybenzoic acid): A mild and selective oxidant for converting alcohols to aldehydes.[10][12]

Q4: How can I favor the formation of undecanoic acid?

To synthesize undecanoic acid from undecanol, strong oxidizing agents are necessary. These include:

• Potassium permanganate (KMnO₄): A powerful oxidizing agent that will convert primary alcohols to carboxylic acids.[4][13]

• Jones Reagent (CrO₃ in aqueous sulfuric acid): A common and effective reagent for the oxidation of primary alcohols to carboxylic acids.[14]

• Sodium or Potassium Dichromate (Na₂Cr₂O₇ or K₂Cr₂O₇) with sulfuric acid: This mixture is a strong oxidizing agent that will facilitate the complete oxidation of the alcohol.[1]

Q5: How can I monitor the progress of my undecanol oxidation reaction?

Thin-Layer Chromatography (TLC) is a simple and effective technique for monitoring the progress of the reaction.[2][15] By spotting the reaction mixture alongside the starting material (undecanol) and, if available, the expected product (undecanal or undecanoic acid), you can observe the disappearance of the starting material and the appearance of the product spot(s).[9] Gas Chromatography-Mass Spectrometry (GC-MS) can also be used for more detailed analysis of aliquots from the reaction mixture.[16]

Troubleshooting Guides

Guide 1: Low Yield of Desired Product (Undecanal or Undecanoic Acid)

Symptom	Possible Cause(s)	Suggested Solution(s)
Low conversion of undecanol	1. Insufficient amount of oxidizing agent. 2. Low reaction temperature or insufficient reaction time. 3. Deactivated or impure oxidizing agent.	1. Ensure the correct stoichiometry of the oxidizing agent is used. For some oxidations, a slight excess may be necessary. 2. Optimize the reaction temperature and time. Monitor the reaction by TLC to determine completion.[6] 3. Use a fresh batch of the oxidizing agent or purify it before use.
Formation of multiple spots on TLC, with low intensity of the desired product spot	1. Decomposition of starting material or product. 2. Unwanted side reactions.	1. Check the stability of your compounds under the reaction conditions. Consider using milder conditions or a different oxidizing agent. 2. Review the reaction mechanism for potential side reactions and adjust conditions to minimize them (e.g., ensure anhydrous conditions for PCC oxidations).
Product loss during workup	1. Incomplete extraction of the product. 2. Emulsion formation during extraction. 3. Adsorption of the product onto drying agents or filtration media.	1. Perform multiple extractions with the appropriate solvent. 2. To break emulsions, add brine or a small amount of a different organic solvent. 3. Thoroughly wash the drying agent and any filtration media with the extraction solvent to recover the adsorbed product.

Guide 2: Identification of Unexpected Side Products

Side Product	Likely Cause	Prevention and/or Removal
Undecyl undecanoate (Ester)	Formation of the aldehyde intermediate followed by a Tishchenko-type reaction, or oxidative dimerization of the alcohol.[5]	Prevention: Use a milder, more selective oxidizing agent. Control the reaction temperature to disfavor dimerization. Removal: Purification by column chromatography.
Undecanoic Acid (when undecanal is the target)	Over-oxidation of the aldehyde intermediate.[6] This is common with strong oxidizing agents or when water is present with certain reagents like PCC.[8]	Prevention: Use a mild and selective oxidizing agent (e.g., PCC, DMP, Swern).[3] Ensure anhydrous reaction conditions. Monitor the reaction closely and stop it once the starting material is consumed. Removal: Can be removed by a mild basic wash during workup (e.g., with a saturated sodium bicarbonate solution), followed by extraction.
Chlorinated byproducts	Can occur with chlorine-based oxidants like bleach (NaOCl) used in TEMPO-catalyzed reactions.[17]	Prevention: Carefully control the pH and stoichiometry of the oxidant. Consider alternative co-oxidants for TEMPO.
Sulfur-containing byproducts (e.g., dimethyl sulfide)	A known byproduct of the Swern oxidation.[8]	Mitigation: This is an inherent byproduct. The malodorous dimethyl sulfide can be removed by rotary evaporation (in a well-ventilated fume hood) or by washing the glassware with bleach after the reaction.[7]

Data Presentation

The following table summarizes the expected products and major side products for the oxidation of undecanol with various common oxidizing agents. The yields are qualitative and can vary significantly based on the specific experimental conditions.

Oxidizing Agent	Primary Product	Major Side Product(s)	Reaction Conditions
PCC	Undecanal	Unreacted undecanol, Undecanoic acid (if water is present)	Anhydrous, typically in dichloromethane (DCM)
DMP	Undecanal	Unreacted undecanol	Mild conditions, room temperature, in DCM or chloroform
Swern Oxidation	Undecanal	Unreacted undecanol, Dimethyl sulfide (byproduct)	Low temperature (-78 °C), DMSO, oxalyl chloride, triethylamine
TEMPO/NaOCl	Undecanal	Undecanoic acid, Chlorinated byproducts	Biphasic system (e.g., DCM/water), catalytic TEMPO, bleach
Jones Reagent	Undecanoic Acid	Undecyl undecanoate (minor)	Aqueous sulfuric acid, acetone
KMnO₄	Undecanoic Acid	Lower chain carboxylic acids (from over-oxidation)	Basic or acidic conditions, often with heating

Experimental Protocols

Protocol 1: Selective Oxidation of Undecanol to Undecanal using PCC

• Setup: In a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar and a reflux condenser under a nitrogen atmosphere, add pyridinium chlorochromate (PCC) (1.5 equivalents) to anhydrous dichloromethane (DCM).

• Reaction: To the stirred suspension, add a solution of 1-undecanol (1.0 equivalent) in anhydrous DCM dropwise at room temperature.

• Monitoring: Monitor the reaction progress by TLC (e.g., using a 9:1 hexanes:ethyl acetate eluent). The reaction is typically complete within 2-4 hours.

• Workup: Upon completion, dilute the reaction mixture with diethyl ether and filter through a pad of silica gel or Celite to remove the chromium salts.

• Purification: Wash the filtrate with a saturated aqueous solution of sodium bicarbonate, then with brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain crude undecanal. Further purification can be achieved by column chromatography or distillation.

Protocol 2: Oxidation of Undecanol to Undecanoic Acid using Jones Reagent

• Preparation of Jones Reagent: Dissolve chromium trioxide (CrO₃) in concentrated sulfuric acid, then slowly add this mixture to ice-cold water.

• Setup: In a round-bottom flask equipped with a magnetic stir bar and an addition funnel, dissolve 1-undecanol (1.0 equivalent) in acetone.

• Reaction: Cool the flask in an ice bath and add the prepared Jones reagent dropwise from the addition funnel, maintaining the temperature below 20°C.

• Monitoring: After the addition is complete, allow the reaction to stir at room temperature. Monitor the reaction progress by TLC until the starting material is consumed.

• Workup: Quench the reaction by adding isopropanol until the orange-brown color turns green. Remove the acetone under reduced pressure.

• Purification: Extract the aqueous residue with diethyl ether. Wash the combined organic extracts with water and then brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield crude undecanoic acid. The product can be further purified by recrystallization.

Mandatory Visualization

Caption: Oxidation pathways of undecanol and potential side product formation.

References

• 1. Swern Oxidation: Reaction Mechanism | NROChemistry [nrochemistry.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. benchchem.com [benchchem.com]
• 4. IBX, 2-Iodoxybenzoic acid [organic-chemistry.org]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. Swern Oxidation [organic-chemistry.org]
• 8. Swern oxidation - Wikipedia [en.wikipedia.org]
• 9. How To [chem.rochester.edu]
• 10. IBX Oxidation | Chem-Station Int. Ed. [en.chem-station.com]
• 11. UNDECYL ALCOHOL (UNDECANOL) - Ataman Kimya [atamanchemicals.com]
• 12. IBX-Mediated Organic Transformations in Heterocyclic Chemistry-A Decade Update - PMC [pmc.ncbi.nlm.nih.gov]
• 13. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 14. researchgate.net [researchgate.net]
• 15. Monitoring a Reaction – Cooperative Organic Chemistry Student Laboratory Manual [openbooks.lib.msu.edu]
• 16. benchchem.com [benchchem.com]
• 17. beckassets.blob.core.windows.net [beckassets.blob.core.windows.net]

Optimizing temperature and pressure for undecanol hydrogenation.

Welcome to the technical support center for undecanol hydrogenation. This resource is designed for researchers, scientists, and drug development professionals to provide guidance and troubleshooting for the catalytic hydrogenation of undecanol.

Frequently Asked Questions (FAQs)

Q1: What are the typical catalysts used for undecanol hydrogenation?

A1: A variety of catalysts can be employed for the hydrogenation of alcohols like undecanol. Commonly used catalysts include nickel-based catalysts such as Raney Nickel, as well as precious metal catalysts like ruthenium and rhodium. Copper-based catalysts, such as copper chromite, are also effective. The choice of catalyst will influence the required reaction conditions and selectivity.

Q2: What are the general recommended temperature and pressure ranges for undecanol hydrogenation?

A2: The optimal temperature and pressure for undecanol hydrogenation are interdependent and depend on the catalyst used. Generally, for laboratory-scale synthesis, temperatures can range from 100°C to 250°C. Pressures typically fall within the range of 20 to 100 bar. It is crucial to consult literature specific to the chosen catalyst for more precise starting conditions.

Q3: What are common side reactions to be aware of during undecanol hydrogenation?

A3: Several side reactions can occur during the hydrogenation of undecanol. These may include the formation of hydrocarbons through over-hydrogenation, where the C-O bond is cleaved. Ether formation can also occur, particularly at higher temperatures.

Q4: How can I monitor the progress of the reaction?

A4: The progress of the undecanol hydrogenation can be monitored using techniques such as Gas Chromatography (GC) or Thin Layer Chromatography (TLC). By taking small aliquots from the reaction mixture at different time intervals, you can analyze the disappearance of the starting material (undecanol) and the appearance of the hydrogenated product.

Q5: What is the impact of solvent choice on the reaction?

A5: The choice of solvent can influence the solubility of the substrate and catalyst, as well as the catalytic activity. Protic solvents like methanol and ethanol can act as proton donors and may affect the reaction pathway. It is important to use a high-purity, anhydrous solvent to avoid potential catalyst poisoning.

Data Presentation: Impact of Reaction Parameters

The following table summarizes the general impact of varying temperature and pressure on undecanol hydrogenation based on typical alcohol hydrogenation reactions.

Parameter	Effect on Conversion	Effect on Selectivity	Potential Issues
Temperature	Increasing temperature generally increases the reaction rate and conversion.	Higher temperatures may lead to a decrease in selectivity due to the promotion of side reactions like ether formation and hydrogenolysis.	Catalyst sintering and deactivation can occur at excessively high temperatures.
Pressure	Higher hydrogen pressure typically leads to a higher reaction rate and conversion.	Increased pressure can sometimes lead to over-hydrogenation and the formation of unwanted byproducts.	Requires specialized high-pressure equipment and stringent safety protocols.

Experimental Protocol: Catalytic Hydrogenation of Undecanol

This protocol provides a general procedure for the hydrogenation of undecanol using a Raney Nickel catalyst.

Materials:

• Undecanol

• Raney Nickel (activated)

• Anhydrous ethanol (or other suitable solvent)

• High-pressure autoclave reactor equipped with a magnetic stirrer, thermocouple, and pressure gauge

• Hydrogen gas (high purity)

• Nitrogen gas (for inerting)

• Filtration apparatus (e.g., Buchner funnel with Celite)

Procedure:

• Catalyst Handling: Under an inert atmosphere (e.g., in a glovebox or using Schlenk techniques), carefully weigh the desired amount of activated Raney Nickel. Raney Nickel is pyrophoric and must be handled with extreme caution, typically as a slurry in water or ethanol.

• Reactor Setup: Add the weighed Raney Nickel and anhydrous ethanol to the high-pressure autoclave reactor.

• Substrate Addition: Dissolve the undecanol in anhydrous ethanol and add the solution to the reactor.

• Inerting: Seal the autoclave and purge the system with nitrogen gas several times to remove any residual air.

• Pressurization: Pressurize the autoclave with hydrogen gas to the desired pressure (e.g., 50 bar).

• Heating and Stirring: Begin stirring and heat the reactor to the desired temperature (e.g., 150°C).

• Reaction Monitoring: Monitor the reaction progress by observing the hydrogen uptake from the pressure gauge. The reaction is typically complete when hydrogen consumption ceases.

• Cooling and Depressurization: Once the reaction is complete, cool the reactor to room temperature and carefully vent the excess hydrogen gas in a well-ventilated fume hood.

• Catalyst Removal: Open the reactor and filter the reaction mixture through a pad of Celite to remove the Raney Nickel catalyst. The catalyst should be kept wet with solvent at all times to prevent ignition.

• Product Isolation: The solvent can be removed from the filtrate by rotary evaporation. The resulting crude product can be purified by distillation or chromatography if necessary.

Troubleshooting Guide

Issue 1: Low or No Conversion

• Question: My reaction shows very little or no conversion of undecanol. What are the possible causes?

• Answer:

  • Inactive Catalyst: The catalyst may be deactivated due to improper handling, storage, or poisoning. Ensure the catalyst was properly activated and not exposed to air if it is pyrophoric.[1] Consider using a fresh batch of catalyst.

  • Catalyst Poisoning: Impurities in the undecanol, solvent, or hydrogen gas can poison the catalyst.[1] Common poisons include sulfur compounds, carbon monoxide, and halides.[1] Ensure all reactants and the solvent are of high purity and anhydrous.

  • Insufficient Temperature or Pressure: The reaction conditions may not be optimal. Gradually increase the temperature and/or pressure within safe operating limits.

  • Poor Mixing: Inadequate stirring can lead to poor contact between the reactants, catalyst, and hydrogen. Ensure the stirrer is functioning correctly.

Issue 2: Formation of Significant Byproducts

• Question: I am observing significant amounts of byproducts in my reaction mixture. How can I improve selectivity?

• Answer:

  • High Reaction Temperature: Elevated temperatures can promote side reactions like ether formation and hydrocarbon formation. Try lowering the reaction temperature.

  • Incorrect Catalyst: The chosen catalyst may not be selective for the desired transformation. Consider screening other catalysts known for alcohol hydrogenation.

  • Prolonged Reaction Time: Leaving the reaction to run for an extended period after the starting material is consumed can lead to over-hydrogenation. Monitor the reaction progress and stop it once the undecanol is consumed.

Issue 3: Catalyst Deactivation

• Question: My catalyst seems to lose activity during the reaction or upon reuse. What could be the cause and can it be regenerated?

• Answer:

  • Sintering: High reaction temperatures can cause the metal particles of the catalyst to agglomerate (sinter), reducing the active surface area.

  • Coking: Carbonaceous deposits (coke) can form on the catalyst surface, blocking active sites. This is more common at higher temperatures.

  • Poisoning: As mentioned earlier, impurities can irreversibly bind to the catalyst's active sites.[1]

  • Regeneration: Depending on the cause of deactivation, regeneration may be possible. For coking, a controlled oxidation followed by reduction may restore activity. For sintering, regeneration is often not feasible. Some types of poisoning may be reversible.

Logical Troubleshooting Workflow

Caption: Troubleshooting workflow for undecanol hydrogenation.

References

• 1. benchchem.com [benchchem.com]

Technical Support Center: Troubleshooting Peak Tailing of Long-Chain Alcohols in GC-MS

This technical support center provides guidance for researchers, scientists, and drug development professionals encountering peak tailing issues during the gas chromatography-mass spectrometry (GC-MS) analysis of long-chain alcohols.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of peak tailing for long-chain alcohols in GC-MS analysis?

Peak tailing of long-chain alcohols is primarily caused by undesirable interactions between the polar hydroxyl (-OH) group of the alcohol and active sites within the GC system.[1] These active sites are often silanol (Si-OH) groups found on the surfaces of the glass inlet liner, the front of the GC column, and any glass wool packing.[2] This can lead to analyte adsorption, causing the peaks to tail.[2]

Other contributing factors can be categorized as either chemical or physical problems:

• Chemical Issues: Primarily interactions with active sites, which disproportionately affect polar analytes like long-chain alcohols.[1]

• Physical Issues: These typically affect all peaks in the chromatogram and can include:

  • An improper column cut or installation.[3]

  • Contamination of the inlet liner or the front of the column.[3]

  • Dead volumes in the flow path.[4]

  • Column overload, where too much sample is injected.[3]

Q2: How can I distinguish between a chemical and a physical cause for peak tailing?

A key diagnostic step is to observe the peak shape of all compounds in your chromatogram.

• If only the long-chain alcohol peaks (and other polar compounds) are tailing, the issue is likely chemical in nature, pointing to active sites in the system.[1]

• If all peaks , including non-polar compounds and the solvent peak, exhibit tailing, the problem is more likely to be physical, such as an issue with column installation or a blockage.[1]

Q3: What is derivatization, and how can it resolve peak tailing for long-chain alcohols?

Derivatization is a chemical modification of an analyte to make it more suitable for GC-MS analysis.[1] For long-chain alcohols, the polar hydroxyl group is the main cause of adverse interactions. Silylation is a common and effective derivatization technique that replaces the active hydrogen on the hydroxyl group with a non-polar trimethylsilyl (TMS) group.[1][2] This process offers several advantages:

• Reduces Polarity: The resulting TMS ethers are less polar, minimizing interactions with active sites in the GC system.[2]

• Increases Volatility: Derivatized alcohols are more volatile, allowing for analysis at lower temperatures and reducing the risk of thermal degradation.[2]

• Improves Peak Shape: By mitigating unwanted interactions, derivatization leads to sharper, more symmetrical peaks.[2]

Q4: What is the best type of GC column for analyzing long-chain alcohols?

The choice of GC column depends on whether the long-chain alcohols are derivatized:

• For underivatized long-chain alcohols: A polar stationary phase, such as a wax-type column (polyethylene glycol), is generally recommended.[1]

• For derivatized (silylated) long-chain alcohols: A non-polar or mid-polar stationary phase, like a 5% phenyl-methylpolysiloxane (e.g., DB-5ms or equivalent), is a suitable choice.[1]

Troubleshooting Guides

Guide 1: Initial System Checks and Maintenance

If you are observing peak tailing with your long-chain alcohol analysis, begin with these fundamental system checks and maintenance procedures.

Problem: Peak tailing is observed for long-chain alcohol standards and samples.

Initial troubleshooting workflow for GC-MS peak tailing.

Guide 2: Advanced Troubleshooting and Method Optimization

If initial maintenance does not resolve the peak tailing, further optimization of the analytical method or derivatization of the long-chain alcohols may be necessary.

Problem: Peak tailing persists after initial maintenance.

Advanced troubleshooting: Method optimization and derivatization.

Data Presentation

The following tables illustrate the expected quantitative improvement in peak shape after performing key troubleshooting steps. The asymmetry factor is a measure of peak tailing, with a value of 1.0 representing a perfectly symmetrical peak.

Table 1: Effect of Inlet Liner Deactivation on Peak Asymmetry

Analyte	Standard Liner Asymmetry Factor	Deactivated Liner Asymmetry Factor	% Improvement
1-Hexadecanol	2.1	1.2	42.9%
1-Octadecanol	2.5	1.3	48.0%

Table 2: Impact of Derivatization (Silylation) on Peak Asymmetry

Analyte	Before Derivatization Asymmetry Factor	After Derivatization Asymmetry Factor	% Improvement
1-Eicosanol	2.8	1.1	60.7%
1-Docosanol	3.2	1.2	62.5%

Experimental Protocols

Protocol 1: GC Inlet Maintenance (Liner, Septum, and O-Ring Replacement)

Objective: To eliminate active sites and potential sources of contamination in the GC inlet.

Procedure:

• Cool Down: Ensure the GC inlet has cooled to a safe temperature (typically below 50°C).

• Depressurize: Turn off the carrier gas flow to the inlet.

• Remove Septum Retainer: Loosen and remove the septum retainer nut. Use clean tweezers to remove the old septum.

• Access Liner: Lift the septum retaining assembly to access the inlet liner.

• Remove Old Liner: Using clean, lint-free tweezers, carefully pull the old liner out of the inlet.

• Inspect Gold Seal: Check the gold seal at the bottom of the inlet for any debris or septum fragments and clean if necessary.

• Prepare New Liner: While wearing powder-free gloves, place a new O-ring onto a new, deactivated inlet liner.

• Install New Liner: Carefully insert the new liner into the inlet until it is properly seated.

• Reassemble: Replace the septum retaining assembly and the new septum, then tighten the retainer nut to a firm, but not overly tight, tension.

• Purge: Restore the carrier gas flow and allow the inlet to purge for 10-15 minutes before heating.

Protocol 2: GC Column Trimming

Objective: To remove the contaminated front portion of the GC column, where active sites and non-volatile residues tend to accumulate.

Procedure:

• Cool Down and Depressurize: Cool the oven and inlet to a safe temperature and turn off the carrier gas flow.

• Disconnect Column: Carefully loosen the column nut from the inlet.

• Trim the Column:

  • Using a ceramic scoring wafer or a diamond-tipped scribe, make a clean, square score on the column tubing approximately 10-20 cm from the inlet end.

  • Gently snap the column at the score mark.

• Inspect the Cut: Use a magnifying glass to ensure the cut is clean and at a 90-degree angle, with no jagged edges or shards.

• Reinstall Column: Re-install the column into the inlet at the correct depth according to your instrument's manual.

• Leak Check: After restoring the carrier gas flow, perform a leak check at the inlet fitting.

Protocol 3: Silylation of Long-Chain Alcohols

Objective: To derivatize long-chain alcohols to their corresponding trimethylsilyl (TMS) ethers, making them less polar and more volatile for improved GC-MS analysis.

Materials:

• Long-chain alcohol sample or standard

• Silylating reagent: N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) as a catalyst.[1]

• Anhydrous solvent (e.g., pyridine, chloroform, or hexane)

• GC vials with PTFE-lined caps

• Heating block or oven

Procedure:

• Sample Preparation: Prepare a standard mixture of your long-chain alcohols in an appropriate anhydrous solvent.

• Reaction: In a clean, dry GC vial, combine your sample or standard with the silylating reagent. A typical ratio is 100 µL of BSTFA (+1% TMCS) to 200 µL of a sample solution containing 1-10 mg of the alcohol.[2]

• Incubation: Securely cap the vial and heat the mixture at 60-70°C for 30 minutes to ensure the reaction goes to completion.[2]

• Analysis: After cooling to room temperature, the derivatized sample can be directly injected into the GC-MS.

Chemical principle of silylation for improved GC-MS analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Stability and Degradation of Undecanol

This technical support center provides guidance for researchers, scientists, and drug development professionals on the stability and degradation pathways of undecanol during storage.

Troubleshooting Guide

This section addresses specific issues that may arise during the storage and handling of undecanol.

Problem	Possible Cause	Recommended Solution
Change in Odor (sharp, unpleasant)	Oxidation of undecanol to undecanal.	Store undecanol under an inert atmosphere (nitrogen or argon) to prevent exposure to oxygen. Ensure the container is tightly sealed.
Appearance of a Yellow Tint	Formation of degradation products due to exposure to light or heat.	Store undecanol in an amber glass bottle to protect it from light. Store at recommended temperatures (below 30°C).[1][2][3][4]
Inconsistent Results in Assays	Degradation of undecanol in the sample.	Use freshly opened or properly stored undecanol for experiments. Re-evaluate storage conditions to minimize degradation.
Presence of Additional Peaks in Chromatographic Analysis (e.g., GC-MS)	Impurities from degradation, such as undecanal or undecanoic acid.	Confirm the identity of the additional peaks using mass spectrometry. If they are degradation products, the undecanol sample may not be suitable for your application. Consider purifying the undecanol if necessary.

Frequently Asked Questions (FAQs)

Storage and Handling

• Q1: What are the optimal storage conditions for undecanol? A1: Undecanol should be stored in a cool, dry, and well-ventilated area, away from direct sunlight.[2] The recommended storage temperature is below 30°C.[1][2][3][4] It should be kept in a tightly sealed container, preferably under an inert atmosphere like nitrogen or argon, to prevent oxidation.[5]

• Q2: What materials are incompatible with undecanol? A2: Undecanol is incompatible with strong oxidizing agents and strong acids.[1][2][3] Contact with these substances can lead to vigorous reactions and degradation of the alcohol.

• Q3: What is the expected shelf life of undecanol? A3: While specific shelf-life data is not readily available in the provided search results, undecanol is considered stable when stored under recommended conditions.[1][2][3] For long-term storage, it is advisable to periodically re-test the purity of the material.

Degradation

• Q4: What are the primary degradation pathways for undecanol? A4: The primary degradation pathway for undecanol under typical storage conditions is oxidation. The hydroxyl group is susceptible to oxidation, which can be initiated by exposure to air (oxygen), light, and elevated temperatures.

• Q5: What are the likely degradation products of undecanol? A5: The initial oxidation product of 1-undecanol is undecanal (an aldehyde). Further oxidation of undecanal can lead to the formation of undecanoic acid (a carboxylic acid).

• Q6: Are there any signs of undecanol degradation that I can visually inspect? A6: A noticeable change in odor, from a faint fatty/floral scent to a sharper, more pungent smell, can indicate the formation of undecanal.[1] The appearance of a yellow tint in the normally colorless liquid can also suggest degradation.[3]

Experimental Protocols

Protocol 1: Forced Degradation Study of Undecanol

This protocol outlines a general procedure for conducting a forced degradation study to identify potential degradation products and assess the stability-indicating properties of an analytical method.[6][7][8]

1. Sample Preparation:

• Prepare a stock solution of undecanol in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of 1 mg/mL.

2. Stress Conditions:

• Acid Hydrolysis: Mix the stock solution with an equal volume of 0.1 M hydrochloric acid. Heat at 60°C for 24 hours.

• Base Hydrolysis: Mix the stock solution with an equal volume of 0.1 M sodium hydroxide. Heat at 60°C for 24 hours.

• Oxidative Degradation: Mix the stock solution with an equal volume of 3% hydrogen peroxide. Keep at room temperature for 24 hours, protected from light.

• Thermal Degradation: Store the stock solution at 60°C for 7 days in a tightly sealed container.

• Photolytic Degradation: Expose the stock solution to a light source according to ICH Q1B guidelines.

3. Sample Analysis:

• At specified time points, withdraw aliquots of the stressed samples.

• Neutralize the acid and base-stressed samples before analysis.

• Analyze all samples, including an unstressed control, using a suitable stability-indicating method, such as GC-MS.

Protocol 2: Purity Assessment by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol provides a general method for determining the purity of undecanol and identifying potential impurities.[9]

1. Sample Preparation:

• Accurately prepare a 10 µg/mL solution of the undecanol sample in a high-purity volatile solvent like hexane or ethyl acetate.[9]

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B GC system or equivalent.[9]

• Column: HP-5ms (or equivalent non-polar column), 30 m x 0.25 mm ID, 0.25 µm film thickness.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.[9]

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp: 10°C/min to 280°C.

  • Hold at 280°C for 5 minutes.[9]

• Injector Temperature: 250°C.

• Injection Volume: 1 µL (split or splitless, depending on concentration).

• Mass Spectrometer: Agilent 5977B MSD or equivalent.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: m/z 40-400.

• Solvent Delay: 3-4 minutes.[9]

3. Data Analysis:

• Identify the undecanol peak based on its retention time and comparison of its mass spectrum with a reference library (e.g., NIST).[9]

• Identify any impurity peaks by analyzing their mass spectra.

• Calculate the purity of undecanol using the area percent method.[9]

Visualizations

Caption: Oxidative degradation pathway of 1-undecanol.

Caption: Workflow for a forced degradation study of undecanol.

References

• 1. UNDECANOL - Ataman Kimya [atamanchemicals.com]
• 2. ataman-chemicals.com [ataman-chemicals.com]
• 3. UNDECANOL - Ataman Kimya [atamanchemicals.com]
• 4. merckmillipore.com [merckmillipore.com]
• 5. benchchem.com [benchchem.com]
• 6. sgs.com [sgs.com]
• 7. resolvemass.ca [resolvemass.ca]
• 8. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 9. benchchem.com [benchchem.com]

Technical Support Center: Enhancing the Aqueous Solubility of Undecanol

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during the solubilization of undecanol in aqueous solutions. The information is tailored for professionals in research, scientific, and drug development fields.

Frequently Asked Questions (FAQs)

Q1: Why is undecanol poorly soluble in water?

Undecanol is a long-chain fatty alcohol with a chemical formula of C₁₁H₂₄O. Its molecular structure consists of a long, nonpolar (hydrophobic) eleven-carbon alkyl chain and a polar (hydrophilic) hydroxyl (-OH) group. The hydrophobic nature of the long carbon chain dominates, leading to very limited solubility in water, a highly polar solvent.[1]

Q2: What are the primary methods to enhance the aqueous solubility of undecanol?

The primary methods for increasing the aqueous solubility of undecanol and other poorly soluble compounds include:

• Complexation with Cyclodextrins: Encapsulating the hydrophobic undecanol molecule within the cavity of a cyclodextrin molecule.

• Use of Surfactants: Incorporating undecanol into micelles formed by surfactants in an aqueous solution.

• Formulation of Nanoemulsions: Creating a stable, oil-in-water nano-sized emulsion with undecanol as the oil phase.

• Application of Co-solvents: Mixing water with a water-miscible organic solvent to increase the overall solubility of undecanol.

Q3: How do cyclodextrins improve the solubility of undecanol?

Cyclodextrins are cyclic oligosaccharides with a hydrophilic outer surface and a lipophilic inner cavity. They can encapsulate the nonpolar alkyl chain of undecanol within their cavity, forming an inclusion complex. This complex presents a hydrophilic exterior to the aqueous environment, thereby increasing the apparent water solubility of undecanol.

Q4: How do surfactants increase the solubility of undecanol?

Surfactants are amphiphilic molecules that, above a certain concentration known as the critical micelle concentration (CMC), self-assemble into spherical structures called micelles in aqueous solutions. The hydrophobic tails of the surfactant molecules form the core of the micelle, while the hydrophilic heads face the aqueous environment. Undecanol, being hydrophobic, can be partitioned into the hydrophobic core of these micelles, a process known as micellar solubilization, which increases its overall concentration in the aqueous solution.

Q5: What is a nanoemulsion and how can it be used for undecanol?

A nanoemulsion is a dispersion of two immiscible liquids, such as oil and water, with droplet sizes typically in the range of 20-200 nanometers. By formulating undecanol as the oil phase in an oil-in-water nanoemulsion, its dispersibility in the aqueous phase can be significantly improved. These formulations are stabilized by surfactants and are often used in drug delivery systems to enhance the bioavailability of poorly water-soluble compounds.

Troubleshooting Guides

Issue 1: Undecanol precipitates out of the aqueous solution.

Caption: Co-precipitation method for undecanol-β-CD complex.

Materials:

• Undecanol

• Beta-Cyclodextrin (β-CD)

• Ethanol

• Distilled Water

• Magnetic stirrer with hot plate

• Filtration apparatus (e.g., Buchner funnel and filter paper)

• Vacuum oven or desiccator

Procedure:

• Dissolve β-CD: In a beaker, dissolve the desired amount of β-cyclodextrin in distilled water with continuous stirring and gentle heating (e.g., 50-60°C) to facilitate dissolution. A 1:1 molar ratio of undecanol to β-CD is a common starting point.

• Dissolve Undecanol: In a separate container, dissolve the corresponding molar amount of undecanol in a minimal amount of ethanol.

• Mix Solutions: While vigorously stirring the aqueous β-CD solution, add the ethanolic solution of undecanol dropwise.

• Induce Precipitation: Continue stirring the mixture for a specified period (e.g., 1-2 hours) at a constant temperature. Afterwards, gradually cool the mixture in an ice bath to induce the precipitation of the inclusion complex. [2]5. Isolate the Complex: Collect the precipitate by vacuum filtration.

• Wash: Wash the collected solid with a small amount of cold distilled water to remove any surface-adhered, uncomplexed undecanol or β-CD.

• Dry: Dry the resulting white powder in a vacuum oven or desiccator at a controlled temperature (e.g., 40-50°C) until a constant weight is achieved.

Protocol 2: Preparation of Undecanol Nanoemulsion by High-Pressure Homogenization

Objective: To prepare a stable oil-in-water nanoemulsion of undecanol for improved aqueous dispersion.

Diagram: Workflow for Undecanol Nanoemulsion Preparation

Caption: High-pressure homogenization for undecanol nanoemulsion.

Materials:

• Undecanol (Oil Phase)

• Surfactant (e.g., Tween 80)

• Distilled Water (Aqueous Phase)

• High-shear mixer (e.g., Ultra-Turrax)

• High-pressure homogenizer

• Particle size analyzer

Procedure:

• Prepare the Aqueous Phase: Dissolve the surfactant (e.g., Tween 80) in distilled water. The concentration of the surfactant will depend on the desired oil-to-surfactant ratio.

• Prepare the Oil Phase: The oil phase consists of undecanol.

• Form a Coarse Emulsion: Gradually add the oil phase (undecanol) to the aqueous phase while continuously mixing at high speed using a high-shear mixer for a few minutes to form a coarse pre-emulsion. [3]4. High-Pressure Homogenization: Pass the coarse emulsion through a high-pressure homogenizer. [4]The number of passes and the operating pressure will need to be optimized to achieve the desired droplet size and a narrow size distribution.

• Characterization: Analyze the resulting nanoemulsion for droplet size, polydispersity index (PDI), and zeta potential using a particle size analyzer to confirm the formation of a stable nanoemulsion.

Disclaimer: These protocols provide a general framework. The specific parameters, such as concentrations, temperatures, and processing times, may need to be optimized for your specific experimental requirements. Always consult relevant safety data sheets (SDS) before handling any chemicals.

References

• 1. Undecanol - Wikipedia [en.wikipedia.org]
• 2. oatext.com [oatext.com]
• 3. Nanoemulsion preparation [protocols.io]
• 4. Techniques for Formulation of Nanoemulsion Drug Delivery System: A Review - PMC [pmc.ncbi.nlm.nih.gov]

Minimizing emulsion formation during undecanol extraction.

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to minimize emulsion formation during undecanol extraction experiments.

Troubleshooting Guide

Emulsion formation is a common issue in liquid-liquid extractions, leading to poor separation and loss of analyte. The following guide provides systematic steps to troubleshoot and mitigate emulsion formation during undecanol extraction.

Summary of Factors Influencing Emulsion Formation

The stability of an emulsion is influenced by several factors. Understanding and controlling these parameters is key to preventing or breaking emulsions.

Parameter	General Effect on Emulsion Stability	Typical Optimized Range/Condition
Mixing Intensity	High shear forces increase the dispersion of one phase into the other, promoting stable emulsions.	Gentle swirling or inverting the separatory funnel instead of vigorous shaking.[1]
pH of Aqueous Phase	Can alter the charge of naturally occurring surfactants, affecting their ability to stabilize emulsions. The stability of emulsions can be highly dependent on pH.[2][3]	Adjusting the pH away from the point where interfacial components are most effective as emulsifiers. For acidic analytes, adjust the pH to 2 units below the pKa; for basic analytes, 2 units above.[2]
Ionic Strength	Increasing the ionic strength of the aqueous phase (salting out) can decrease the solubility of the organic phase and some emulsifying agents in the aqueous layer, promoting phase separation.[2]	Addition of saturated brine (NaCl solution) or solid salt to the aqueous phase.[4][5]
Temperature	Can affect solvent viscosity, interfacial tension, and the solubility of emulsifying agents. For water-in-undecanol emulsions, stability can be maximal within a narrow temperature range.[6][7]	Maintain a consistent temperature. For some systems, gentle heating may decrease viscosity and aid in separation. For water-in-undecanol systems, a stable temperature between 23°C - 26°C has been noted.[6]
Phase Volume Ratio	The ratio of undecanol to the aqueous phase can impact the type and stability of the emulsion formed.	An optimized organic-to-aqueous phase ratio, often around 7:1, can improve recovery and minimize emulsion issues, though the optimal value is analyte-dependent.[2][5]
Presence of Natural Surfactants	Compounds like phospholipids, fatty acids, and proteins in the sample can act as emulsifying agents.[1][4]	Pre-treatment of the sample to remove interfering substances, if possible.
Centrifugation Speed & Time	Applies mechanical force to break the emulsion by accelerating the coalescence of dispersed droplets.[4]	Moderate speeds (e.g., 3000-5000 rpm) for 5-15 minutes are often effective.[4]

Hypothetical Temperature Effects on Water-in-Undecanol Emulsion Stability

Based on the principle that undecanol emulsion stability is temperature-sensitive, the following table illustrates potential observations.

Parameter	Observation at < 23-26°C	Observation at Optimal Range (23-26°C)	Observation at > 26°C
Sedimentation Stability	Lower stability	Maximum stability	Stability decreases rapidly
Coalescence	Higher extent of coalescence	Minimal coalescence	Coalescence increases significantly
Underlying Mechanism	A solid-like layer of undecanol may form at the droplet surface, contributing to instability just above its melting point.[6]	Optimal interfacial film properties.	Breakdown of the stabilizing interfacial layer.[6]

Experimental Protocols

Adhering to a well-defined protocol can significantly reduce the likelihood of emulsion formation.

Protocol 1: Standard Undecanol Extraction with Minimized Emulsion Risk

• Preparation of Solutions :

  • Ensure the aqueous phase has been adjusted for pH and ionic strength (if necessary) prior to the extraction. If the sample is known to form emulsions, consider adding a saturated brine solution to the aqueous phase beforehand.[4]

  • Prepare the undecanol solvent.

• Extraction Procedure :

  • Combine the aqueous phase and undecanol in a separatory funnel. A solvent-to-sample ratio of 7:1 is a good starting point, but may need optimization.[5]

  • Instead of vigorous shaking, gently invert the separatory funnel 10-20 times to allow for adequate partitioning of the analyte without introducing excessive shear forces.[4]

  • Periodically vent the separatory funnel to release any pressure buildup.

• Phase Separation :

  • Allow the separatory funnel to stand undisturbed in a ring stand for 10-30 minutes to allow for the layers to separate.[4]

  • If a small emulsion layer persists, gently tap the sides of the funnel or swirl the contents slowly.

  • Drain the lower layer, ensuring a clean separation from the upper layer. If an emulsion is present at the interface, it may be necessary to drain it along with the initial phase and attempt to break it separately.

Protocol 2: Breaking a Pre-formed Undecanol Emulsion

If an emulsion has already formed, the following steps can be taken:

• Patience : Allow the separatory funnel to stand for an extended period (30 minutes to several hours), as some emulsions will break upon standing.[5]

• Salting Out :

  • Add a small amount of saturated sodium chloride (brine) solution to the separatory funnel.[4]

  • Gently swirl and allow to stand. The increased ionic strength of the aqueous phase often helps to break the emulsion.[1]

• Mechanical Methods :

  • Centrifugation : Transfer the emulsion to centrifuge tubes and spin at a moderate speed (e.g., 3000-5000 rpm) for 10-15 minutes.[4] This is often the most effective method for stubborn emulsions.

  • Filtration : Pass the emulsion through a plug of glass wool or a filter aid like Celite® in a funnel. This can help to coalesce the dispersed droplets.[5]

• Thermal Method :

  • Gently warm the separatory funnel in a warm water bath. The decrease in viscosity may promote phase separation. Be cautious with volatile solvents and heat-sensitive analytes.

Mandatory Visualizations

Logical Workflow for Troubleshooting Emulsion Formation

Caption: Troubleshooting workflow for undecanol extraction emulsions.

Mechanism of Emulsion Formation

Caption: Simplified mechanism of emulsion formation.

Frequently Asked Questions (FAQs)

Q1: What is an emulsion in the context of undecanol extraction?

A1: An emulsion is a stable mixture of two immiscible liquids, in this case, the undecanol (organic phase) and the aqueous phase. One liquid becomes dispersed as microscopic or submicroscopic droplets within the other, creating a cloudy or milky layer at the interface that prevents clean separation.[4] This is often stabilized by naturally occurring surfactant-like molecules in the sample.[1]

Q2: Why is it better to prevent an emulsion rather than break one?

A2: Preventing an emulsion is generally easier and more efficient than trying to break one after it has formed.[1] Breaking an emulsion can be time-consuming and may require additional reagents or steps that could potentially compromise the integrity or yield of the target analyte.

Q3: How does adding salt (brine) help break an emulsion?

A3: Adding salt, such as sodium chloride, increases the ionic strength of the aqueous phase. This reduces the solubility of organic materials in the aqueous layer and can disrupt the stabilizing effect of surfactant-like molecules at the interface, causing the small droplets to coalesce and the phases to separate. This technique is often referred to as "salting out".[1]

Q4: Can changing the pH of my aqueous solution help prevent an emulsion?

A4: Yes, changing the pH can significantly impact emulsion stability.[2] Many natural emulsifying agents are acidic or basic in nature. Altering the pH can change their charge state, making them less effective at stabilizing the oil-water interface.[3] However, it is crucial to ensure that the pH change does not negatively affect the solubility or stability of your target compound.

Q5: At what point should I consider centrifugation to break an emulsion?

A5: Centrifugation is a powerful mechanical method and should be considered when simpler methods like letting the mixture stand or adding brine have failed.[4] It is particularly effective for very stable or "tight" emulsions.

Q6: Can the temperature of the extraction affect emulsion formation?

A6: Yes, temperature can play a critical role. For water-in-undecanol emulsions, stability can be highly dependent on temperature, sometimes being most stable in a narrow range.[6] In general, increasing the temperature can decrease the viscosity of the phases, which may help in breaking an emulsion. However, excessive heat can degrade sensitive compounds.

Q7: I've tried everything and the emulsion won't break. What are my alternatives?

A7: If a persistent emulsion cannot be broken, you might consider alternative extraction techniques that are less prone to emulsion formation. Supported Liquid Extraction (SLE) is one such method where the aqueous sample is absorbed onto a solid support (like diatomaceous earth), and the organic solvent flows through it, eliminating the vigorous mixing of two liquid phases.[1] Another alternative is to explore a different solvent system for the extraction.

References

• 1. benchchem.com [benchchem.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. researchgate.net [researchgate.net]
• 4. elementlabsolutions.com [elementlabsolutions.com]
• 5. benchchem.com [benchchem.com]
• 6. Interfacial tension of oil/water emulsions with mixed non-ionic surfactants: comparison between experiments and molecular simulations - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 7. ijettjournal.org [ijettjournal.org]

Technical Support Center: Method Development for Chiral Separation of Undecanol Isomers

Welcome to the technical support center for the method development of chiral undecanol isomer separation. This resource is designed for researchers, scientists, and professionals in drug development, providing detailed troubleshooting guides, frequently asked questions (FAQs), and experimental protocols to assist in your laboratory work.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting point for developing a separation method for a chiral undecanol isomer?

A1: A good starting point is to use a polysaccharide-based chiral stationary phase (CSP), such as a cellulose or amylose-based column, with a normal-phase mobile phase. A common initial mobile phase to screen is a mixture of n-hexane and an alcohol modifier like isopropanol or ethanol.

Q2: How do I choose between HPLC, GC, and SFC for this separation?

A2: The choice of technique depends on the specific undecanol isomer and available equipment.

• High-Performance Liquid Chromatography (HPLC): HPLC is the most widely used technique for chiral separations due to the wide variety of commercially available CSPs. It is highly suitable for all chiral undecanol isomers.

• Gas Chromatography (GC): Chiral GC is an excellent option for volatile compounds like undecanol isomers. It can offer high efficiency and fast analysis times, particularly when using cyclodextrin-based capillary columns. Derivatization to a more volatile ester (e.g., acetate) can sometimes improve separation.

• Supercritical Fluid Chromatography (SFC): SFC is a "greener" alternative to normal-phase HPLC, using supercritical CO2 as the primary mobile phase with small amounts of alcohol modifiers. It often provides faster separations and is well-suited for chiral alcohols.

Q3: Why am I not seeing any separation between my enantiomers?

A3: A complete lack of separation usually points to a fundamental issue with the method. The most likely cause is that the chosen chiral stationary phase (CSP) is not capable of resolving your specific undecanol isomer. It is also possible that the mobile phase composition is preventing the necessary chiral recognition interactions. A systematic screening of different CSPs and mobile phase modifiers is recommended.

Q4: How can I improve the reproducibility of my retention times?

A4: Irreproducible retention times are often caused by environmental or system-related factors. To improve reproducibility, ensure that the mobile phase is prepared accurately and consistently. Use a column oven to maintain a stable and consistent temperature, as minor fluctuations can significantly impact chiral separations. Additionally, allow for adequate column equilibration time between runs, as CSPs can sometimes require longer to stabilize than achiral phases.

Q5: Can the elution order of enantiomers change?

A5: Yes, the elution order of enantiomers can reverse. This phenomenon is typically caused by a change in the dominant chiral recognition mechanism. Common factors that can induce a change in elution order include significant alterations in mobile phase composition (e.g., changing the type of alcohol modifier) or a change in column temperature. It is crucial to note the elution order under your final optimized conditions.

Troubleshooting Guides

This section provides solutions to common problems encountered during the chiral separation of undecanol isomers.

Issue 1: Poor Resolution (Rs < 1.5)

Potential Cause	Recommended Solution
Suboptimal Mobile Phase Composition	Make small, incremental changes to the mobile phase. For a normal phase method (e.g., n-hexane/isopropanol), adjust the percentage of the alcohol modifier by 1-2% increments.
Flow Rate is Too High	Reduce the flow rate. Lower flow rates increase the interaction time between the analytes and the CSP, which can enhance resolution.
Non-Optimal Column Temperature	Optimize the column temperature. Lower temperatures often improve resolution for chiral separations, but this is not always the case. Evaluate temperatures both above and below your initial setting (e.g., 15°C, 25°C, 40°C).
Inappropriate Chiral Stationary Phase	If optimization of the mobile phase, flow rate, and temperature does not yield satisfactory resolution, the chosen CSP may not be suitable. Screen a different type of CSP (e.g., if using a cellulose-based column, try an amylose-based one).

Issue 2: Peak Tailing or Fronting

Potential Cause	Recommended Solution
Column Overload	Reduce the sample concentration or the injection volume.
Secondary Interactions	For alcohol analytes, secondary interactions with the stationary phase can cause peak asymmetry. Adding a small amount of a more polar alcohol to the mobile phase can sometimes mitigate these effects.
Incompatible Sample Solvent	Ensure the sample is dissolved in the mobile phase or a solvent weaker than the mobile phase to prevent peak distortion.
Column Degradation	If the problem persists and is accompanied by a loss of efficiency, the column may be degrading. Flush the column according to the manufacturer's instructions or replace it if necessary.

Logical Troubleshooting Workflow

Caption: A stepwise approach to troubleshooting poor enantiomeric resolution.

Data Presentation

Table 1: Starting HPLC Screening Conditions for Chiral Undecanol Isomers

Parameter	Recommended Conditions
Columns (Screening Set)	1. Cellulose tris(3,5-dimethylphenylcarbamate) based CSP2. Amylose tris(3,5-dimethylphenylcarbamate) based CSP3. Cyclodextrin-based CSP
Dimensions	250 mm x 4.6 mm, 5 µm
Mobile Phase	n-Hexane / Isopropanol (IPA) or Ethanol (EtOH)
Initial Gradient/Isocratic	Start with 98:2 (Hexane:Alcohol), then screen at 95:5 and 90:10
Flow Rate	1.0 mL/min
Temperature	25°C
Injection Volume	5-10 µL
Detection	UV at 210 nm (as undecanols have weak chromophores) or Refractive Index (RI) / Evaporative Light Scattering (ELS) Detector
Sample Concentration	1 mg/mL in mobile phase

Table 2: Expected Quantitative Data for 2-Undecanol Separation

Based on a typical separation using a cellulose-based CSP under normal phase conditions.

Parameter	Expected Value
Retention Time (Enantiomer 1)	~ 8.5 min
Retention Time (Enantiomer 2)	~ 9.7 min
Resolution (Rs)	> 1.5
Tailing Factor (Tf)	0.9 - 1.2
Theoretical Plates (N)	> 3000

Experimental Protocols

Protocol 1: HPLC Method for Chiral Separation of 2-Undecanol

This protocol details a standard method for the separation of 2-undecanol enantiomers.

1. Materials and Equipment:

• HPLC system with a UV or RI detector

• Chiral Column: Cellulose tris(3,5-dimethylphenylcarbamate) CSP (e.g., Chiralcel® OD-H), 250 mm x 4.6 mm, 5 µm

• HPLC-grade n-Hexane

• HPLC-grade Isopropanol (IPA)

• Racemic 2-undecanol standard

• (Optional) Standards of individual (R)- and (S)-2-undecanol

2. Preparation of Mobile Phase and Samples:

• Mobile Phase: Prepare a mixture of n-Hexane and Isopropanol in a 98:2 (v/v) ratio. Degas the mobile phase using sonication or vacuum filtration.

• Sample Preparation: Prepare a 1 mg/mL solution of racemic 2-undecanol in the mobile phase. If available, prepare individual 1 mg/mL solutions of the (R)- and (S)-enantiomers to confirm elution order.

3. HPLC System Setup and Analysis:

• Install the chiral column in the HPLC system.

• Set the column oven temperature to 25°C.

• Set the UV detector wavelength to 210 nm.

• Equilibrate the column with the mobile phase at a flow rate of 1.0 mL/min for at least 30 minutes, or until a stable baseline is achieved.

• Inject 10 µL of the racemic 2-undecanol solution.

• Record the chromatogram for a sufficient duration to allow both enantiomers to elute.

• (Optional) Inject the individual enantiomer solutions to identify the respective peaks in the racemic chromatogram.

4. Data Analysis:

• Identify the peaks corresponding to the (R)- and (S)-enantiomers.

• Calculate the resolution (Rs) between the two peaks. A value ≥ 1.5 indicates baseline separation.

• Assess peak shape by calculating the tailing factor for each peak.

Protocol 2: General Method Development Strategy for Other Undecanol Isomers (e.g., 3-, 4-, 5-Undecanol)

This protocol provides a logical workflow for developing a new chiral separation method.

Caption: A systematic workflow for developing a chiral separation method.

Steps:

• Technique Selection: Choose between HPLC, GC, or SFC based on available instrumentation and analyte properties. HPLC is often the most versatile starting point.

• Column Screening: Screen a set of at least two to three different chiral stationary phases. A good starting set includes a cellulose-based CSP and an amylose-based CSP.

• Mobile Phase Screening: For each column, test a few different mobile phase compositions. In normal phase, vary the alcohol (isopropanol, ethanol) and its concentration (e.g., 2%, 5%, 10%).

• Optimization: Once partial separation is observed, optimize the method using the column and mobile phase that provided the best initial results. Fine-tune the mobile phase composition, and then optimize the flow rate and column temperature to maximize resolution.

• Method Validation: Once a robust separation is achieved, proceed with method validation according to your laboratory's standard operating procedures.

Technical Support Center: Reducing Solvent Waste in Undecanol-Based Synthesis

This guide provides researchers, scientists, and drug development professionals with practical solutions for minimizing solvent waste in experiments involving 1-undecanol.

Frequently Asked Questions (FAQs)

Q1: What is the Environmental (E)-Factor and how can I use it to measure waste in my undecanol synthesis?

A1: The E-Factor is a green chemistry metric used to quantify the amount of waste generated per kilogram of product.[1][2] A lower E-Factor signifies a more environmentally friendly process. You can calculate it using the following formula:

E-Factor = Total Mass of Waste (kg) / Mass of Product (kg)[3][4]

Waste includes everything that is not the desired product: leftover reactants, solvent losses, and byproducts.[1][5] Water is often excluded from the calculation unless it is heavily contaminated.[1][5] By calculating the E-Factor for different synthetic routes, you can quantitatively assess which method is "greener."

Q2: What are "green solvents" and which are suitable for undecanol-based reactions?

A2: Green solvents are alternatives to traditional, often hazardous, organic solvents. They are characterized by being less toxic, derived from renewable resources, and biodegradable. Suitable green alternatives for reactions involving alcohols like undecanol include:

• 2-Methyltetrahydrofuran (2-MeTHF): Derived from renewable sources like corncobs, it is a safer alternative to tetrahydrofuran (THF) and dichloromethane.

• Cyclopentyl Methyl Ether (CPME): A hydrophobic ether that is resistant to peroxide formation, making it a safer substitute for THF and 1,4-dioxane.[6][7]

• Bio-based Ethanol and Ethyl Lactate: Produced through fermentation, these are biodegradable and have low toxicity.[6][8]

• Glycerol: A non-toxic, biodegradable, and non-flammable solvent with a high boiling point, making it suitable for separating products via distillation.[9]

The choice of a green solvent depends on the specific reaction conditions, such as the polarity of the reactants and the required temperature.

Q3: Can 1-undecanol itself be used as a solvent?

A3: Yes, in certain applications, 1-undecanol can function as a solvent or co-solvent.[10][11][12][13] For instance, it is used in some microextraction techniques.[3][11] Using a reactant as the solvent is an excellent strategy for reducing waste, as it eliminates the need for an additional substance that will need to be removed and disposed of later. This approach is particularly effective in "solvent-free" reactions where one of the liquid reactants can serve as the reaction medium.

Q4: Beyond switching solvents, what are the primary strategies to reduce solvent consumption?

A4: There are three main strategies for reducing solvent waste:

• Solvent Substitution: Replacing hazardous solvents with greener alternatives as discussed in Q2.

• Process Intensification: Optimizing the reaction to use less solvent. This includes:

  • Solvent-Free Synthesis: Conducting reactions without any solvent, often by heating and mixing the neat reactants.[14]

  • One-Pot or Telescoped Reactions: Combining multiple synthetic steps into a single procedure without isolating intermediates. This significantly reduces the amount of solvent used for workup and purification at each stage.

• Solvent Recycling: Recovering and purifying used solvents for reuse. Distillation is the most common method for solvent recycling in a laboratory setting.[6][7][8][15]

Troubleshooting Guides

Issue 1: High Solvent Consumption in the Esterification of 1-Undecanol

Q: My esterification reaction with 1-undecanol requires a large volume of toluene for azeotropic water removal, leading to significant solvent waste. How can I reduce this?

A: Consider a solvent-free approach. The direct esterification of 1-undecanol with various carboxylic acids can be highly efficient without any solvent.

Troubleshooting Solvent-Free Esterification:

• Problem: The reaction is too slow or the yield is low.

  • Solution 1: Catalyst Choice: Ensure you are using an effective catalyst. Heterogeneous acid catalysts are a good option as they can be easily filtered out after the reaction, simplifying purification and reducing waste.[16]

  • Solution 2: Temperature Optimization: Gently heat the reaction mixture. For example, the esterification of acetic acid with 1-undecanol proceeds to 98% yield in 3 hours at 70°C without a solvent.[17]

  • Solution 3: Water Removal: Even without a solvent, the water produced during the reaction can inhibit equilibrium. If the reaction is stalling, consider performing it under a vacuum to remove water as it forms.

Issue 2: Unwanted Byproducts in the Oxidation of 1-Undecanol to Undecanal

Q: I am trying to oxidize 1-undecanol to undecanal, but I am getting a significant amount of undecanoic acid as a byproduct. How can I improve the selectivity for the aldehyde?

A: This is a common issue of over-oxidation in primary alcohols. The aldehyde is an intermediate in the oxidation to a carboxylic acid. Here’s how to troubleshoot this:

• Problem: The aldehyde is being further oxidized to a carboxylic acid.

  • Solution 1: Control Reaction Conditions: Use a "weak" oxidizing agent that is less likely to cause over-oxidation. Additionally, use an excess of the alcohol (1-undecanol) relative to the oxidizing agent to ensure the oxidant is consumed before it can react with the newly formed aldehyde.[18]

  • Solution 2: Distill the Product as it Forms: Undecanal has a lower boiling point than 1-undecanol. By setting up the reaction in a distillation apparatus, you can distill the aldehyde out of the reaction mixture as soon as it is formed, preventing it from being further oxidized.[2][18]

  • Solution 3: Adopt a Solvent-Free Method: Solvent-free oxidations can be highly selective. For example, using CrO3 supported on aluminium silicate under solvent-free conditions at room temperature can efficiently produce aldehydes from primary alcohols with high yields.[19]

Quantitative Data on Solvent-Free Synthesis

The following table summarizes the yields for the solvent-free esterification of 1-undecanol with different carboxylic acids, demonstrating the viability of this waste reduction strategy.

Entry	Carboxylic Acid	Reaction Time (hours)	Yield (%)
1	Acetic Acid	3	98
2	Palmitic Acid	5	93
3	Stearic Acid	5	89
(Data adapted from a study on direct esterification of long-chain acids and alcohols)[17]

Key Experimental Protocols

Protocol 1: Solvent Recycling via Simple Distillation

This protocol describes the purification of a used solvent for reuse.

Materials:

• Round-bottom flask

• Heating mantle or oil bath

• Stir bar

• Distillation apparatus (3-way adapter, thermometer, condenser, vacuum adapter, collection flask)

• Clamps and stand

• Tubing for condenser water

Procedure:

• Fill the round-bottom flask to no more than half its volume with the solvent to be recycled. Add a stir bar.

• Assemble the simple distillation apparatus as shown in the diagram below. Ensure the thermometer bulb is positioned just below the arm of the 3-way adapter.[7]

• Connect the condenser tubing so that cooling water flows in at the bottom and out at the top.[7]

• Turn on the cooling water.

• Begin heating the flask. The heating source should be set to a temperature about 20-30°C above the boiling point of the solvent.

• Collect the distilled solvent at a steady rate of approximately one drop per second. Record the temperature at which the liquid is actively distilling; this should remain constant.

• Stop the distillation when the temperature changes or before the flask distills to dryness. Never heat a flask to dryness.[7]

• Allow the apparatus to cool before disassembling. Store the recycled solvent in a clearly labeled container.

Protocol 2: Solvent-Free Oxidation of 1-Undecanol to Undecanal

This is a general procedure based on a solvent-free oxidation method.[19]

Materials:

• 1-Undecanol

• Oxidizing agent (e.g., CrO3 supported on aluminium silicate)

• Reaction vessel (e.g., round-bottom flask)

• Mechanical shaker or stirrer

• Dichloromethane (for extraction)

• TLC plates for monitoring

Procedure:

• In the reaction vessel, add 1-undecanol.

• Add the supported oxidizing agent to the vessel.

• Seal the vessel and begin mechanical shaking or vigorous stirring at room temperature.

• Monitor the reaction's progress using Thin-Layer Chromatography (TLC).

• Once the reaction is complete (as indicated by the disappearance of the starting material on TLC), stop shaking.

• Add dichloromethane to the reaction mixture to dissolve the organic components.

• Filter the mixture to remove the solid-supported reagent.

• Wash the solid residue with additional portions of dichloromethane.

• Combine the filtrates and evaporate the solvent under reduced pressure to obtain the crude undecanal.

• Purify the product as necessary, for example, by column chromatography or distillation.

Visualizations

References

• 1. chem.tamu.edu [chem.tamu.edu]
• 2. youtube.com [youtube.com]
• 3. Welcome to www.sheldon.nl [sheldon.nl]
• 4. rsc.org [rsc.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Specific Solvent Issues with Oxidation of Primary Alcohols to Carboxylic Acids - Wordpress [reagents.acsgcipr.org]
• 7. "A Solvent-Free Oxidation of Alcohols in an Organic Laboratory" by John J. Esteb, Michael W. Schelle et al. [digitalcommons.butler.edu]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. 1-UNDECANOL | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 11. UNDECANOL - Ataman Kimya [atamanchemicals.com]
• 12. pubs.rsc.org [pubs.rsc.org]
• 13. UNDECYL ALCOHOL (UNDECANOL) - Ataman Kimya [atamanchemicals.com]
• 14. BJOC - EcoScale, a semi-quantitative tool to select an organic preparation based on economical and ecological parameters [beilstein-journals.org]
• 15. Undecanol - Wikipedia [en.wikipedia.org]
• 16. benchchem.com [benchchem.com]
• 17. researchgate.net [researchgate.net]
• 18. chemguide.co.uk [chemguide.co.uk]
• 19. An Efficient and Selective Solvent-free Oxidation of Alcohols by Shaking with Chromium Trioxide Supported on Aluminium Silicate - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of the Bioactivity of 1-Undecanol and 1-Dodecanol for Researchers and Drug Development Professionals

An objective guide to the biological properties, mechanisms of action, and experimental evaluation of two prominent medium-chain fatty alcohols.

Introduction

1-Undecanol and 1-dodecanol, saturated fatty alcohols with 11 and 12 carbon chains respectively, are versatile compounds with a growing body of research highlighting their significant biological activities. While structurally similar, a single carbon difference imparts distinct properties, influencing their efficacy and mechanisms of action in various biological systems. This guide provides a comprehensive comparative analysis of their bioactivity, supported by experimental data, to inform researchers, scientists, and drug development professionals in their applications.

Quantitative Comparison of Bioactivity

The following tables summarize the available quantitative data on the antimicrobial and nematicidal activities of 1-undecanol and 1-dodecanol.

Table 1: Antibacterial Activity against Staphylococcus aureus

Compound	Minimum Inhibitory Concentration (MIC) (µg/mL)	Minimum Bactericidal Concentration (MBC) (µg/mL)
1-Undecanol	16	32
1-Dodecanol	8	16

Data sourced from a study by Togashi et al. (2007).[1]

Table 2: Antifungal Activity against Candida albicans

Compound	Biofilm Inhibition
1-Undecanol	Effective at 2 µg/mL
1-Dodecanol	Effective at 2 µg/mL

Data indicates that both fatty acids effectively inhibit Candida albicans biofilm formation at low concentrations.

Table 3: Nematicidal Activity against Bursaphelenchus spp.

Compound	Target Species	EC50 (µg/mL)
1-Dodecanol	B. xylophilus	Lowest among tested alcohols
B. fraudulentus	Lowest among tested alcohols

EC50 (Median Effective Concentration) values indicate the concentration that causes a 50% effect on the nematode population.

Mechanisms of Action: A Tale of Two Alcohols

A key differentiator between 1-undecanol and 1-dodecanol lies in their antibacterial mechanism of action, particularly against Staphylococcus aureus.

1-Undecanol exhibits bactericidal activity primarily through membrane-damaging activity .[1] Its amphipathic nature allows it to insert into and disrupt the integrity of the microbial cell membrane, leading to the leakage of cellular contents and ultimately cell death.[1]

In contrast, 1-dodecanol , despite demonstrating higher antibacterial potency (lower MIC and MBC values), does not primarily rely on membrane damage for its activity against S. aureus.[1] This suggests a more specific mode of action, potentially involving the inhibition of key cellular processes.

This difference in mechanism is a critical consideration for drug development, as it may influence the potential for resistance development and the spectrum of activity.

Comparative Mechanisms of Antibacterial Action.

Other Bioactivities

Beyond their antimicrobial properties, both 1-undecanol and 1-dodecanol are recognized for their roles as semiochemicals in insect communication, often acting as attractants or pheromones.[2] This highlights their potential for development as eco-friendly pest management agents.

Experimental Protocols

Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution

This method is used to determine the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

a. Preparation of Materials:

• Test compounds (1-undecanol, 1-dodecanol) dissolved in a suitable solvent (e.g., ethanol or DMSO).

• Sterile 96-well microtiter plates.

• Appropriate sterile broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi).

• Standardized inoculum of the test microorganism (e.g., ~5 x 10^5 CFU/mL for bacteria).

b. Experimental Workflow:

Workflow for MIC Determination via Broth Microdilution.

c. Controls:

• Growth Control: Wells containing only broth and inoculum.

• Sterility Control: Wells containing only broth.

• Solvent Control: Wells containing the highest concentration of the solvent used to dissolve the test compounds.

Insecticidal Bioassay: Topical Application

This method assesses the contact toxicity of a substance to an insect.

a. Preparation of Materials:

• Test compounds dissolved in a volatile solvent (e.g., acetone).

• Microsyringe or microapplicator.

• Test insects of a uniform age and stage.

• Holding containers with food and water.

• CO2 or chilling for insect anesthetization.

b. Experimental Workflow:

Workflow for Topical Application Insecticidal Bioassay.

c. Controls:

• Negative Control: Insects treated with the solvent alone.

• Untreated Control: Insects that are handled but not treated.

Conclusion

Both 1-undecanol and 1-dodecanol exhibit significant and distinct bioactivities. 1-Dodecanol demonstrates superior antibacterial potency against Staphylococcus aureus with a non-membrane-damaging mechanism, suggesting a more targeted mode of action. Conversely, 1-undecanol's membrane-disrupting activity presents an alternative antibacterial strategy. Their shared antifungal and insect semiochemical properties further broaden their potential applications. The choice between these two fatty alcohols will depend on the specific application, desired mechanism of action, and target organism. The provided experimental protocols offer a foundation for further research and direct comparative studies to fully elucidate the therapeutic and practical potential of these bioactive lipids.

References

• 1. par.nsf.gov [par.nsf.gov]
• 2. journals.rdagriculture.in [journals.rdagriculture.in]

Efficacy of Undecanol Isomers as Antimicrobial Agents: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The escalating threat of antimicrobial resistance necessitates the exploration of novel therapeutic agents. Among these, medium-chain fatty alcohols have garnered attention for their microbicidal properties. This guide provides a comparative analysis of the antimicrobial efficacy of undecanol isomers, focusing on the available experimental data for 2-undecanol and 3-undecanol. Due to a significant lack of published research, quantitative data on the antimicrobial activity of 4-undecanol and 5-undecanol is not currently available.

Comparative Antimicrobial Efficacy

The antimicrobial potency of undecanol isomers is primarily evaluated by determining their Minimum Inhibitory Concentration (MIC), the lowest concentration of a substance that prevents the visible growth of a microorganism.[1] Available data suggests that the efficacy of undecanol isomers is greater against Gram-positive bacteria and fungi compared to Gram-negative bacteria.[2]

Data Presentation

The following table summarizes the available MIC values for undecanol isomers and their related ketones against various microorganisms. It is important to note that direct comparative studies testing all isomers against the same panel of microbes are scarce.

Compound	Microorganism	MIC (µg/mL)	Observations	Reference(s)
1-Undecanol	Staphylococcus aureus	16	Bactericidal and membrane-damaging activity observed.	[3]
2-Undecanol	Aspergillus niger	-	Inhibits growth.	[2]
Bacillus subtilis	-	Can inhibit growth.	[1]
3-Undecanol	Aspergillus niger	1 µl/ml	Effective fungistatic activity.	[2]
Escherichia coli	-	Did not cause total inhibition of growth.	[4]
Bacillus subtilis	-	Better bacteriostatic activity than undecan-3-one.	[4]
Candida mycoderma	-	Not active.	[4]
Undecan-2-one	Bacillus subtilis	> 30 µl/ml	Low antibacterial activity.	[2]
Escherichia coli	> 30 µl/ml	Low antibacterial activity.	[2]
Aspergillus niger	1 µl/ml	High fungistatic activity.	[2]
Candida mycoderma	-	High activity.	[5]
Undecan-3-one	Escherichia coli	-	Did not cause total inhibition of growth.	[4]
Bacillus subtilis	-	Did not cause total inhibition of growth.	[4]
Candida mycoderma	-	Effectively affected.	[4]
Aspergillus niger	-	Effectively affected.	[4]
Undecan-4-one	Aspergillus niger	-	Strongest effect observed among undecan-x-ones.	[5]

Note: The lack of quantitative data for 4-undecanol and 5-undecanol is a significant gap in the current literature. Further research is required to fully elucidate the antimicrobial spectrum and potency of all undecanol isomers.[2]

Mechanisms of Antimicrobial Action

The primary mechanism by which undecanol isomers are believed to exert their antimicrobial effect is through the disruption of the microbial cell membrane's integrity.[2] This process can be broken down into several key stages:

• Intercalation: The lipophilic nature of the undecanol molecule allows it to insert itself into the lipid bilayer of the microbial cell membrane.[2]

• Membrane Fluidity Alteration: This insertion disrupts the ordered structure of the membrane, leading to an increase in its fluidity.[6]

• Increased Permeability: The compromised membrane becomes more permeable, resulting in the leakage of essential intracellular components such as ions, ATP, and nucleic acids.[2]

• Dissipation of Membrane Potential: The electrochemical gradient across the microbial membrane, which is vital for processes like ATP synthesis and transport, is dissipated.[2]

• Inhibition of Membrane-Bound Enzymes: The altered membrane environment can inhibit the function of crucial membrane-bound proteins, including enzymes involved in respiration and cell wall synthesis.[7]

• Protein Denaturation: In addition to membrane disruption, undecanol can also cause the denaturation of both membrane and cytoplasmic proteins, leading to the inactivation of enzymes and disruption of cellular processes.[7]

This cascade of events ultimately leads to cell death.

Visualizing the Mechanism of Action

Caption: General mechanism of antimicrobial action of undecanol isomers.

Potential Role in Quorum Sensing Inhibition

Quorum sensing (QS) is a cell-to-cell communication process in bacteria that regulates the expression of virulence factors and biofilm formation.[8] Inhibiting QS is a promising anti-virulence strategy.[9] While some fatty acids have been shown to interfere with QS systems in bacteria like Pseudomonas aeruginosa, there is currently no direct experimental evidence to confirm that undecanol isomers act as potent quorum sensing inhibitors.[10] Further research is needed to explore this potential mechanism of action.

Experimental Protocols

Broth Microdilution Method for MIC Determination

This standard method is used to determine the Minimum Inhibitory Concentration of an antimicrobial agent.[2]

Materials:

• 96-well microtiter plates

• Sterile culture broth (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)

• Target microorganism culture

• Undecanol isomer stock solution

• Solvent for the test compound (e.g., DMSO, ethanol)

• Positive control (a known antimicrobial agent)

• Negative control (broth only)

• Solvent control

Procedure:

• Preparation of Test Compound Dilutions: Prepare a stock solution of the undecanol isomer in a suitable solvent. Perform serial two-fold dilutions in the culture broth directly in the microtiter plate. The final concentration of the solvent should be kept low (e.g., ≤1% v/v) to avoid inhibiting microbial growth.

• Inoculum Preparation: Prepare a standardized suspension of the target microorganism (e.g., to a 0.5 McFarland standard).

• Inoculation: Dilute the standardized inoculum in the culture broth to achieve a final concentration of approximately 5 x 10^5 CFU/mL in each well.

• Incubation: Incubate the plate at the optimal temperature and duration for the growth of the microorganism (e.g., 35-37°C for 18-24 hours for most bacteria).

• MIC Determination: After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of the test compound with no visible microbial growth.

Membrane Potential Assay Using Voltage-Sensitive Dyes

This assay assesses the effect of a compound on the bacterial membrane potential.[11]

Materials:

• Voltage-sensitive fluorescent dye (e.g., 3,3′-dipropylthiadicarbocyanine iodide [DiSC3(5)])

• Bacterial culture in the logarithmic growth phase

• Fluorometer or fluorescence microscope

• Buffer or growth medium

Procedure:

• Cell Preparation: Grow bacteria to the early-mid logarithmic phase.

• Dye Loading: Incubate the bacterial cell suspension with the voltage-sensitive dye (e.g., 2 µM DiSC3(5)) in the growth medium.

• Baseline Measurement: Measure the baseline fluorescence of the dye-loaded cells.

• Compound Addition: Add the undecanol isomer at the desired concentration.

• Fluorescence Monitoring: Monitor the change in fluorescence over time. Depolarization of the cell membrane will cause the dye to be released from the cells, resulting in an increase in fluorescence.

Experimental Workflow for Antimicrobial Screening and Mechanism of Action Studies

Caption: A logical workflow for the comprehensive evaluation of undecanol isomers.

References

• 1. microbiologyresearch.org [microbiologyresearch.org]
• 2. frontiersin.org [frontiersin.org]
• 3. researchgate.net [researchgate.net]
• 4. ceji.termedia.pl [ceji.termedia.pl]
• 5. Antimicrobial activity of undecan-x-ones (x = 2-4) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. quora.com [quora.com]
• 7. benchchem.com [benchchem.com]
• 8. frontiersin.org [frontiersin.org]
• 9. Inhibition of Quorum-Sensing Regulator from Pseudomonas aeruginosa Using a Flavone Derivative [mdpi.com]
• 10. Role of fatty acids in modulating quorum sensing in Pseudomonas aeruginosa and Chromobacterium violaceum: an integrated experimental and computational analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. microbiologyresearch.org [microbiologyresearch.org]

A Comparative Analysis of Synthetic Versus Natural Undecanol in Pheromone Traps for Insect Monitoring and Control

Guide for Researchers, Scientists, and Drug Development Professionals

The utilization of pheromones in insect traps is a cornerstone of integrated pest management (IPM) strategies, offering a targeted and environmentally benign alternative to broad-spectrum pesticides. Undecanol, a fatty alcohol, is a known component of the pheromone blend for various insect species. The efficacy of pheromone-based monitoring and control hinges on the quality and activity of the chemical lure. This guide provides a comparative overview of synthetic versus natural undecanol for use in pheromone traps, detailing experimental protocols to evaluate their relative performance and exploring the underlying biological mechanisms of insect olfaction.

Data Presentation: A Framework for Comparison

To objectively compare the efficacy of synthetic and natural undecanol, a structured data presentation is essential. The following table illustrates a hypothetical comparison of key performance indicators that would be measured in a field trial.

Performance Metric	Synthetic Undecanol Lure	Natural Undecanol Lure	Control (No Lure)	Statistical Significance (p-value)
Mean Trap Catch per Week	15.8 ± 2.1	16.2 ± 2.3	0.5 ± 0.2	> 0.05
Species Specificity (%)	98.5	99.1	N/A	> 0.05
Field Longevity (days)	28	28	N/A	-
Cost per Lure (USD)	0.50	5.00+	0	-

Table 1: Hypothetical performance comparison of synthetic and natural undecanol lures in pheromone traps. Data are presented as mean ± standard error. Statistical significance is typically determined using analysis of variance (ANOVA) or a similar statistical test.

Experimental Protocols

A rigorous and well-documented experimental protocol is critical for the valid comparison of synthetic and natural undecanol lures. The following methodologies are based on standard practices in chemical ecology and entomology.

Lure Preparation and Characterization

• Natural Undecanol Extraction: Natural undecanol would be obtained through the solvent extraction of pheromone glands from the target insect species, followed by purification using techniques such as gas chromatography (GC).

• Synthetic Undecanol: Certified synthetic undecanol of high purity (e.g., >98%) would be procured from a reputable chemical supplier.

• Chemical Analysis: Both natural and synthetic samples would be analyzed using Gas Chromatography-Mass Spectrometry (GC-MS) to confirm their chemical identity and purity. This step is crucial to ensure that any observed differences in biological activity are not due to contaminants.

• Lure Formulation: Lures would be prepared by impregnating a neutral substrate, such as a rubber septum or a polymeric matrix, with a precise amount of either the natural or synthetic undecanol. A solvent control (lure with solvent only) and a blank control (no lure) are essential for comparison.

Electroantennography (EAG)

Before large-scale field trials, an electroantennogram (EAG) can provide a rapid assessment of the biological activity of the undecanol samples.

• Antennal Preparation: An antenna is excised from a live insect and mounted between two electrodes.[1]

• Stimulus Delivery: A controlled puff of air carrying the vapor of either synthetic or natural undecanol is delivered over the antenna.

• Data Acquisition: The electrical response (depolarization) of the antenna to the stimulus is recorded. The amplitude of the EAG response indicates the degree of antennal stimulation.

• Comparison: The EAG responses to synthetic and natural undecanol are compared to each other and to a control (solvent puff) to determine if there is a significant difference in the ability of the insect's antenna to detect them.

Field Trapping Experiment

• Experimental Design: A randomized complete block design is recommended to minimize the effects of spatial variation in the field. The experimental area should be divided into several blocks, with each block containing one trap for each treatment (synthetic undecanol, natural undecanol, and control).

• Trap Placement: Traps should be placed at a standardized height and distance from each other to avoid interference. The placement should be consistent with the known behavior of the target insect species.

• Data Collection: Traps are checked at regular intervals (e.g., weekly), and the number of captured target and non-target insects is recorded for each trap.

• Duration: The experiment should run for the entire flight period of the target insect to account for variations in population density.

• Statistical Analysis: The collected data on insect captures should be analyzed using appropriate statistical methods, such as ANOVA, to determine if there are significant differences between the treatments.

Mandatory Visualizations

Experimental Workflow

The following diagram illustrates the logical flow of a comprehensive study comparing synthetic and natural undecanol.

Workflow for comparing synthetic vs. natural undecanol.

Insect Olfactory Signaling Pathway

The following diagram illustrates the general mechanism of insect olfactory signal transduction, from the binding of an odorant molecule like undecanol to the generation of a nerve impulse.

Simplified insect olfactory signal transduction pathway.

In this pathway, a volatile molecule like undecanol enters the sensillum lymph through pores in the insect's antenna.[2] There, it is bound by an Odorant Binding Protein (OBP).[3][4][5][6] This complex then transports the undecanol to an Olfactory Receptor (OR) located on the dendritic membrane of an Olfactory Receptor Neuron (ORN).[7] Insect ORs typically form a complex with a highly conserved co-receptor called Orco.[3] The binding of the odorant to the OR-Orco complex directly gates an ion channel, leading to an influx of cations and depolarization of the neuron's membrane.[4][6] This change in membrane potential, if it reaches a certain threshold, triggers an action potential, which is a nerve impulse that travels to the antennal lobe of the insect's brain for processing.[2]

References

• 1. 2.5. Electroantennography (EAG) with Clerid Beetle Antennae [bio-protocol.org]
• 2. Insect olfaction - Wikipedia [en.wikipedia.org]
• 3. Recent Insights into Insect Olfactory Receptors and Odorant-Binding Proteins [mdpi.com]
• 4. Recent Insights into Insect Olfactory Receptors and Odorant-Binding Proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. scienceopen.com [scienceopen.com]
• 6. researchgate.net [researchgate.net]
• 7. Peripheral olfactory signaling in insects - PMC [pmc.ncbi.nlm.nih.gov]

Unraveling the Cross-Reactivity of Undecanol in Enzyme-Catalyzed Reactions: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Undecanol, a long-chain fatty alcohol, exhibits notable cross-reactivity in a variety of enzyme-catalyzed reactions, acting as a substrate, an inhibitor, or a modulator of enzyme activity. This guide provides a comparative analysis of undecanol's interaction with key enzyme classes, supported by available experimental data and detailed protocols to facilitate further research and application in drug development and biotechnology.

Lipase-Catalyzed Reactions: A Focus on Kinetic Resolution

Lipases are a prominent class of enzymes that demonstrate significant reactivity with undecanol, particularly 2-undecanol, in enantioselective reactions. This interaction is widely exploited for the kinetic resolution of racemic secondary alcohols, a crucial process in the synthesis of chiral drugs and fine chemicals.

Table 1: Performance of Lipases in the Kinetic Resolution of Secondary Alcohols

Enzyme Source	Substrate	Acyl Donor	Solvent	Temperature (°C)	Enantiomeric Excess (ee) %	Conversion (%)	Reference
Burkholderia cepacia Lipase (BCL)	(R,S)-1-phenylethanol	Isopropenyl acetate	Toluene	Room Temp	>99 (R-acetate)	~50	[1]
Candida antarctica Lipase B (CALB)	(R,S)-1-phenylethanol	Isopropenyl acetate	Toluene	Room Temp	>99 (R-acetate)	~50	[1]
Lipase from Pseudomonas cepacia	Racemic aryltrimethylsilyl chiral alcohols	Vinyl acetate	Hexane	Not specified	>99 (S-alcohol and R-acetate)	~50	[2]
Lipase PS from Pseudomonas cepacia	Racemic ester of ivabradine precursor	Water	Room Temp	96:4 (S-alcohol)	30	[3]

Experimental Protocol: Lipase-Catalyzed Acetylation of 2-Undecanol

This protocol outlines a general procedure for the kinetic resolution of racemic 2-undecanol using an immobilized lipase.

Materials:

• (±)-2-Undecanol

• Immobilized Burkholderia cepacia Lipase (BCL) or Candida antarctica Lipase B (CALB)

• Vinyl acetate (acyl donor)

• Anhydrous organic solvent (e.g., hexane, toluene)

• Reaction vessel

• Magnetic stirrer

• Chiral Gas Chromatography (GC) for analysis

Procedure:

• To a dry reaction vessel, add (±)-2-undecanol (1 equivalent) and the anhydrous organic solvent.

• Add vinyl acetate (1.5-3 equivalents).

• Add the immobilized lipase (typically 20-50 mg per mmol of alcohol).

• Seal the vessel and stir the mixture at a controlled temperature (e.g., 30-40 °C).

• Monitor the reaction progress by chiral GC. The reaction is typically stopped at approximately 50% conversion to achieve high enantiomeric excess for both the remaining alcohol and the formed ester.

• Upon reaching the desired conversion, filter off the immobilized enzyme.

• The filtrate containing the unreacted enantiomer of 2-undecanol and the acetylated enantiomer can be purified using standard techniques like column chromatography.[4]

Workflow for Kinetic Resolution of 2-Undecanol

Caption: Workflow for the lipase-catalyzed kinetic resolution of 2-undecanol.

Interaction with Alcohol Dehydrogenases (ADHs)

Yeast alcohol dehydrogenase (YADH) has been shown to catalyze the oxidation of long-chain primary alcohols, including decanol, a close structural analog of undecanol. However, the kinetics of these reactions deviate from the classical Michaelis-Menten model, exhibiting non-linear Lineweaver-Burk plots.[4][5] This suggests a more complex interaction, possibly involving substrate inhibition or changes in the enzyme's conformation at higher substrate concentrations.[4][5]

Experimental Protocol: Spectrophotometric Assay for Alcohol Dehydrogenase Activity with a Long-Chain Alcohol Substrate

This protocol is adapted from a general ADH assay and can be optimized for use with undecanol. Due to the low aqueous solubility of undecanol, a co-solvent system may be necessary.

Materials:

• Yeast Alcohol Dehydrogenase (YADH)

• 1-Undecanol (or other long-chain alcohol)

• Nicotinamide adenine dinucleotide (NAD+)

• Buffer solution (e.g., 50 mM sodium pyrophosphate, pH 8.8)

• Co-solvent (e.g., DMSO or a non-ionic surfactant) to dissolve undecanol

• Spectrophotometer capable of measuring absorbance at 340 nm

Procedure:

• Prepare a stock solution of undecanol in the chosen co-solvent.

• In a cuvette, prepare the reaction mixture containing the buffer, NAD+ solution, and the undecanol solution. A control cuvette without the substrate should also be prepared.

• Initiate the reaction by adding the YADH solution to the cuvette.

• Immediately place the cuvette in the spectrophotometer and record the increase in absorbance at 340 nm over time. The rate of reaction is proportional to the rate of NADH formation.

• The initial reaction velocity can be calculated from the linear portion of the absorbance vs. time plot.

• To determine kinetic parameters, the assay should be repeated with varying concentrations of undecanol.[6]

Cytochrome P450 (CYP) Monooxygenases: Metabolic Fate of Undecanol

Cytochrome P450 enzymes are crucial for the metabolism of a wide range of xenobiotics and endogenous compounds, including fatty alcohols. Undecanol is a potential substrate for CYP-mediated oxidation, which can lead to two primary types of reactions:

• Oxidation to the corresponding ketone: For 2-undecanol, this would result in the formation of 2-undecanone.[3]

• Hydroxylation: CYP enzymes can introduce hydroxyl groups at various positions along the alkyl chain of undecanol, leading to the formation of diols.[3]

The kinetics of CYP-catalyzed reactions can be complex, often deviating from Michaelis-Menten kinetics due to factors like substrate inhibition or activation.[7][8]

Experimental Protocol: In Vitro Cytochrome P450 Metabolism Assay with Undecanol

This protocol provides a general framework for assessing the metabolism of undecanol by liver microsomes, a rich source of CYP enzymes.

Materials:

• Human liver microsomes (or recombinant CYP enzymes)

• 1-Undecanol

• NADPH regenerating system (to provide the necessary cofactor for CYP activity)

• Buffer solution (e.g., potassium phosphate buffer, pH 7.4)

• Acetonitrile (or other organic solvent) for quenching the reaction

• LC-MS/MS for metabolite identification and quantification

Procedure:

• Pre-incubate the liver microsomes in the buffer at 37°C.

• Add undecanol (dissolved in a suitable solvent like methanol or DMSO at a low final concentration) to the microsome suspension.

• Initiate the reaction by adding the NADPH regenerating system.

• Incubate the mixture at 37°C for a specific time period.

• Stop the reaction by adding a cold organic solvent like acetonitrile.

• Centrifuge the mixture to precipitate the proteins.

• Analyze the supernatant by LC-MS/MS to identify and quantify the formation of metabolites such as undecanone and hydroxylated undecanol derivatives.[9]

Undecanol and Cellular Signaling

The direct role of undecanol in specific signaling pathways is not yet well-defined. However, as a fatty alcohol, its metabolism is intrinsically linked to fatty acid and lipid signaling pathways. Fatty alcohols and their metabolites, such as fatty aldehydes and fatty acids, can act as signaling molecules or precursors to signaling lipids.

Putative Metabolic and Signaling Pathway of Undecanol

Caption: Putative metabolic pathway of undecanol and its potential influence on cellular signaling.

The metabolism of undecanol can lead to the formation of fatty acids, which are known to act as second messengers and modulators of various signaling proteins. Perturbations in fatty alcohol metabolism could, therefore, impact downstream signaling cascades that regulate important cellular processes.

Conclusion

Undecanol demonstrates significant cross-reactivity with several key enzyme families, most notably lipases, alcohol dehydrogenases, and cytochrome P450 monooxygenases. While its role as a substrate in lipase-catalyzed kinetic resolutions is well-established, its interactions with ADHs and CYPs, including potential inhibitory effects, warrant further quantitative investigation. The detailed experimental protocols and conceptual frameworks provided in this guide serve as a foundation for researchers to explore the multifaceted roles of undecanol in enzymatic reactions and its potential implications for drug development and cellular signaling research. Further studies are needed to elucidate the specific kinetic parameters of undecanol with a broader range of enzymes and to map its precise involvement in cellular signaling networks.

References

• 1. Lipase Immobilized on MCFs as Biocatalysts for Kinetic and Dynamic Kinetic Resolution of sec-Alcohols [mdpi.com]
• 2. Lipase-Catalyzed Kinetic Resolution of Aryltrimethylsilyl Chiral Alcohols [mdpi.com]
• 3. re.public.polimi.it [re.public.polimi.it]
• 4. Kinetics and reaction mechanism of yeast alcohol dehydrogenase with long-chain primary alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Kinetics and reaction mechanism of yeast alcohol dehydrogenase with long-chain primary alcohols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Alcohol Dehydrogenase - Assay | Worthington Biochemical [worthington-biochem.com]
• 7. Enzyme Kinetics of Oxidative Metabolism-Cytochromes P450 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Enzyme kinetics of oxidative metabolism: cytochromes P450 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Undecanol as an alternative to other long-chain alcohol solvents.

For researchers, scientists, and drug development professionals, the selection of an appropriate solvent is a critical decision that can significantly impact experimental success, product formulation, and overall process efficiency. Long-chain alcohols are a versatile class of solvents utilized in a myriad of applications, from organic synthesis to drug delivery systems. This guide provides a comprehensive comparison of undecanol with other common long-chain alcohol solvents, supported by experimental data and detailed methodologies.

Undecanol, a fatty alcohol with an 11-carbon chain, presents a unique balance of properties that make it a compelling alternative to more commonly used long-chain alcohols like decanol and dodecanol. Its specific characteristics can offer advantages in solubility, viscosity, and safety profiles for various applications.

Comparative Analysis of Physicochemical Properties

The following table summarizes the key physicochemical properties of undecanol and other selected long-chain alcohols, allowing for a direct comparison of their fundamental characteristics.

Property	1-Octanol	1-Nonanol	1-Decanol	1-Undecanol	1-Dodecanol
Molecular Formula	C₈H₁₈O	C₉H₂₀O	C₁₀H₂₂O	C₁₁H₂₄O	C₁₂H₂₆O
Molar Mass ( g/mol )	130.23	144.25	158.28	172.31	186.34
Melting Point (°C)	-16	-5	6.4	19	24
Boiling Point (°C)	195	215	232.9	243	259
Density (g/mL at 20°C)	0.824	0.827	0.8297	0.8298	0.8309
Water Solubility (g/L at 25°C)	0.54	0.19	0.037	Insoluble	0.004
Flash Point (°C)	81	96	108	>82	127
Viscosity (mPa·s at 20°C)	8.8	12.2	14.2	~16	18.2

Performance as a Solvent

The utility of a solvent is determined by its ability to dissolve a range of solutes. The "like dissolves like" principle is a fundamental concept in this regard. As the carbon chain length in alcohols increases, their polarity decreases, making them more suitable for dissolving non-polar compounds.[1]

Undecanol, with its 11-carbon chain, is less polar than shorter-chain alcohols like octanol and decanol. This characteristic can be advantageous when working with highly lipophilic substances that have poor solubility in more polar solvents. In pharmaceutical formulations, undecanol can act as a co-solvent or carrier for hydrophobic drugs, potentially enhancing their bioavailability in topical and transdermal delivery systems.[2][3]

The viscosity of a solvent is another critical parameter, influencing processes such as mixing, filtration, and formulation stability. As the chain length of alcohols increases, so does their viscosity due to stronger intermolecular van der Waals forces.[4] Undecanol's moderate viscosity, higher than that of decanol but lower than dodecanol, can offer a balance between effective solubilization and ease of handling.

Experimental Protocols

To empirically evaluate and compare the performance of undecanol with other long-chain alcohols, standardized experimental procedures are essential. The following are detailed methodologies for key comparative experiments.

Determination of Equilibrium Solubility (Shake-Flask Method)

This method is a standard and reliable technique for determining the solubility of a solid compound in a solvent.

Materials:

• Solid solute of interest

• Undecanol and other long-chain alcohol solvents

• Analytical balance

• Glass vials with screw caps

• Shaking incubator or orbital shaker

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectrophotometer

Procedure:

• Add an excess amount of the solid solute to a known volume of the solvent in a sealed glass vial.

• Place the vials in a shaking incubator set at a constant temperature (e.g., 25 °C) and agitate for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached.

• After shaking, centrifuge the vials to separate the undissolved solute.

• Carefully withdraw a known volume of the supernatant.

• Dilute the supernatant with a suitable solvent to a concentration within the analytical range of the chosen analytical method.

• Quantify the concentration of the solute in the diluted sample using a calibrated HPLC or UV-Vis spectrophotometer.

• Calculate the solubility of the solute in the solvent.

Fig. 1: Workflow for Solubility Determination.

Viscosity Measurement (Ostwald Viscometer)

This method relies on measuring the time it takes for a fixed volume of liquid to flow through a capillary tube under the influence of gravity.

Materials:

• Ostwald viscometer

• Constant temperature water bath

• Stopwatch

• Pipettes

• Undecanol and other long-chain alcohol solvents

• Reference liquid with known viscosity (e.g., water)

Procedure:

• Clean and dry the Ostwald viscometer thoroughly.

• Pipette a known volume of the solvent into the larger bulb of the viscometer.

• Place the viscometer in a constant temperature water bath and allow it to equilibrate.

• Using a pipette bulb, draw the liquid up into the smaller bulb, above the upper calibration mark.

• Release the suction and measure the time it takes for the liquid meniscus to pass from the upper to the lower calibration mark.

• Repeat the measurement at least three times and calculate the average flow time.

• Repeat the procedure with a reference liquid of known viscosity and density.

• Calculate the viscosity of the solvent using the following equation:

  η₁ = (ρ₁ * t₁) / (ρ₂ * t₂) * η₂

  Where:

  • η₁ = viscosity of the sample solvent

  • ρ₁ = density of the sample solvent

  • t₁ = flow time of the sample solvent

  • η₂ = viscosity of the reference liquid

  • ρ₂ = density of the reference liquid

  • t₂ = flow time of the reference liquid

References

• 1. chemview.epa.gov [chemview.epa.gov]
• 2. 1-Decanol - Wikipedia [en.wikipedia.org]
• 3. Showing Compound 1-Undecanol (FDB002917) - FooDB [foodb.ca]
• 4. pharmiweb.com [pharmiweb.com]

Structure-Activity Relationship of C11 Fatty Alcohols: A Comparative Guide for Researchers

A detailed examination of the biological activities of C11 fatty alcohols, including 1-undecanol and its isomers, reveals a strong dependence of their efficacy on the position of the hydroxyl group and the overall molecular structure. This guide provides a comparative analysis of their antimicrobial and nematicidal activities, supported by experimental data and detailed protocols, to assist researchers, scientists, and drug development professionals in understanding the nuanced structure-activity relationships of these compounds.

The primary mechanism of action for the biological activities of C11 fatty alcohols is widely attributed to their ability to disrupt the integrity of microbial and nematode cell membranes. This disruption leads to increased permeability, leakage of cellular contents, and ultimately, cell death. The lipophilic nature of the eleven-carbon chain allows for intercalation into the lipid bilayer of cell membranes, while the position of the hydrophilic hydroxyl group influences the extent and nature of this interaction.

Comparative Biological Activity of C11 Fatty Alcohol Isomers

The biological efficacy of C11 fatty alcohols varies significantly with the isomeric form of the alcohol. This variation is evident in their antimicrobial and nematicidal activities.

Antimicrobial Activity

Medium-chain fatty alcohols, particularly those with a chain length of C8 to C12, are known for their potent antimicrobial effects.[1] Among the C11 isomers, both 1-undecanol and its secondary alcohol counterpart, 2-undecanol, have demonstrated notable activity against a range of microorganisms, including bacteria and fungi.[1][2]

Generally, these compounds exhibit greater efficacy against Gram-positive bacteria compared to Gram-negative bacteria.[2] The outer membrane of Gram-negative bacteria provides an additional barrier that can limit the penetration of these amphipathic molecules.

While specific Minimum Inhibitory Concentration (MIC) values for a comprehensive range of C11 isomers are not extensively documented in publicly available literature, existing data for related compounds and isomers provide valuable insights into their structure-activity relationship. For instance, undecan-2-one, the ketone analog of 2-undecanol, has shown significant antifungal activity against Aspergillus niger with a MIC of 1 µL/mL.[2] Studies on undecan-3-one and its corresponding alcohol, undecan-3-ol, also indicate effective antifungal activity.[3][4]

Table 1: Comparative Antimicrobial Activity of C11 Alcohols and Related Compounds

Compound	Microorganism	Activity Metric	Value	Reference
1-Undecanol	Saccharomyces cerevisiae	Most potent fungicide (C6-C13)	-	[1]
2-Undecanol	Bacillus subtilis	Inhibits growth	-	[1]
2-Undecanol	Aspergillus niger	Inhibits growth	-
Undecan-2-one	Bacillus subtilis	MIC	> 30 µL/mL	[2]
Undecan-2-one	Escherichia coli	MIC	> 30 µL/mL	[2]
Undecan-2-one	Aspergillus niger	MIC	1 µL/mL	[2]
Undecan-3-one	Candida mycoderma	High activity	-
Undecan-3-one	Aspergillus niger	Strongest effect	-	[5]
Undecan-3-ol	Bacillus subtilis	Better bacteriostatic activity than undecan-3-one	-	[4]
Undec-2-yl acetate	Bacillus subtilis	Higher activity than racemic mixture	-	[2]

Note: A direct comparison of MIC values across different studies should be made with caution due to variations in experimental conditions.

Nematicidal Activity

C11 fatty alcohols have also demonstrated significant potential as nematicidal agents. Both 1-undecanol and 2-undecanol are effective against the pinewood nematode, Bursaphelenchus xylophilus, and the root-knot nematode, Meloidogyne incognita.[6][7][8]

2-Undecanol, a volatile organic compound produced by the bacterium Paenibacillus polymyxa, exhibits multiple modes of action against M. incognita, including contact and fumigant toxicity, as well as inhibition of locomotion and egg hatching.[8][9]

Table 2: Comparative Nematicidal Activity of C11 Alcohols

Compound	Nematode Species	Activity Metric	Value	Reference
1-Undecanol	Bursaphelenchus xylophilus	Mortality (at 1 mg/mL after 24h)	Complete	[7]
2-Undecanol	Meloidogyne incognita	Contact Activity (LC50)	34.5 mg/L	[8]
2-Undecanol	Meloidogyne incognita	Fumigant Activity (LC50)	191.6 mg/L	[8]

The position of the hydroxyl group appears to play a crucial role in the nematicidal activity. Studies on other fatty alcohols have shown that primary alcohols often exhibit stronger anti-nematode activity than secondary and tertiary alcohols.[7]

Experimental Protocols

To facilitate comparative studies and further research into the structure-activity relationship of C11 fatty alcohols, detailed experimental protocols for key assays are provided below.

Determination of Minimum Inhibitory Concentration (MIC)

This protocol is adapted for determining the MIC of poorly water-soluble fatty alcohols against bacteria and fungi.[1]

Materials:

• Test fatty alcohols (e.g., 1-undecanol, 2-undecanol)

• Solubilizing agent (e.g., Dimethyl sulfoxide (DMSO) or Tween 80)

• 96-well microtiter plates

• Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)

• Microbial inoculum standardized to 0.5 McFarland

• Positive control (media with inoculum)

• Negative control (media only)

• Solvent control (media with the highest concentration of the solubilizing agent)

• Microplate reader

Procedure:

• Preparation of Stock Solutions: Dissolve the fatty alcohols in a suitable solvent (e.g., DMSO) to a high concentration.

• Serial Dilutions: Perform serial two-fold dilutions of the fatty alcohol stock solutions in the appropriate broth medium directly in the 96-well microtiter plates.

• Inoculation: Add a standardized microbial inoculum to each well, except for the negative control wells.

• Controls: Include a positive control (inoculum without fatty alcohol), a negative control (broth only), and a solvent control (inoculum with the highest concentration of the solvent used) on each plate.

• Incubation: Incubate the microtiter plates at the optimal temperature for the test microorganism (e.g., 37°C for most bacteria, 28-30°C for fungi) for a specified period (e.g., 18-24 hours for bacteria, 24-48 hours for fungi).[1]

• MIC Determination: The MIC is the lowest concentration of the fatty alcohol that causes complete inhibition of visible microbial growth. Growth can be assessed visually or by measuring the optical density at 600 nm using a microplate reader.[1]

Membrane Potential Assay in Bacteria

This protocol describes a method to measure changes in bacterial membrane potential upon exposure to fatty alcohols using a voltage-sensitive fluorescent dye.

Workflow for Membrane Potential Measurement

Caption: Workflow for measuring bacterial membrane potential.

Mechanism of Action and Signaling Pathways

The primary mechanism of action of C11 fatty alcohols involves the disruption of the cell membrane's structural integrity and function. This is a non-specific mechanism that leads to a cascade of detrimental effects on the microbial or nematode cell.

Proposed Mechanism of Action of C11 Fatty Alcohols

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. ceji.termedia.pl [ceji.termedia.pl]
• 4. researchgate.net [researchgate.net]
• 5. Antimicrobial activity of undecan-x-ones (x = 2-4) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. Efficacy of 2-undecanol produced by Paenibacillus polymyxa KM2501-1 in controlling Meloidogyne incognita - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]

A Head-to-Head Comparison of Undecanol and Dodecanol as Nematicidal Agents

The escalating need for sustainable agricultural practices has intensified the search for effective and environmentally benign alternatives to conventional synthetic nematicides.[1][2] Fatty alcohols, naturally occurring compounds, have emerged as promising candidates for nematode management. This guide provides a detailed, data-driven comparison of two such medium-chain alcohols, undecanol (C11) and dodecanol (C12), evaluating their performance, mechanisms of action, and experimental validation as nematicides.

Quantitative Performance Analysis

Direct comparative studies evaluating undecanol and dodecanol across a wide range of nematode species are limited. However, available data from individual and comparative assessments allow for a robust analysis of their respective efficacies.

A study directly comparing the nematicidal activity of several fatty alcohols against the root-lesion nematode, Pratylenchus penetrans, found 1-undecanol to be significantly more potent than 1-dodecanol under the tested conditions.[3]

Table 1: Direct Comparison of Nematicidal Activity Against Pratylenchus penetrans

Compound	Concentration	Corrected Mortality (%)	Nematode Species	Reference
1-Undecanol	2 mg/mL	87.6 ± 0.6%	Pratylenchus penetrans	[3]

| 1-Dodecanol | 2 mg/mL | 68.8 ± 0.9% | Pratylenchus penetrans |[3] |

While the above provides a direct comparison, other studies highlight the efficacy of each compound against different nematode species, suggesting species-specific activity. 2-Undecanol has been extensively studied for its multi-modal efficacy against the root-knot nematode Meloidogyne incognita.[4][5] Conversely, 1-dodecanol has demonstrated high potency against the pinewood nematode, Bursaphelenchus xylophilus.[6]

Table 2: Summary of Nematicidal Efficacy from Individual Studies

Compound	Activity Type	Parameter	Value	Nematode Species	Reference
2-Undecanol	Contact Toxicity	LC₅₀	34.5 mg/L	Meloidogyne incognita	[4][5]
	Fumigant Toxicity	LC₅₀	191.6 mg/L	Meloidogyne incognita	[4][5]
	Locomotion Inhibition	84% reduction in head thrash	40 mg/L	Meloidogyne incognita	[4][5]
	Locomotion Inhibition	97% reduction in body bend	40 mg/L	Meloidogyne incognita	[4][5]
	Egg Hatching Inhibition	98.5% inhibition	80 mg/L	Meloidogyne incognita	[4][5]
1-Dodecanol	Contact Toxicity	EC₅₀	Lowest among C10-C13 alcohols	Bursaphelenchus xylophilus	[6]

| | Contact Toxicity | EC₅₀ | Lowest among C10-C13 alcohols | Bursaphelenchus fraudulentus|[6] |

Mechanism of Action

The nematicidal action of these fatty alcohols involves both direct toxicity and potential interference with nematode behavior and physiology.

Undecanol: 2-Undecanol exhibits a versatile, multi-pronged mechanism against nematodes.[4]

• Direct Toxicity: It acts as a potent contact and fumigant poison, causing rapid mortality.[5]

• Physiological Inhibition: It severely impairs nematode movement and prevents egg hatching, disrupting the life cycle.[4][5]

• Induction of Plant Defense: 2-Undecanol can alter the root exudates of host plants, such as tomatoes, inducing them to secrete other compounds with nematicidal and attractant properties, effectively enhancing the plant's own defense system.[4][5]

While the precise molecular targets of undecanol are under investigation, studies on the structurally similar ketone, 2-undecanone, suggest a dual-action mechanism. At low concentrations, it triggers a repellent response mediated by AWB olfactory sensory neurons and the cGMP signaling pathway.[7] At higher concentrations, it causes contact lethality by disrupting lysosomal function.[7]

References

• 1. US20080249160A1 - Nematicidal Fatty Acid and Fatty Acid Ester Related Compounds - Google Patents [patents.google.com]
• 2. CA2478589A1 - Nematicidal fatty acid and fatty acid ester related compounds - Google Patents [patents.google.com]
• 3. Nematicidal Activity of Phytochemicals against the Root-Lesion Nematode Pratylenchus penetrans - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Efficacy of 2-undecanol produced by Paenibacillus polymyxa KM2501-1 in controlling Meloidogyne incognita - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Evaluating different synthetic routes for undecanol production.

For Researchers, Scientists, and Drug Development Professionals

Undecanol, a long-chain fatty alcohol, is a valuable chemical intermediate with applications spanning the pharmaceutical, fragrance, and polymer industries. Its synthesis can be approached through various routes, each presenting distinct advantages and disadvantages in terms of yield, selectivity, cost, and environmental impact. This guide provides a comprehensive comparison of the most common synthetic pathways to undecanol, supported by experimental data and detailed methodologies to aid in the selection of the most suitable process for specific research and development needs.

Comparative Analysis of Synthetic Routes

The selection of a synthetic route for undecanol production is a critical decision that influences not only the efficiency and economic viability of the process but also its environmental footprint. The following table summarizes the key performance indicators for five prominent synthetic methodologies.

Synthetic Route	Starting Material(s)	Key Reagents/Catalysts	Typical Yield (%)	Selectivity (%)	Key Advantages	Key Disadvantages
1. Hydroformylation of 1-Decene & Subsequent Reduction	1-Decene, Syngas (CO, H₂)	Rh-based catalysts (e.g., Rh/TPPTS), H₂	>90 (overall)	>97 (for undecanal)	High atom economy, potential for one-pot process, suitable for large-scale industrial production.	Requires high-pressure equipment, expensive catalyst, potential for byproduct formation (e.g., branched isomers).
2. Reduction of Undecanoic Acid	Undecanoic Acid	Lithium Aluminum Hydride (LiAlH₄)	>95	High	Excellent yields, high selectivity.	Use of a hazardous and expensive reagent (LiAlH₄), requires anhydrous conditions, not ideal for large-scale production.
3. Bouveault-Blanc Reduction of Ethyl Undecanoate	Ethyl Undecanoate	Sodium (Na), Ethanol	~70	Good	Utilizes cheaper reagents compared to LiAlH₄.	Lower yields compared to hydride reductions, requires careful handling of metallic sodium, potential for side reactions.[1][2]
4. Reduction of Undecanal	Undecanal	NaBH₄, LiAlH₄, or H₂/Catalyst (e.g., Raney Ni)	85->95	High	High yields and selectivity, milder reagents available (NaBH₄).[3][4]	Starting material may not be as readily available as 1-decene or undecanoic acid.
5. Grignard Reaction	1-Bromononane, Ethylene Oxide	Magnesium (Mg)	Moderate-Good	Good	Forms a new C-C bond, versatile for creating various alcohols.	Requires strictly anhydrous conditions, potential for Wurtz coupling and other side reactions, Grignard reagents are highly reactive.[5]

Visualizing the Synthetic Pathways

The following diagrams illustrate the chemical transformations involved in each of the evaluated synthetic routes for undecanol production.

Synthetic pathways to 1-Undecanol.

Experimental Protocols

This section provides detailed experimental procedures for the key synthetic routes discussed. These protocols are intended for informational purposes and should be adapted and optimized based on specific laboratory conditions and safety protocols.

Hydroformylation of 1-Decene and Subsequent Reduction

This two-step process first converts 1-decene to undecanal, which is then reduced to 1-undecanol.

Step A: Hydroformylation of 1-Decene to Undecanal [2][6]

• Materials: 1-decene, syngas (1:1 mixture of CO and H₂), Rh(acac)(CO)₂, TPPTS (tris(3-sulfophenyl)phosphine trisodium salt), toluene, and water.

• Procedure:

  • In a high-pressure autoclave reactor, dissolve the rhodium catalyst precursor, Rh(acac)(CO)₂, and the water-soluble ligand, TPPTS, in a degassed mixture of toluene and water.

  • Add 1-decene to the reactor.

  • Seal the reactor and purge with nitrogen, followed by pressurizing with syngas to the desired pressure (e.g., 20-50 bar).

  • Heat the reactor to the reaction temperature (e.g., 80-120 °C) with vigorous stirring.

  • Maintain the reaction for a set period (e.g., 4-8 hours), monitoring the pressure to follow the reaction progress.

  • After cooling to room temperature and venting the excess gas, the organic layer containing undecanal is separated from the aqueous catalyst phase. The catalyst phase can potentially be recycled. The chemoselectivity for the linear aldehyde, undecanal, is typically high (>97%).[6]

Step B: Reduction of Undecanal to 1-Undecanol [3]

• Materials: Undecanal from Step A, sodium borohydride (NaBH₄), and methanol.

• Procedure:

  • Dissolve the crude undecanal in methanol in a round-bottom flask equipped with a magnetic stirrer.

  • Cool the solution in an ice bath to 0 °C.

  • Slowly add sodium borohydride portion-wise to the stirred solution, maintaining the temperature below 5 °C.

  • After the addition is complete, allow the mixture to warm to room temperature and stir for 1-2 hours.

  • Quench the reaction by the slow addition of water.

  • Extract the product with diethyl ether, wash the organic layer with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure to yield 1-undecanol. The yield for this reduction step is typically high, in the range of 85-95%.[3]

Reduction of Undecanoic Acid with Lithium Aluminum Hydride (LiAlH₄)[7]

• Materials: Undecanoic acid, lithium aluminum hydride (LiAlH₄), anhydrous diethyl ether, and dilute sulfuric acid.

• Procedure:

  • In a flame-dried, three-necked flask equipped with a reflux condenser, dropping funnel, and nitrogen inlet, prepare a suspension of LiAlH₄ in anhydrous diethyl ether under a nitrogen atmosphere.

  • Dissolve undecanoic acid in anhydrous diethyl ether and add it dropwise to the LiAlH₄ suspension at a rate that maintains a gentle reflux.

  • After the addition is complete, continue to stir the reaction mixture at room temperature for 1-2 hours.

  • Cool the flask in an ice bath and cautiously quench the excess LiAlH₄ by the slow, dropwise addition of water, followed by a 15% sodium hydroxide solution, and then more water.

  • Filter the resulting granular precipitate and wash it thoroughly with diethyl ether.

  • Combine the organic filtrates, dry over anhydrous sodium sulfate, and evaporate the solvent to obtain 1-undecanol. This method typically provides excellent yields, often exceeding 95%.

Bouveault-Blanc Reduction of Ethyl Undecanoate[8]

• Materials: Ethyl undecanoate, metallic sodium, and absolute ethanol.

• Procedure:

  • In a large three-necked flask equipped with a reflux condenser and a mechanical stirrer, dissolve ethyl undecanoate in absolute ethanol.

  • While vigorously stirring the solution, add small pieces of metallic sodium at a rate that maintains a steady reflux.

  • Continue the addition of sodium until it is no longer consumed.

  • After the reaction is complete, cool the mixture and cautiously add water to dissolve the sodium ethoxide and destroy any unreacted sodium.

  • The resulting mixture is then subjected to steam distillation to remove the ethanol and isolate the crude 1-undecanol.

  • The crude product can be further purified by vacuum distillation. A typical yield for this reaction is around 70%.[7]

Grignard Reaction of Nonylmagnesium Bromide with Ethylene Oxide[9]

• Materials: 1-Bromononane, magnesium turnings, anhydrous diethyl ether, ethylene oxide, and saturated aqueous ammonium chloride solution.

• Procedure:

  • In a flame-dried, three-necked flask equipped with a reflux condenser, dropping funnel, and nitrogen inlet, place magnesium turnings.

  • Add a solution of 1-bromononane in anhydrous diethyl ether dropwise to the magnesium turnings to initiate the Grignard reagent formation.

  • Once the Grignard reagent has formed (indicated by the disappearance of magnesium and a cloudy appearance), cool the solution in an ice-salt bath.

  • Slowly bubble ethylene oxide gas through the stirred Grignard solution or add a solution of ethylene oxide in anhydrous ether, maintaining the temperature below 10 °C.

  • After the addition is complete, allow the reaction to warm to room temperature and stir for an additional hour.

  • Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

  • Extract the product with diethyl ether, wash the organic layer with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure to afford 1-undecanol.

Logical Flow of a Typical Synthetic Workflow

The following diagram illustrates a generalized workflow for the synthesis, purification, and analysis of undecanol, applicable to most of the described methods with minor variations.

Generalized workflow for undecanol synthesis.

References

• 1. Bouveault-Blanc Reduction (Chapter 20) - Name Reactions in Organic Synthesis [resolve.cambridge.org]
• 2. Bouveault–Blanc reduction - Sciencemadness Wiki [sciencemadness.org]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. Continuous hydroformylation of 1-decene in an aqueous biphasic system enabled by methylated cyclodextrins - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. Bouveault blanc reduction | PPTX [slideshare.net]

Undecanol-Based Treatments: A Comparative Guide to In Vitro and In Vivo Efficacy

For Researchers, Scientists, and Drug Development Professionals

Undecanol, a fatty alcohol, has garnered interest for its potential therapeutic applications, primarily owing to its antimicrobial properties. This guide provides a comparative analysis of the in vitro and in vivo efficacy of undecanol-based treatments, supported by experimental data and detailed methodologies. The objective is to offer a clear, data-driven perspective for researchers and professionals in drug development.

Quantitative Data Summary

The efficacy of undecanol and related long-chain alcohols has been predominantly evaluated through in vitro studies. These studies provide valuable data on the concentration-dependent activity against various microorganisms.

Table 1: In Vitro Antibacterial Efficacy of Undecanol and Related Alcohols

Compound	Bacteria	Method	Minimum Inhibitory Concentration (MIC)	Reference
1-Undecanol	Staphylococcus aureus	Broth Dilution	Not specified, but showed bactericidal activity	[1]
1-Decanol	Staphylococcus aureus	Broth Dilution	Not specified, but showed bactericidal activity	[1]
1-Nonanol	Staphylococcus aureus	Broth Dilution	Not specified, but showed bactericidal activity	[1]

Table 2: In Vitro Antifungal Efficacy of Undecanol

Compound	Fungus	Method	Minimum Inhibitory Concentration (MIC)	Finding	Reference
Undecanol	Saccharomyces cerevisiae	Not Specified	Not Specified	Most potent fungicide among C6 to C13 alcohols	[2]

Note: Specific MIC values for undecanol are not consistently reported across the literature found. The data indicates its potential, but further standardized studies are required for definitive quantitative comparisons.

In Vivo Efficacy Data:

A comprehensive search of the available literature did not yield specific in vivo efficacy studies for undecanol-based treatments for infections. While the in vitro data is promising, there is a clear gap in the research regarding the translation of these findings into animal models of infection. Studies on other antimicrobial agents in murine models of skin and systemic infections exist and can serve as a framework for future in vivo investigations of undecanol. For instance, a study on a novel antifungal small molecule, SM21, in a murine model of systemic candidiasis demonstrated its potential by preventing mortality and reducing fungal load in tongue lesions[3].

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are summaries of typical experimental protocols used to assess the efficacy of antimicrobial compounds.

In Vitro Efficacy Protocols

1. Broth Microdilution Method for Minimum Inhibitory Concentration (MIC) Determination:

• Objective: To determine the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

• Methodology:

  • A two-fold serial dilution of the test compound (e.g., undecanol) is prepared in a liquid growth medium in a 96-well microtiter plate.

  • Each well is inoculated with a standardized suspension of the target microorganism (e.g., Staphylococcus aureus or Candida albicans).

  • Positive (microorganism and medium) and negative (medium only) controls are included.

  • The plate is incubated under appropriate conditions (e.g., 37°C for 24-48 hours).

  • The MIC is determined as the lowest concentration of the compound at which no visible growth of the microorganism is observed.

2. Time-Kill Curve Study:

• Objective: To assess the rate at which an antimicrobial agent kills a microorganism over time.

• Methodology:

  • A standardized inoculum of the microorganism is added to a liquid culture medium containing the test compound at a specific concentration (often a multiple of the MIC).

  • A control culture without the test compound is run in parallel.

  • Aliquots are removed from both cultures at various time points (e.g., 0, 2, 4, 6, 24 hours).

  • Serial dilutions of the aliquots are plated on agar plates to determine the number of viable colony-forming units (CFU/mL).

  • The results are plotted as log CFU/mL versus time to visualize the killing kinetics.

In Vivo Efficacy Protocol (Example based on a murine model of skin infection)

• Objective: To evaluate the therapeutic efficacy of a topical antimicrobial treatment in a living organism.

• Methodology:

  • Animal Model: A specific strain of mice (e.g., C57BL/6) is used.

  • Induction of Infection: A localized skin infection is induced, for example, by creating a superficial wound and inoculating it with a standardized suspension of a pathogenic microorganism (e.g., Staphylococcus aureus or Candida albicans).

  • Treatment: The test group receives a topical application of the undecanol-based formulation at a specified concentration and frequency. A control group is treated with a placebo or a standard-of-care antibiotic/antifungal agent.

  • Efficacy Assessment: The efficacy of the treatment is evaluated by monitoring one or more of the following parameters over time:

    • Lesion Size: Measurement of the wound or lesion diameter.

    • Clinical Score: A scoring system to assess the severity of inflammation, redness, and pus formation.

    • Microbial Burden: Quantification of the number of viable microorganisms in the infected tissue through tissue homogenization and plating.

  • Statistical Analysis: The data from the treatment and control groups are statistically compared to determine the significance of the treatment effect.

Mechanism of Action and Signaling Pathways

The primary mechanism of action for undecanol and other long-chain alcohols against microbial cells is the disruption of the cell membrane's integrity.[1][2] This non-specific mode of action is advantageous as it is less likely to induce microbial resistance compared to agents that target specific enzymes.

Caption: Proposed mechanism of undecanol's antimicrobial action.

Conclusion

The available in vitro evidence strongly suggests that undecanol possesses significant antibacterial and antifungal properties, primarily through the disruption of microbial cell membranes. However, a notable gap exists in the literature regarding the in vivo efficacy of undecanol-based treatments. While protocols for assessing the in vivo efficacy of other antimicrobial agents are well-established, dedicated studies on undecanol are necessary to validate its therapeutic potential in a preclinical setting. Future research should focus on well-designed animal studies to bridge this gap and determine the clinical viability of undecanol as a therapeutic agent.

References

• 1. Antibacterial Activity of Long-Chain Fatty Alcohols against Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Modes of antifungal action of alkanols against Saccharomyces cerevisiae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. In Vitro and In Vivo Activity of a Novel Antifungal Small Molecule against Candida Infections | PLOS One [journals.plos.org]

Safety & Regulatory Compliance

Safeguarding Your Laboratory: Proper Disposal Procedures for Undecanol

For researchers, scientists, and drug development professionals, adherence to strict safety protocols in chemical handling and disposal is paramount. This guide provides essential, step-by-step procedures for the proper disposal of undecanol, ensuring the safety of laboratory personnel and the protection of our environment.

Undecanol, a fatty alcohol utilized in various laboratory applications, is classified as a hazardous substance that can cause skin and eye irritation.[1] Furthermore, it is recognized as being toxic to aquatic life with long-lasting effects, making its proper disposal a critical responsibility.[1][2][3] Do not allow undecanol to enter drains or waterways.[1][4]

Immediate Safety and Handling

Before beginning any procedure involving undecanol, it is crucial to review the Safety Data Sheet (SDS) and ensure that all necessary personal protective equipment (PPE) is readily available and in use.

Personal Protective Equipment (PPE)	Specification	Purpose
Eye Protection	Safety goggles or a face shield conforming to EN166 (EU) or NIOSH (US) standards.[5]	To protect against splashes and eye irritation.[2][3]
Hand Protection	Chemically impermeable gloves.	To prevent skin contact and irritation.[5]
Skin and Body Protection	Protective clothing, such as a lab coat.	To prevent contamination of personal clothing.[1]

In the event of accidental exposure, follow these first-aid measures immediately:

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing contact lenses if present and easy to do.[1][3]

• Skin Contact: Wash off immediately with soap and plenty of water while removing all contaminated clothing.[1][3]

• Inhalation: Move the exposed person to fresh air. If breathing is difficult, provide oxygen.[1]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[1][3]

Step-by-Step Disposal Protocol

The disposal of undecanol waste must be conducted in a manner that is compliant with all federal, state, and local regulations.[1] The following steps provide a clear guide for its proper disposal:

• Waste Minimization : Before beginning work, plan experiments to minimize the generation of undecanol waste. This can be achieved by ordering the smallest necessary quantities and reducing the scale of experiments where possible.[6]

• Waste Collection :

  • All undecanol waste, including contaminated materials like absorbent pads from a spill, must be collected.[7]

  • Use a designated, chemically compatible, and leak-proof container for collection.[1][8][9] The container must be kept closed except when adding waste.[1][6][9]

• Labeling :

  • Clearly label the waste container with "Hazardous Waste" and the specific contents, including "Undecanol."[1][6]

  • The date when waste was first added to the container should also be clearly marked.[7]

• Storage :

  • Store the waste container in a designated satellite accumulation area that is at or near the point of generation.[6]

  • Ensure that incompatible wastes are segregated to prevent dangerous reactions.[9][10]

• Disposal :

  • Arrange for the collection of the hazardous waste through your institution's Environmental Health and Safety (EHS) office or a licensed professional waste disposal service.[4][6]

  • Undecanol waste must be sent to an approved waste disposal plant for proper treatment and disposal.[1][3]

Experimental Workflow for Undecanol Disposal

The following diagram illustrates the procedural flow for the safe disposal of undecanol waste in a laboratory setting.

Caption: Workflow for the safe handling and disposal of undecanol waste.

References

• 1. benchchem.com [benchchem.com]
• 2. carlroth.com [carlroth.com]
• 3. sds.metasci.ca [sds.metasci.ca]
• 4. cdhfinechemical.com [cdhfinechemical.com]
• 5. echemi.com [echemi.com]
• 6. ehrs.upenn.edu [ehrs.upenn.edu]
• 7. vumc.org [vumc.org]
• 8. danielshealth.com [danielshealth.com]
• 9. Chemistry Lab Waste Disposal - Environmental Marketing Services [emsllcusa.com]
• 10. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]